Butyl Benzoate

• CAS: 136-60-7

Core Science & Biosynthesis

Butyl benzoate physicochemical properties

An In-depth Technical Guide to the Physicochemical Properties of Butyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of butyl benzoate. The information is curated for researchers, scientists, and professionals in drug development who require a detailed understanding of this compound for formulation, synthesis, and analytical applications.

Chemical Identity and Structure

Butyl benzoate, with the CAS number 136-60-7, is the ester formed from the condensation of benzoic acid and n-butanol.[1][2] Its chemical structure consists of a benzene ring attached to a carboxyl group, which is esterified with a butyl group.

Molecular Formula: C₁₁H₁₄O₂[2][3]

Synonyms: Benzoic acid n-butyl ester, n-Butyl benzoate[3][4]

Quantitative Physicochemical Data

The key physicochemical properties of butyl benzoate are summarized in the tables below for easy reference and comparison.

Table 1: General Physicochemical Properties

Property	Value	Reference(s)
Molecular Weight	178.23 g/mol	[2][3]
Appearance	Colorless to light yellow viscous, oily liquid	[2][3][5]
Odor	Mild, sweet, and balsamic	[2]

Table 2: Thermal and Physical Properties

Property	Value	Conditions	Reference(s)
Melting Point	-22 °C	760.00 mm Hg	[1][2][3]
Boiling Point	249 - 250 °C	760.00 mm Hg	[1][2][3]
Density	1.010 g/cm³	at 25 °C	[2][3]
Vapor Pressure	0.022 mmHg	at 25.00 °C (estimated)	[2][6]
Vapor Density	6.1	(Air = 1)	[6]
Flash Point	106.11 °C	Closed Cup	[2][6]

Table 3: Optical and Solubility Properties

Property	Value	Conditions	Reference(s)
Refractive Index	1.49500 to 1.49900	at 20.00 °C	[6]
Water Solubility	Practically insoluble (34.1 mg/L)	at 20 °C	[2][5]
Solubility in Organic Solvents	Soluble	In alcohol, ether, and acetone	[4][5]

Experimental Protocols

The following sections detail the general methodologies for determining the key physicochemical properties of butyl benzoate. These protocols are based on standard laboratory techniques for organic liquids.

Determination of Boiling Point

The boiling point of butyl benzoate can be determined using the Thiele tube method, which is suitable for small sample volumes.[7][8]

Methodology:

• A small amount of butyl benzoate (a few milliliters) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).[7]

• The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and form a steady stream of bubbles.

• The heat source is then removed, and the liquid is allowed to cool.

• The temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[8] This occurs when the vapor pressure of the butyl benzoate equals the atmospheric pressure.[7]

Determination of Melting Point (Freezing Point)

For a substance that is liquid at room temperature like butyl benzoate, the melting point is often referred to as the freezing point. This can be determined by cooling the substance until it solidifies.

Methodology:

• A sample of butyl benzoate is placed in a small test tube.

• A thermometer is immersed in the liquid.

• The test tube is placed in a cooling bath (e.g., an ice-salt mixture).

• The sample is slowly cooled while being gently stirred.

• The temperature is recorded at regular intervals.

• The freezing point is the temperature at which the liquid solidifies, which is observed as a plateau in the cooling curve.

Measurement of Density

The density of liquid butyl benzoate can be determined using a pycnometer or by the gravimetric buoyancy method.[9][10][11][12]

Methodology (using a pycnometer):

• A clean, dry pycnometer of a known volume is weighed empty.

• The pycnometer is then filled with butyl benzoate, ensuring no air bubbles are trapped.

• The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.

• The pycnometer is then weighed again.

• The mass of the butyl benzoate is calculated by subtracting the mass of the empty pycnometer.

• The density is calculated by dividing the mass of the butyl benzoate by the known volume of the pycnometer.[10]

Determination of Flash Point

The flash point of butyl benzoate is determined using a closed-cup tester, such as the Pensky-Martens apparatus, as per ASTM D93 standard.[13][14][15]

Methodology:

• A sample of butyl benzoate is placed in the test cup of the Pensky-Martens apparatus.

• The sample is heated at a slow, constant rate while being stirred.

• An ignition source is directed into the cup at regular temperature intervals.

• The flash point is the lowest temperature at which the vapors above the liquid ignite upon the application of the ignition source.[13][14]

Measurement of Refractive Index

The refractive index of butyl benzoate is measured using a refractometer, such as an Abbe refractometer.[16][17][18]

Methodology:

• The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol or acetone) and allowed to dry.[16][17]

• A few drops of butyl benzoate are placed on the surface of the lower prism.

• The prisms are closed, and the light source is adjusted.

• The user looks through the eyepiece and adjusts the controls to bring the dividing line between the light and dark fields into sharp focus at the center of the crosshairs.[16]

• The refractive index is then read directly from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility

Qualitative Solubility: To determine the solubility in various organic solvents, a small amount of butyl benzoate is added to a test tube containing the solvent (e.g., ethanol, ether, acetone). The mixture is agitated, and the miscibility is observed.

Quantitative Solubility: A static equilibrium method can be used for quantitative determination.

Methodology:

• An excess amount of butyl benzoate is added to a known volume of the solvent in a sealed container.

• The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium.

• The saturated solution is then filtered to remove the undissolved solute.

• The concentration of butyl benzoate in the filtrate is determined using an appropriate analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of butyl benzoate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra provide detailed information about the hydrogen and carbon framework of the molecule.[19][20][21]

• Infrared (IR) Spectroscopy: The IR spectrum of butyl benzoate will show characteristic absorption bands for the ester carbonyl group (C=O) and the aromatic ring.[22]

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of butyl benzoate, aiding in its identification.[19][22]

Logical Relationships of Physicochemical Properties

The physicochemical properties of butyl benzoate are interconnected and influence its behavior and applications. The following diagram illustrates these relationships.

Caption: Interrelationships of Butyl Benzoate's Physicochemical Properties.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Butyl benzoate(136-60-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. n-Butyl Benzoate [drugfuture.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 11. mt.com [mt.com]
• 12. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 13. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]
• 14. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 15. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 16. youtube.com [youtube.com]
• 17. davjalandhar.com [davjalandhar.com]
• 18. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 19. spectrabase.com [spectrabase.com]
• 20. Butyl benzoate(136-60-7) 13C NMR [m.chemicalbook.com]
• 21. spectrabase.com [spectrabase.com]
• 22. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]

Butyl benzoate synthesis from benzoic acid and butanol

An In-depth Technical Guide to the Synthesis of Butyl Benzoate from Benzoic Acid and Butanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of butyl benzoate, a key compound used as a solvent and an intermediate in various industrial applications. The primary focus is on the Fischer-Speier esterification of benzoic acid with n-butanol, detailing the underlying reaction mechanism, experimental protocols, and a comparative analysis of various catalytic systems.

Introduction

Butyl benzoate (C₁₁H₁₄O₂) is a benzoate ester formed from the condensation of benzoic acid and n-butanol. It is a colorless liquid with a mild, fruity aroma.[1][2] Its primary applications include its use as a solvent for cellulose ether, a dye carrier for textiles, and as a fragrance ingredient.[1][2] The most common and direct method for its synthesis is the Fischer-Speier esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol.[2][3][4] This reversible reaction requires specific conditions to drive the equilibrium towards the formation of the ester product.[5][6][7]

Reaction Mechanism: Fischer-Speier Esterification

The Fischer-Speier esterification proceeds via a series of equilibrium steps catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid.[4][5] The mechanism involves the initial protonation of the carbonyl oxygen of benzoic acid, which enhances the electrophilicity of the carbonyl carbon. This is followed by a nucleophilic attack from the oxygen atom of butanol. A series of proton transfers and the subsequent elimination of a water molecule yield the final ester product, butyl benzoate.[4][6][8]

To achieve high yields, the equilibrium must be shifted to the product side. This is typically accomplished by either using an excess of one of the reactants (usually the alcohol) or by removing the water byproduct as it forms, often through azeotropic distillation using a Dean-Stark apparatus.[5][6][7]

References

• 1. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. BUTYL BENZOATE - Ataman Kimya [atamanchemicals.com]
• 3. Butyl benzoate synthesis - chemicalbook [chemicalbook.com]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. Fischer Esterification [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

In-Depth Technical Guide: Butyl Benzoate CAS Number 136-60-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Butyl Benzoate (CAS 136-60-7), encompassing its physicochemical properties, synthesis, analytical methodologies, and toxicological profile. The information is tailored for professionals in research, science, and drug development, with a focus on data presentation, experimental protocols, and the visualization of key processes.

Physicochemical Properties

Butyl benzoate is a versatile organic compound with applications as a solvent, plasticizer, and fragrance ingredient.[1] Its physical and chemical characteristics are summarized below.

Table 1: Physical and Chemical Properties of Butyl Benzoate

Property	Value	Reference(s)
Molecular Formula	C₁₁H₁₄O₂	[2]
Molecular Weight	178.23 g/mol	[2]
Appearance	Colorless to light yellow viscous liquid	[3]
Odor	Mild, amber, balsam, fruity	[4]
Melting Point	-22 °C	[2]
Boiling Point	249 - 250 °C	[1][4]
Density	1.010 g/cm³ at 25 °C	[1]
Refractive Index	n20/D 1.498	[1]
Flash Point	106 °C (closed cup)	[5]
Water Solubility	Insoluble	[5]
Solubility in Organic Solvents	Soluble in alcohol, ether, and acetone	[6]
logP (Octanol-Water Partition Coefficient)	3.3	[4]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of Butyl Benzoate. Key spectral data are summarized below.

Table 2: Spectral Data for Butyl Benzoate

Spectroscopic Technique	Key Peaks/Signals	Reference(s)
¹H NMR (CDCl₃)	δ 8.06 (d, J = 7.2 Hz, 2H), 7.58 -7.51 (m, 1H), 7.42-7.39 (m, 2H), 4.36 (t, J = 6.6 Hz, 2H), 1.82 – 1.68 (m, 2H), 1.57 – 1.39 (m, 2H), 1.01 – 0.94 (m, 3H)	[7]
¹³C NMR (CDCl₃)	165.8, 131.6, 131.0, 129.3, 127.8, 65.0, 30.6, 19.1, 13.7	[7]
Infrared (IR) Spectroscopy	IR: 331 (Sadtler Research Laboratories IR Grating Collection)	[2]
Mass Spectrometry (MS)	m/z 123, 105, 77, 56	[8]

Experimental Protocols

Synthesis of Butyl Benzoate via Fischer Esterification

This protocol describes a common laboratory-scale synthesis of Butyl Benzoate.

Materials:

• Benzoic acid

• n-Butanol

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (5%)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Diethyl ether

• Round-bottom flask, reflux condenser, separatory funnel, heating mantle, rotary evaporator

Procedure:

• In a round-bottom flask, combine benzoic acid and an excess of n-butanol.

• Slowly add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux using a heating mantle for a specified time to drive the esterification reaction to completion. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize the excess acid, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the solvent (diethyl ether and excess n-butanol) under reduced pressure using a rotary evaporator to yield crude Butyl Benzoate.

• Purify the crude product by distillation to obtain pure Butyl Benzoate.

Analytical Characterization

Objective: To confirm the identity and purity of the synthesized Butyl Benzoate.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., Agilent 7890A GC with 5977A MSD).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

Procedure:

• Sample Preparation: Dissolve a small amount of the Butyl Benzoate sample in a volatile solvent (e.g., dichloromethane) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a flow rate of 1 mL/min

  • Oven Program: Start at 70 °C for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Scan Range: m/z 40-400

• Data Analysis: Identify the peak corresponding to Butyl Benzoate based on its retention time and compare the resulting mass spectrum with a reference spectrum.

Objective: To elucidate the chemical structure of Butyl Benzoate.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz).

Procedure:

• Sample Preparation: Dissolve 5-20 mg of the Butyl Benzoate sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra according to the instrument's standard operating procedures.

• Data Analysis: Analyze the chemical shifts, coupling constants, and integration of the peaks to confirm the structure of Butyl Benzoate.

Biological Activity and Signaling Pathways

While specific signaling pathways in human cells directly modulated by Butyl Benzoate for therapeutic purposes are not extensively documented, its biological activity is primarily understood through its antimicrobial effects, which are common to benzoate esters.

The antimicrobial action of benzoate esters is generally attributed to their ability to disrupt microbial cell membranes and inhibit key metabolic enzymes. In an acidic environment, the ester can be hydrolyzed to benzoic acid, which in its undissociated, lipophilic form, can readily pass through the cell membrane. Once inside the more alkaline cytoplasm, it dissociates, releasing protons and leading to intracellular acidification. This disrupts the proton motive force, which is crucial for ATP synthesis, and can inhibit enzymes essential for glycolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. plantaedb.com [plantaedb.com]
• 3. Antimicrobial Preservatives for Protein and Peptide Formulations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Alternative Enzyme Inhibition Assay for Safety Evaluation of Food Preservatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transdermal Drug Delivery Enhancement by Compounds of Natural Origin - PMC [pmc.ncbi.nlm.nih.gov]

Data Presentation: ¹H and ¹³C NMR of Butyl Benzoate

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of Butyl Benzoate

This guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of butyl benzoate. It is intended for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for structural elucidation and chemical analysis. The document details spectral data, peak assignments, and the experimental protocols for acquiring such data.

The following tables summarize the quantitative NMR data for butyl benzoate, recorded in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the internal standard.

¹H NMR Spectral Data

The ¹H NMR spectrum of butyl benzoate is characterized by distinct signals corresponding to the aromatic protons of the benzoate group and the aliphatic protons of the butyl chain.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-ortho (Ar-H)	8.04[1]	Doublet (d)	7.8[1]	2H
H-para (Ar-H)	7.54[1]	Triplet (t)	7.4[1]	1H
H-meta (Ar-H)	7.43[1]	Triplet (t)	7.7[1]	2H
-OCH₂- (Butyl)	4.33[1]	Triplet (t)	6.6[1]	2H
-OCH₂CH ₂- (Butyl)	1.75[1]	Quintet	7.1[1]	2H
-CH₂CH ₂CH₃ (Butyl)	1.48[1]	Sextet	7.4[1]	2H
-CH₃ (Butyl)	0.98[1]	Triplet (t)	7.4[1]	3H

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Due to the symmetry of the benzene ring, two pairs of aromatic carbons are chemically equivalent.

Carbon Assignment	Chemical Shift (δ, ppm)
C=O (Ester Carbonyl)	166.8[1]
C-para (Ar-C)	132.9[1]
C-ipso (Ar-C)	130.7[1]
C-ortho (Ar-C)	129.7[1]
C-meta (Ar-C)	128.4[1]
-OC H₂- (Butyl)	64.9[1]
-OCH₂C H₂- (Butyl)	30.9[1]
-CH₂C H₂CH₃ (Butyl)	19.4[1]
-C H₃ (Butyl)	13.9[1]

Visualization of Butyl Benzoate Structure and NMR Assignments

The following diagram illustrates the chemical structure of butyl benzoate with labels corresponding to the proton and carbon assignments in the tables above.

Caption: Structure of butyl benzoate with ¹H and ¹³C NMR assignments.

Experimental Protocols

The acquisition of high-quality NMR spectra requires careful sample preparation and the selection of appropriate instrument parameters.

Sample Preparation

• Sample Purity: Ensure the butyl benzoate sample is of high purity to avoid signals from contaminants. Purification can be performed using methods like distillation or column chromatography.[2]

• Solvent Selection: A suitable deuterated solvent that completely dissolves the sample is crucial. Deuterated chloroform (CDCl₃) is a common and effective solvent for butyl benzoate.[2]

• Concentration:

  • For ¹H NMR , dissolve 5-10 mg of butyl benzoate in approximately 0.6-0.7 mL of CDCl₃.[2]

  • For ¹³C NMR , a higher concentration is necessary due to the low natural abundance of the ¹³C isotope. Dissolve 20-50 mg of the sample in 0.6-0.7 mL of CDCl₃.[2]

• Internal Standard: Tetramethylsilane (TMS) is the standard internal reference for both ¹H and ¹³C NMR, with its chemical shift set to 0.00 ppm.[2][3] Many commercially available deuterated solvents contain TMS.

• Sample Transfer: Filter the prepared solution through a Pasteur pipette with a small cotton or glass wool plug directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[2]

NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer.

¹H NMR Acquisition Parameters: [2]

• Pulse Sequence: Standard single-pulse sequence.

• Spectral Width: ~12-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 scans.

¹³C NMR Acquisition Parameters: [2]

• Pulse Sequence: Standard single-pulse sequence with proton decoupling (e.g., zgpg30).

• Spectral Width: ~200-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 128 to 1024 scans, or more, depending on the sample concentration.

Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift axis using the TMS signal at 0.00 ppm.

• For ¹H NMR, integrate the signals to determine the relative number of protons.

• Perform peak picking to identify the precise chemical shifts of all signals in both spectra.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]

Butyl Benzoate Solubility in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of butyl benzoate in various organic solvents. Butyl benzoate, an ester of benzoic acid and butanol, is a colorless to pale yellow oily liquid with a mild, fruity, balsamic odor.[1][2] It finds extensive use as a solvent for cellulose ethers, a dye carrier for textiles, a fragrance ingredient, and a plasticizer.[1][2][3] Understanding its solubility characteristics is crucial for its effective application in research, development, and various industrial processes.

Physicochemical Properties of Butyl Benzoate

A summary of the key physicochemical properties of butyl benzoate is presented in Table 1.

Property	Value
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
Appearance	Colorless to pale yellow oily liquid[1][2]
Boiling Point	249 °C[2]
Melting Point	-22 °C
Density	1.01 g/mL at 25 °C[2]
Refractive Index	n20/D 1.498[2]

Solubility of Butyl Benzoate

Butyl benzoate's solubility is governed by its chemical structure, which includes a non-polar benzene ring and a butyl chain, as well as a polar ester group. This amphiphilic nature dictates its solubility in various solvents.

Solubility in Water

Butyl benzoate is generally considered to be practically insoluble or has very limited solubility in water.[4][5][6] The large hydrophobic benzene ring and butyl group are the primary reasons for its poor aqueous solubility.[4] Various sources report slightly different quantitative values for its water solubility, as shown in Table 2.

Solvent	Solubility	Temperature
Water	59 mg/L[5][7]	25 °C
Water	34.1 mg/L[2]	20 °C
Water	0.06 g/L	Not Specified

Solubility in Organic Solvents

Solvent	Solubility
Alcohol	Soluble[5][7][8]
95% Ethanol	Soluble[2]
Ether	Soluble[5][9]
Acetone	Soluble[5]
Propylene Glycol	Poorly Soluble[2]
Oil	Soluble[2]

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data in a specific solvent system, experimental determination is recommended. The following section details a standard protocol for determining the solubility of a liquid solute, like butyl benzoate, in a liquid solvent.

The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a substance in a solvent.

Materials:

• Butyl benzoate (solute)

• Organic solvent of interest

• Thermostatically controlled shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Centrifuge (optional)

• Appropriate analytical instrument for quantification (e.g., GC, HPLC, UV-Vis spectrophotometer)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of butyl benzoate to a known volume of the organic solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of a separate phase of butyl benzoate ensures that the solvent is saturated.

• Equilibration: Place the sealed container in a thermostatically controlled shaker or water bath set to the desired temperature. Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached. The agitation should be vigorous enough to promote mixing but not so vigorous as to cause emulsification.

• Phase Separation: After equilibration, cease agitation and allow the mixture to stand undisturbed at the constant temperature for a period to allow for the separation of the undissolved solute from the saturated solution. If necessary, centrifugation can be used to facilitate a clear separation.

• Sampling: Carefully withdraw a known volume of the clear, saturated supernatant (the solvent layer). It is critical to avoid disturbing the undissolved solute layer during this step.

• Dilution: Dilute the collected sample gravimetrically or volumetrically with a suitable solvent to a concentration that falls within the working range of the chosen analytical method.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., gas chromatography) to determine the concentration of butyl benzoate.

• Calculation: Calculate the solubility of butyl benzoate in the solvent, typically expressed in g/100 mL or mol/L.

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of butyl benzoate solubility using the shake-flask method.

Caption: Experimental Workflow for Solubility Determination.

Factors Influencing Butyl Benzoate Solubility

The solubility of butyl benzoate is influenced by several factors related to both the solute and the solvent, as well as external conditions.

Caption: Factors Influencing Butyl Benzoate Solubility.

References

• 1. chembk.com [chembk.com]
• 2. Butyl benzoate CAS#: 136-60-7 [m.chemicalbook.com]
• 3. Butyl benzoate Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cosmeticsinfo.org [cosmeticsinfo.org]
• 7. butyl benzoate, 136-60-7 [thegoodscentscompany.com]
• 8. n-Butyl Benzoate [drugfuture.com]
• 9. Page loading... [guidechem.com]

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of Butyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopy of butyl benzoate, a common fragrance ingredient and solvent. This document details the characteristic vibrational frequencies, experimental protocols for obtaining high-quality spectra, and a logical workflow for spectral analysis. The information presented is intended to support researchers and professionals in the identification, characterization, and quality control of this compound.

Introduction to the Infrared Spectrum of Butyl Benzoate

Infrared spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules. When a molecule is exposed to infrared radiation, it absorbs energy at specific frequencies corresponding to the vibrations of its chemical bonds. The resulting IR spectrum is a unique molecular fingerprint that provides valuable information about the functional groups present in the molecule.

Butyl benzoate (C₁₁H₁₄O₂) is an ester of benzoic acid and n-butanol. Its molecular structure, containing a benzene ring, a carbonyl group (C=O), and C-O ester linkages, as well as aliphatic C-H bonds, gives rise to a characteristic and informative IR spectrum. The key functional groups and their expected absorption regions are:

• Aromatic C-H stretch: Typically found just above 3000 cm⁻¹.

• Aliphatic C-H stretch: Found just below 3000 cm⁻¹.

• Carbonyl (C=O) stretch: A strong, sharp absorption characteristic of esters, typically in the range of 1715-1730 cm⁻¹.

• Aromatic C=C stretch: Medium to weak absorptions in the 1450-1600 cm⁻¹ region.

• C-O stretch: Strong absorptions in the fingerprint region, typically between 1000 and 1300 cm⁻¹.

• C-H bend: Various bending vibrations in the fingerprint region.

Quantitative Infrared Absorption Data for Butyl Benzoate

The following table summarizes the principal infrared absorption peaks for butyl benzoate, compiled from various spectral databases. These values are typical for a neat liquid sample.

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~3065	Weak-Medium	Aromatic C-H Stretch
~2959	Medium-Strong	Asymmetric CH₃ Stretch
~2933	Medium	Asymmetric CH₂ Stretch
~2873	Medium	Symmetric CH₃ and CH₂ Stretch
~1716	Very Strong	C=O (Carbonyl) Stretch of the Ester
~1606	Medium	Aromatic C=C Ring Stretch
~1585	Weak-Medium	Aromatic C=C Ring Stretch
~1451	Medium	CH₂ Scissoring Bend
~1314	Strong	Asymmetric C-O-C Stretch
~1271	Very Strong	Symmetric C-O-C Stretch
~1108	Strong	C-O Stretch (Ester)
~1070	Strong	In-plane Aromatic C-H Bend
~1026	Medium	In-plane Aromatic C-H Bend
~708	Strong	Out-of-plane Aromatic C-H Bend (Monosubstituted)

Experimental Protocols for Infrared Spectroscopy of Butyl Benzoate

The acquisition of a high-quality IR spectrum of liquid butyl benzoate can be achieved through several methods. The two most common and effective techniques are Transmission Spectroscopy of a neat liquid film and Attenuated Total Reflectance (ATR) Spectroscopy.

Transmission Spectroscopy (Neat Liquid Film Method)

This traditional method involves creating a thin film of the liquid sample between two infrared-transparent salt plates.

Materials:

• Fourier Transform Infrared (FTIR) Spectrometer

• Polished salt plates (e.g., NaCl or KBr) and a holder

• Pasteur pipette or dropper

• Butyl benzoate sample

• Volatile solvent for cleaning (e.g., acetone or isopropanol)

• Kimwipes or other soft, lint-free tissue

• Desiccator for storing salt plates

Procedure:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has undergone its startup diagnostics.

• Background Spectrum: Open the sample compartment and run a background spectrum with no sample in the beam path. This will account for atmospheric CO₂ and water vapor.

• Sample Preparation:

  • Place one salt plate on a clean, dry surface.

  • Using a Pasteur pipette, place one to two drops of butyl benzoate onto the center of the plate.[1]

  • Carefully place the second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film. Avoid introducing air bubbles.

• Sample Analysis:

  • Place the assembled salt plates into the sample holder in the spectrometer's sample compartment.

  • Acquire the IR spectrum of the sample. A typical measurement might involve co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Cleaning:

  • Disassemble the salt plates and clean them thoroughly with a volatile solvent and a soft tissue.

  • Return the clean, dry plates to a desiccator to prevent fogging from atmospheric moisture.

Attenuated Total Reflectance (ATR) Spectroscopy

ATR-FTIR is a modern, rapid, and often preferred method for liquid samples as it requires minimal sample preparation.

Materials:

• FTIR Spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

• Micropipette or dropper

• Butyl benzoate sample

• Solvent for cleaning (e.g., isopropanol)

• Soft, lint-free swabs or tissues

Procedure:

• Instrument Preparation: Ensure the FTIR-ATR system is ready for measurement.

• Background Spectrum: With the clean, empty ATR crystal, run a background spectrum. This is crucial to subtract any absorbance from the crystal and the surrounding atmosphere.

• Sample Application:

  • Place a small drop (typically a few microliters) of butyl benzoate onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

• Sample Analysis:

  • Acquire the IR spectrum. If the ATR accessory has a pressure arm, apply it gently to ensure good contact between the sample and the crystal.

  • Typical acquisition parameters are similar to the transmission method (e.g., 16-32 scans at 4 cm⁻¹ resolution).

• Cleaning:

  • Clean the butyl benzoate from the ATR crystal using a soft tissue or swab moistened with a suitable solvent like isopropanol.

  • Ensure the crystal is completely clean and dry before the next measurement.

Logical Workflow for IR Spectroscopic Analysis

The following diagram illustrates the logical workflow for the infrared spectroscopic analysis of a liquid sample such as butyl benzoate. This process ensures a systematic approach from sample preparation to final data interpretation and reporting.

Caption: Logical workflow for the IR analysis of butyl benzoate.

Interpretation of the Butyl Benzoate Spectrum

A detailed analysis of the butyl benzoate IR spectrum allows for a confident identification of the compound.

• C-H Stretching Region (2800-3100 cm⁻¹): The presence of peaks both slightly above 3000 cm⁻¹ (aromatic C-H) and below 3000 cm⁻¹ (aliphatic C-H from the butyl group) is a clear indicator of the molecule's structure.

• Carbonyl (C=O) Stretching (around 1716 cm⁻¹): The very strong and sharp peak at approximately 1716 cm⁻¹ is the most prominent feature in the spectrum and is definitive for the carbonyl group of the ester. Its position is slightly lower than a typical aliphatic ester due to conjugation with the aromatic ring.

• Aromatic Region (1450-1610 cm⁻¹): The absorptions in this region, particularly around 1606 and 1585 cm⁻¹, are characteristic of the C=C stretching vibrations within the benzene ring.

• Fingerprint Region (< 1500 cm⁻¹): This complex region contains a wealth of information. The strong bands at approximately 1271 cm⁻¹ and 1108 cm⁻¹ are characteristic of the C-O stretching vibrations of the ester group. The strong peak around 708 cm⁻¹ is a key diagnostic for a monosubstituted benzene ring, arising from the out-of-plane C-H bending of the five adjacent hydrogen atoms on the ring.

By combining the information from each of these regions, a complete picture of the butyl benzoate molecule can be assembled, confirming its identity and providing an assessment of its purity. Comparison to a reference spectrum from a spectral library is the final step for unambiguous identification.

References

• 1. Butyl benzoate [webbook.nist.gov]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of Butyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry (MS) fragmentation behavior of butyl benzoate. A thorough understanding of these fragmentation patterns is crucial for the unambiguous identification and structural elucidation of this compound in complex matrices, a common requirement in pharmaceutical development, quality control, and various research applications. This document outlines the primary fragmentation pathways, presents quantitative data on major fragments, and provides a detailed experimental protocol for analysis.

Core Fragmentation Pathways of Butyl Benzoate

Under electron ionization (EI), butyl benzoate undergoes a series of characteristic fragmentation reactions. The initial event is the removal of an electron to form the molecular ion (M•+), which is often observed in the mass spectrum. The subsequent fragmentation is dominated by cleavages of the ester group and rearrangements within the butyl chain, leading to the formation of several diagnostic ions.

The most prominent fragmentation pathway involves the alpha-cleavage of the ether oxygen, resulting in the loss of the butoxy radical (•OCH₂CH₂CH₂CH₃) to form the highly stable benzoyl cation. This cation is a resonance-stabilized acylium ion and typically represents the base peak in the mass spectrum.

Another significant fragmentation route is the McLafferty rearrangement. This process involves the transfer of a gamma-hydrogen from the butyl chain to the carbonyl oxygen via a six-membered transition state. This rearrangement leads to the elimination of a neutral butene molecule (C₄H₈) and the formation of a protonated benzoic acid radical cation.

Further fragmentation of the primary product ions also occurs. For instance, the benzoyl cation can lose a neutral carbon monoxide (CO) molecule to yield the phenyl cation. The butyl cation, formed by cleavage of the ester bond, can undergo further fragmentation to produce smaller alkyl cations.

Quantitative Fragmentation Data

The relative abundances of the major fragment ions of butyl benzoate are summarized in the table below. This data is compiled from various spectral databases and provides a quantitative basis for the identification of the compound.

Fragment Ion	m/z	Relative Intensity (%)	Proposed Structure
[C₆H₅CO]⁺	105	100	Benzoyl cation
[C₆H₅]⁺	77	~40-50	Phenyl cation
[C₄H₉]⁺	57	~20-30	Butyl cation
[C₆H₅COOH]⁺•	122	~20-25	Protonated benzoic acid (from McLafferty rearrangement)
[C₁₁H₁₄O₂]⁺•	178	~5-15	Molecular ion

Note: Relative intensities can vary slightly depending on the specific instrumentation and experimental conditions.

Visualizing the Fragmentation Pathways

To illustrate the relationships between the precursor and product ions, the following diagrams depict the primary fragmentation pathways and a typical experimental workflow for the analysis of butyl benzoate.

Caption: Primary fragmentation pathway of butyl benzoate under electron ionization.

Caption: A typical experimental workflow for the GC-MS analysis of butyl benzoate.

Experimental Protocol

The following protocol provides a detailed methodology for the analysis of butyl benzoate using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

• Dissolve a small amount of the butyl benzoate sample in a volatile solvent such as ethyl acetate or dichloromethane to a final concentration of approximately 1 mg/mL.

2. GC-MS System and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

3. Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-450.

4. Data Analysis:

• Identify the chromatographic peak corresponding to butyl benzoate based on its retention time.

• Acquire the mass spectrum for this peak.

• Compare the acquired mass spectrum with a reference spectrum from a spectral library (e.g., NIST, Wiley) for confirmation.

• Interpret the fragmentation pattern to confirm the structure of butyl benzoate, paying close attention to the characteristic ions listed in the data table.

This guide provides the fundamental information required for the successful mass spectrometric analysis of butyl benzoate. The presented fragmentation data and pathways, in conjunction with the detailed experimental protocol, will aid researchers, scientists, and drug development professionals in the accurate identification and characterization of this compound.

Butyl benzoate molecular weight and formula

Butyl benzoate is a benzoate ester formed from the condensation of benzoic acid and butanol.[1][2][3] This organic compound serves various industrial applications, including as a solvent for cellulose ether, a dye carrier in the textile industry, and as an ingredient in perfumes.[1][2][3]

The fundamental molecular properties of butyl benzoate are summarized below.

Property	Value
Molecular Formula	C₁₁H₁₄O₂[1][2][4]
Molecular Weight	178.23 g/mol [1][2][4]
Linear Formula	C₆H₅COOCH₂CH₂CH₂CH₃

The molecular formula, C₁₁H₁₄O₂, indicates that a single molecule of butyl benzoate contains 11 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. The molecular weight is calculated based on the atomic weights of these constituent atoms.

References

• 1. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyl benzoate | 136-60-7 [chemicalbook.com]
• 3. Butyl benzoate Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. chemimpex.com [chemimpex.com]

The Ubiquitous Presence of Butyl Benzoate: An In-depth Technical Guide to its Natural Occurrence in the Plant Kingdom

For Immediate Release

This technical guide provides a comprehensive overview of the natural occurrence of butyl benzoate, a significant volatile organic compound, across various plant and fruit species. Primarily tailored for researchers, scientists, and professionals in drug development, this document delves into the quantitative analysis, biosynthetic pathways, and experimental protocols associated with this ester.

Introduction

Butyl benzoate (C₁₁H₁₄O₂), a benzoate ester formed from the condensation of benzoic acid and butanol, is a naturally occurring compound found in a diverse range of plants and fruits.[1] It contributes to the characteristic aroma and flavor profiles of many species and is recognized as a plant metabolite.[1] Its presence has been identified in fruits such as papaya (Carica papaya), babaco (Vasconcellea × heilbornii), and hog plum (Spondias mombin), as well as in the essential oils of aromatic flowers like ylang-ylang (Cananga odorata) and jasmine (Jasminum spp.).[1][2] This guide aims to consolidate the current scientific knowledge on the natural occurrence of butyl benzoate, providing quantitative data, detailed experimental methodologies for its analysis, and insights into its biosynthetic origins.

Quantitative Occurrence of Benzoate Esters in Plants and Fruits

The concentration of butyl benzoate and related benzoate esters varies significantly across different plant species and even within different parts of the same plant. The following table summarizes the quantitative data available in the scientific literature.

Plant/Fruit Species	Plant Part	Compound	Concentration	Reference
Papaya (Carica papaya)	Fruit	Butyl benzoate	up to 0.05 mg/kg
Hog Plum (Spondias mombin)	Fruit	Butyl benzoate	2 mg/kg
Hog Plum (Spondias mombin)	Fruit Essential Oil	Benzyl benzoate	12.27%	[2]
Jasmine (Jasminum spp.)	Flowers	(Z)-3-hexenyl benzoate	> 100 µg·L⁻¹	[1]
Jasmine (Jasminum spp.)	Flowers	n-hexyl benzoate	> 100 µg·L⁻¹	[1]
Jasmine (Jasminum spp.)	Flowers	Methyl benzoate	> 100 µg·L⁻¹	[1]

Biosynthesis of Butyl Benzoate in Plants

The biosynthesis of benzoate esters in plants is a complex process that primarily involves the esterification of benzoic acid with a corresponding alcohol. While the specific enzymatic steps leading to butyl benzoate have not been extensively elucidated for all plant species, a general pathway can be proposed based on the known biosynthesis of other benzoate esters like methyl and ethyl benzoate.

The formation of butyl benzoate is catalyzed by alcohol acyltransferases (AATs), which belong to the diverse BAHD (benzylalcohol O-acetyltransferase, anthocyanin O-hydroxycinnamoyltransferase, anthranilate N-hydroxycinnamoyl/benzoyltransferase, and deacetylvindoline 4-O-acetyltransferase) superfamily of enzymes.[3][4] These enzymes facilitate the transfer of an acyl group from an acyl-CoA donor to an alcohol acceptor. In the case of butyl benzoate, benzoyl-CoA serves as the acyl donor and butanol is the alcohol acceptor. The availability of both substrates is a critical limiting factor in the biosynthesis of the final ester.[5]

References

• 1. Analysis of Volatile Components of Jasmine and Jasmine Tea during Scenting Process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Essential Oils from the Fruits and Leaves of Spondias mombin Linn.: Chemical Composition, Biological Activity, and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 4. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A BAHD acyltransferase contributes to the biosynthesis of both ethyl benzoate and methyl benzoate in the flowers of Lilium oriental hybrid ‘Siberia’ - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of Butyl Benzoate

This guide provides a comprehensive overview of the boiling and melting points of butyl benzoate, tailored for researchers, scientists, and professionals in drug development. It includes detailed experimental protocols for the determination of these properties and presents the data in a clear, tabular format.

Physicochemical Data of Butyl Benzoate

Butyl benzoate is a versatile organic compound with applications in various fields, including its use as a solvent and in fragrance formulations.[1] Its physical properties, such as boiling and melting points, are crucial for its application and handling.

Property	Value
Boiling Point	249-250 °C[1][2][3]
Melting Point	-22 °C[1][2][4]

Experimental Protocols for Determination of Physical Properties

The accurate determination of boiling and melting points is fundamental to characterizing a pure substance. The following sections detail the methodologies for these measurements.

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The Thiele tube method is a common and effective technique for this determination.

Apparatus:

• Thiele tube

• Thermometer

• Capillary tubes (sealed at one end)

• Heating oil (e.g., mineral oil)

• Bunsen burner or other heat source

• Sample of butyl benzoate (in its solid form)

Procedure:

• Sample Preparation: A small amount of finely powdered, dry butyl benzoate is introduced into a capillary tube, which is then tapped gently to pack the sample to a height of about 2-3 mm.

• Apparatus Setup: The Thiele tube is filled with heating oil. The capillary tube containing the sample is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then inserted into the Thiele tube.

• Heating: The side arm of the Thiele tube is gently heated. The design of the tube facilitates the circulation of the oil via convection, ensuring uniform temperature distribution.

• Observation: The sample is observed closely as the temperature rises. The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• Final Reading: The temperature at which the entire solid sample has turned into a clear liquid is recorded as the end of the melting range. For a pure compound, this range should be narrow.

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. The capillary method is a micro-scale technique suitable for determining the boiling point of small quantities of liquid.

Apparatus:

• Small test tube or fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating bath (e.g., oil bath or a Thiele tube)

• Sample of liquid butyl benzoate

Procedure:

• Sample Preparation: A small amount of liquid butyl benzoate is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

• Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a heating bath.

• Heating: The heating bath is heated gently. As the temperature rises, the air trapped in the capillary tube will expand and escape as a stream of bubbles.

• Observation: Heating is continued until a steady and rapid stream of bubbles emerges from the capillary tube. At this point, the heating is discontinued.

• Final Reading: As the apparatus cools, the stream of bubbles will slow down and stop. The temperature at which the liquid begins to be drawn into the capillary tube is recorded as the boiling point. This occurs when the vapor pressure of the sample equals the atmospheric pressure.[5]

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the melting and boiling points of a chemical substance like butyl benzoate.

Caption: Experimental workflows for determining melting and boiling points.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. SSERC | Melting point determination [sserc.org.uk]
• 3. Video: Boiling Points - Concept [jove.com]
• 4. grokipedia.com [grokipedia.com]
• 5. Video: Boiling Points - Procedure [jove.com]

Protocols & Analytical Methods

Application Notes and Protocols: Butyl Benzoate as a Solvent for Cellulose Esters and Ethers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butyl benzoate as a solvent and plasticizer for various cellulose esters and ethers. The information is intended to guide laboratory work in areas such as coatings, adhesives, and pharmaceutical formulations. While specific quantitative data for these polymer-solvent systems is not widely published, this document synthesizes available qualitative information and provides generalized protocols and data templates to facilitate experimental work.

Introduction to Butyl Benzoate as a Polymer Solvent

Butyl benzoate is a benzoate ester derived from the condensation of benzoic acid and butanol.[1] It is a colorless to light yellow, viscous liquid with a mild, pleasant odor.[2][3] Its chemical structure, featuring both a non-polar benzene ring and a polar ester group, allows it to act as an effective solvent and plasticizer for a range of polymers, most notably cellulose derivatives.[2][4] In formulations, it is valued for its low volatility, good thermal stability, and its ability to impart flexibility to polymer films.[2]

Key Properties of Butyl Benzoate:

Property	Value
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
Boiling Point	~250 °C
Melting Point	-22 °C
Density (at 25 °C)	~1.01 g/cm³
Solubility in Water	Very low (practically insoluble)
Solubility in Organics	Soluble in alcohols, ethers, ketones, esters

Application in Cellulose Esters

Butyl benzoate serves as both a solvent and a plasticizer for cellulose esters such as Cellulose Acetate (CA), Cellulose Acetate Butyrate (CAB), and Cellulose Acetate Propionate (CAP).[4][5] Its primary role can be as a high-boiling point solvent in coatings and inks or as a plasticizer to increase the flexibility and durability of the final polymer product.

Qualitative Solubility of Cellulose Esters in Butyl Benzoate

• Cellulose Acetate Butyrate (CAB): Exhibits good solubility in ester solvents.[6][7] The solubility of CAB generally increases with a higher butyryl content and lower molecular weight.[6] Butyl benzoate is expected to be a good solvent for many grades of CAB.

• Cellulose Acetate Propionate (CAP): Like CAB, CAP is soluble in a range of organic solvents, including esters.[8]

• Cellulose Acetate (CA): Typically requires more polar or stronger solvents like acetone or methyl ethyl ketone.[9][10] Its solubility in butyl benzoate may be more limited compared to CAB and CAP and is highly dependent on the degree of acetylation.[10]

Experimental Protocol: Dissolving Cellulose Esters in Butyl Benzoate

This protocol provides a general procedure for preparing solutions of cellulose esters in butyl benzoate. Researchers should adapt this protocol based on the specific grade of cellulose ester and the desired final concentration and viscosity.

Materials and Equipment:

• Cellulose ester powder (e.g., CAB, CAP, CA)

• Butyl benzoate (technical or pharmaceutical grade)

• Glass beaker or reaction vessel

• Overhead stirrer or magnetic stirrer with a suitable stir bar

• Heating mantle or hot plate with temperature control

• Spatula

• Balance

Procedure:

• Solvent Preparation: Weigh the required amount of butyl benzoate and add it to the mixing vessel.

• Agitation: Begin stirring the solvent to create a vortex. A moderate speed is recommended to start.

• Polymer Addition: Slowly and incrementally add the cellulose ester powder to the side of the vortex. This prevents the formation of large agglomerates.

• Dispersion: Continue stirring at a moderate speed until all the powder is wetted and dispersed throughout the solvent.

• Dissolution: Increase the stirring speed. If necessary, apply gentle heat (e.g., 40-60 °C) to accelerate the dissolution process.[9] Monitor the temperature closely to avoid solvent degradation.

• Homogenization: Continue mixing until the solution is clear and homogenous. This may take several hours, depending on the polymer's molecular weight and concentration.

• Deaeration: Once dissolved, stop agitation and allow the solution to stand to remove any entrapped air bubbles. A vacuum chamber can be used for faster deaeration if required.

Fig 1. Workflow for dissolving cellulose esters.

Data Presentation Templates: Cellulose Esters

The following tables are provided as templates for researchers to record their experimental data.

Table 1: Solubility of Cellulose Esters in Butyl Benzoate at Ambient Temperature (25 °C)

Cellulose Ester Grade	Concentration (w/v %)	Observation (Soluble/Partially Soluble/Insoluble)	Time to Dissolve (hours)
e.g., CAB-381-20	5%
	10%
	15%
	20%

| Add other grades here | | | |

Table 2: Viscosity of Cellulose Ester Solutions in Butyl Benzoate

Cellulose Ester Grade	Concentration (w/v %)	Temperature (°C)	Viscosity (cP)
e.g., CAB-381-20	5%	25
	10%	25
	15%	25
	10%	40

| Add other grades here | | | |

Application in Cellulose Ethers

Butyl benzoate is primarily a solvent for organosoluble cellulose ethers, such as certain grades of Ethylcellulose (EC).[1][3] It is generally not a suitable solvent for water-soluble cellulose ethers like Methylcellulose (MC) or Hydroxypropyl Methylcellulose (HPMC), which are insoluble in most organic solvents.[11][12]

Qualitative Solubility of Cellulose Ethers in Butyl Benzoate

• Ethylcellulose (EC): EC is insoluble in water but soluble in a wide range of organic solvents.[13][14] The solubility depends on the degree of ethoxyl substitution. Grades with 46-48% or more ethoxyl content are soluble in solvents like ethanol, toluene, and ethyl acetate.[15] As an ester, butyl benzoate is expected to be a solvent for many grades of ethylcellulose.

• Methylcellulose (MC): Insoluble in most organic solvents, including esters. Butyl benzoate is not a recommended solvent.[11]

Experimental Protocol: Dissolving Ethylcellulose in Butyl Benzoate

This protocol provides a general method for preparing solutions of ethylcellulose in butyl benzoate.

Materials and Equipment:

• Ethylcellulose powder

• Butyl benzoate

• Appropriate mixing vessel and stirrer

• Heating equipment (optional)

• Balance

Procedure:

• Solvent and Agitation: Add the pre-weighed butyl benzoate to the mixing vessel and begin agitation.

• Polymer Addition: Slowly add the ethylcellulose powder to the stirring solvent to ensure each particle is wetted individually.[13]

• Dissolution: Continue stirring until the polymer is fully dissolved. The viscosity of the solution will increase as the polymer dissolves. Gentle heating may be used to speed up the process for high molecular weight grades.

• Homogenization and Deaeration: Mix until the solution is uniform and then allow it to stand to remove air bubbles.

Fig 2. Solvent selection logic for butyl benzoate.

Data Presentation Templates: Cellulose Ethers

Table 3: Solubility of Ethylcellulose in Butyl Benzoate at Ambient Temperature (25 °C)

Ethylcellulose Grade (Ethoxyl %)	Concentration (w/v %)	Observation (Soluble/Partially Soluble/Insoluble)	Time to Dissolve (hours)
e.g., Ethocel Std 100 (48.0-49.5%)	5%
	10%
	15%

| Add other grades here | | | |

Table 4: Viscosity of Ethylcellulose Solutions in Butyl Benzoate

Ethylcellulose Grade	Concentration (w/v %)	Temperature (°C)	Viscosity (cP)
e.g., Ethocel Std 100	5%	25
	10%	25
	5%	40

| Add other grades here | | | |

Applications in Drug Development

Both cellulose esters and ethers are workhorse polymers in pharmaceutical formulations, particularly for controlled and sustained-release dosage forms.[16][17][18] They can be used to form rate-controlling membranes, matrix systems, or to microencapsulate active pharmaceutical ingredients (APIs).

The use of a low-volatility, water-insoluble solvent like butyl benzoate can be advantageous in specific manufacturing processes, such as in the preparation of solvent-based coatings for tablets or beads where a slower, more controlled drying process is desired. Its function as a plasticizer is also critical, as it imparts the necessary flexibility to coatings to prevent cracking during storage and handling.

When formulating for pharmaceutical applications, the miscibility of the API in the butyl benzoate/cellulose derivative solution must be considered to ensure a homogenous final product.

Safety and Handling

• Butyl benzoate is a mild skin and eye irritant.[3] Appropriate personal protective equipment (PPE), including safety glasses and gloves, should be worn.

• Work in a well-ventilated area or under a fume hood to avoid inhalation of vapors, especially when heating.

• Consult the Safety Data Sheet (SDS) for butyl benzoate and the specific cellulose derivative before commencing any work.

Disclaimer: The information provided in these notes is for guidance purposes only. Researchers should conduct their own tests to determine the suitability of butyl benzoate for their specific applications and formulations.

References

• 1. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]
• 4. BUTYL BENZOATE | Hallstar Industrial [hallstarindustrial.com]
• 5. jnfuturechemical.com [jnfuturechemical.com]
• 6. CELLULOSE ACETATE BUTYRATE - Ataman Kimya [atamanchemicals.com]
• 7. solechem.eu [solechem.eu]
• 8. eastman.com [eastman.com]
• 9. nagase.com [nagase.com]
• 10. daicel.com [daicel.com]
• 11. Methylcellulose - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Showing Compound Methyl cellulose (FDB001184) - FooDB [foodb.ca]
• 13. celluloseether.com [celluloseether.com]
• 14. hpmcsupplier.com [hpmcsupplier.com]
• 15. researchgate.net [researchgate.net]
• 16. eastman.com [eastman.com]
• 17. News - Dissolution methods and main uses of ethyl cellulose [yibangchemical.com]
• 18. What are the key roles of cellulose ether in pharmaceutical film coating materials? ​ - HEBEI DOUBLE BULLS CELLULOSE CO.,LTD [shuangniujc.com]

Application Notes and Protocols: Butyl Benzoate as a Dye Carrier for Polyester Fibers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butyl benzoate as a dye carrier in the dyeing of polyester fibers. This document includes detailed experimental protocols, quantitative data on dyeing efficiency, and a discussion of the underlying mechanism of action.

Introduction

Polyester fibers, due to their hydrophobic nature and highly crystalline structure, are challenging to dye with disperse dyes under atmospheric conditions at temperatures below 100°C. Dye carriers are organic compounds that accelerate the rate of dyeing by improving dye uptake. Butyl benzoate is a widely recognized and effective carrier for this purpose. It functions by swelling the polyester fibers and reducing their glass transition temperature (Tg), which facilitates the diffusion of dye molecules into the fiber structure.[1][2][3][4] This allows for successful dyeing at or near the boil (approximately 100°C) under atmospheric pressure, which is particularly advantageous for dyeing polyester blends with temperature-sensitive fibers like wool.[1]

Mechanism of Action

The primary mechanism by which butyl benzoate facilitates the dyeing of polyester fibers involves the plasticization of the polymer chains. The carrier molecules penetrate the amorphous regions of the polyester, reducing the intermolecular forces between the polymer chains. This leads to an increase in segmental mobility and a lowering of the glass transition temperature (Tg).[2][4][5] Consequently, the fiber structure becomes more open, allowing for the diffusion of disperse dye molecules into the polyester matrix at a significantly increased rate.

dot

Caption: Mechanism of Butyl Benzoate as a Dye Carrier.

Quantitative Data

The effectiveness of butyl benzoate as a dye carrier can be quantified by measuring the increase in dye absorption and evaluating the colorfastness of the dyed fabric.

Dye Absorption Enhancement

The use of butyl benzoate significantly increases the amount of disperse dye absorbed by polyester fibers compared to dyeing without a carrier at the same temperature and time.

Dyeing Time	Dye Absorption Increase with Butyl Benzoate (%)
30 minutes	81% to 640% increase compared to control[6]
1 hour	89% to 607% increase compared to control[6]

Note: The wide range in increased dye absorption is dependent on the specific dye used and the textile material being dyed.

Colorfastness Properties

Polyester fabrics dyed using butyl benzoate as a carrier generally exhibit good to excellent fastness properties, comparable to high-temperature dyeing methods. However, residual carrier can sometimes negatively impact lightfastness if not properly removed after dyeing.

Fastness Property	Typical Rating (ISO 105)
Washing Fastness (Color Change)	4-5
Washing Fastness (Staining)	4-5
Rubbing Fastness (Dry)	4-5
Rubbing Fastness (Wet)	3-4
Light Fastness	4-5 (can be lower if carrier is not fully removed)

(Data compiled from general knowledge of polyester dyeing and comparative studies of carrier and high-temperature dyeing methods.)

Experimental Protocols

The following protocols provide a general framework for the use of butyl benzoate as a dye carrier in a laboratory setting.

Preparation of Butyl Benzoate Emulsion

Butyl benzoate is insoluble in water and must be emulsified before being added to the dyebath.

Materials:

• n-Butyl benzoate

• Non-ionic or anionic emulsifying agent (e.g., a polyoxyethylated castor oil or a sulfated fatty alcohol)

• Warm deionized water (approximately 40-50°C)

Procedure:

• In a beaker, mix the butyl benzoate with the emulsifying agent. A suitable ratio is typically 1 part emulsifier to 4-5 parts butyl benzoate by weight.

• While stirring vigorously, slowly add the warm deionized water to the butyl benzoate-emulsifier mixture.

• Continue stirring until a stable, milky-white emulsion is formed.

dot

Caption: Workflow for Butyl Benzoate Emulsion Preparation.

Polyester Dyeing Protocol with Butyl Benzoate Carrier

This protocol describes a typical exhaust dyeing process for polyester fabric at atmospheric pressure.

Materials and Equipment:

• Polyester fabric (scoured and pre-wetted)

• Disperse dye

• Butyl benzoate emulsion (prepared as described above)

• Dispersing agent

• Acetic acid (to adjust pH)

• Laboratory dyeing machine (e.g., beaker dyer)

• Beakers, graduated cylinders, and pipettes

• pH meter

• Heating and stirring apparatus

Procedure:

• Dye Bath Preparation:

  • Set the liquor ratio (the ratio of the weight of the dyebath to the weight of the fabric), typically between 10:1 and 30:1.[6]

  • Fill the dye pot with the required amount of deionized water.

  • Add a dispersing agent (e.g., 1 g/L) and stir to dissolve.

  • Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

  • Add the prepared butyl benzoate emulsion to the dyebath. The concentration of butyl benzoate is typically between 5% and 30% on the weight of the fabric (owf).[6] For initial experiments, a concentration of 10% owf is recommended.

  • Disperse the required amount of dye in a small amount of water and add it to the dyebath.

• Dyeing Process:

  • Introduce the pre-wetted polyester fabric into the dyebath at a starting temperature of approximately 60°C.[7]

  • Raise the temperature of the dyebath to 95-100°C at a rate of 1-2°C per minute.

  • Hold the temperature at 95-100°C for 60-90 minutes, ensuring continuous agitation.

  • After the dyeing cycle, cool the dyebath down to 60-70°C.

• After-treatment (Reduction Clearing):

  • Drain the dyebath.

  • Prepare a fresh bath containing:

    • Caustic soda (2 g/L)

    • Sodium hydrosulfite (2 g/L)

  • Treat the dyed fabric in this bath at 60-70°C for 15-20 minutes to remove any unfixed surface dye and residual carrier.

  • Rinse the fabric thoroughly with hot water and then cold water.

  • Neutralize the fabric with a dilute solution of acetic acid.

  • Final rinse with cold water and air dry.

dot

Caption: Polyester Dyeing Protocol Workflow.

Conclusion

Butyl benzoate is an effective and commonly used dye carrier for the atmospheric dyeing of polyester fibers with disperse dyes. Its primary function is to lower the glass transition temperature of the polyester, thereby facilitating dye diffusion and enabling dyeing at lower temperatures. The use of butyl benzoate can lead to significant increases in dye uptake and result in dyed fabrics with good colorfastness properties. Proper preparation of the butyl benzoate emulsion and thorough after-treatment of the dyed fabric are crucial for achieving optimal and consistent results.

References

• 1. How to dye and procedure of dyeing for textile: Carrier dyeing of polyester with disperse dyes [dyes4dyeing.blogspot.com]
• 2. textilelearner.net [textilelearner.net]
• 3. textilestudycenter.com [textilestudycenter.com]
• 4. Carrier dyeing: pros and cons [textiletoday.com.bd]
• 5. journals.co.za [journals.co.za]
• 6. US2880050A - Butyl benzoate as a dyeing assistant - Google Patents [patents.google.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: Butyl Benzoate in Fragrance Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butyl benzoate in fragrance and perfume formulations. This document details its functions, properties, and includes experimental protocols for its application and evaluation.

Introduction to Butyl benzoate in Perfumery

Butyl benzoate (C₁₁H₁₄O₂) is a benzoate ester synthesized from the condensation of benzoic acid and butanol.[1] In the fragrance industry, it is a versatile ingredient valued for its mild, fruity, and balsamic aroma with subtle ambergris and woody undertones.[2] Its primary functions in perfume formulations include acting as a modifier, blender, fixative, and solvent.[2]

As a modifier , it can be used to seamlessly blend different fragrance families, from floral to oriental.[2] Its role as a fixative is particularly noteworthy, as it helps to prolong the presence of more volatile fragrance notes, thereby enhancing the longevity of the scent.[3] Furthermore, its excellent solvent properties aid in dissolving solid fragrance materials and resins, ensuring a homogenous mixture.[2]

Physicochemical and Regulatory Data

A summary of the key quantitative data for butyl benzoate is presented below for easy reference.

Table 1: Physicochemical Properties of Butyl Benzoate

Property	Value	Reference
Molecular Formula	C₁₁H₁₄O₂	[1]
Molecular Weight	178.23 g/mol	[1]
Appearance	Colorless, clear oily liquid	[4]
Odor Profile	Mild, fruity, balsamic, with amber and woody undertones	[2][4]
Boiling Point	249 °C at 760 mmHg	[4]
Flash Point	106.11 °C (223.00 °F) TCC	[4]
Specific Gravity	1.003 - 1.009 @ 25 °C	[4]
Solubility	Soluble in alcohol; practically insoluble in water	[4]

Table 2: Regulatory and Recommended Usage Levels

Product Type	Maximum Recommended Concentration	Reference
Leave-on Skin Contact	0.5%	[4]
Wash-off Skin Contact	0.5%	[4]
No Skin Contact	6.0%	[4]
Fragrance Concentrate	Up to 6.0%	[4]

Experimental Protocols

The following protocols provide a framework for incorporating and evaluating the effect of butyl benzoate in a fragrance formulation.

Preparation of a Model Eau de Toilette (EDT) Formulation

This protocol outlines the preparation of a simple floral fragrance formulation to serve as a control and for the addition of butyl benzoate.

Materials:

• Perfumery-grade ethanol (95%)

• Distilled water

• Glass beakers and stirring rods

• Digital scale

• Pipettes

• Fragrance components (e.g., Linalool, Phenyl Ethyl Alcohol, Hedione, Iso E Super, Galaxolide)

• Butyl benzoate

Procedure:

• Prepare a fragrance concentrate by mixing the aromatic components according to the proportions in Table 3.

• Create two batches of the fragrance concentrate: a "Control Concentrate" and a "Test Concentrate".

• To the "Test Concentrate", add butyl benzoate at a concentration of 5% of the total concentrate weight.

• Prepare the Control EDT by diluting the "Control Concentrate" to 10% in perfumery-grade ethanol.

• Prepare the Test EDT by diluting the "Test Concentrate" (containing butyl benzoate) to 10% in perfumery-grade ethanol.

• Add distilled water to both formulations to adjust the final ethanol concentration to approximately 80%.

• Allow both formulations to macerate in a cool, dark place for at least 48 hours before evaluation.

Table 3: Model Floral Fragrance Concentrate Formulation

Component	Type	Percentage (%)
Phenyl Ethyl Alcohol	Middle Note (Floral - Rose)	25
Linalool	Top Note (Floral - Fresh)	20
Hedione (Methyl Dihydrojasmonate)	Middle Note (Floral - Jasmine)	30
Iso E Super	Base Note (Woody)	15
Galaxolide	Base Note (Musk)	10
Total	100

Sensory Evaluation of Fragrance Longevity

This protocol describes a method for the sensory assessment of fragrance longevity on a neutral medium.

Materials:

• Control and Test EDT formulations

• Perfume blotter strips

• A panel of at least 5 trained sensory assessors

• An odor-free evaluation room

Procedure:

• Dip one blotter strip into the Control EDT and another into the Test EDT, ensuring they are equally saturated.

• Allow the alcohol to evaporate for approximately 1 minute.

• Present the blotters to the sensory panel for initial evaluation of the fragrance profile.

• At timed intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), the panel evaluates the intensity of the fragrance on each blotter.[5]

• Assessors rate the fragrance intensity on a scale of 1 to 5 (1 = very weak, 5 = very strong).[5]

• Record the data and calculate the average intensity at each time point for both formulations.

Table 4: Hypothetical Sensory Panel Data for Fragrance Longevity

Time (hours)	Average Intensity (Control)	Average Intensity (Test with Butyl Benzoate)
0	4.8	4.7
1	4.2	4.3
2	3.5	3.8
4	2.1	2.9
6	1.2	2.0
8	0.5	1.3

Instrumental Analysis of Fragrance Longevity using Headspace GC-MS

This protocol provides a method for the quantitative analysis of volatile fragrance compounds over time.

Materials:

• Control and Test EDT formulations

• Gas Chromatograph-Mass Spectrometer (GC-MS) with a headspace sampler

• Sealed headspace vials

• Filter paper or other suitable substrate for application

Procedure:

• Place a small piece of filter paper into a headspace vial.

• Apply a precise amount (e.g., 10 µL) of the Control EDT onto the filter paper and seal the vial. Prepare a separate vial for the Test EDT in the same manner.

• Place the vials in the headspace autosampler.

• Analyze the headspace at specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours) to measure the concentration of key volatile fragrance compounds (e.g., Linalool).[6]

• The GC-MS method should be optimized for the separation and detection of the target fragrance molecules.[6]

• Quantify the peak area of the selected volatile compounds at each time point to determine the rate of evaporation.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflows and the functional role of butyl benzoate.

Caption: Workflow for the preparation of control and test fragrance formulations.

Caption: Experimental workflow for evaluating the effect of butyl benzoate.

References

• 1. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. scentjourner.com [scentjourner.com]
• 4. butyl benzoate   136-60-7 [thegoodscentscompany.com]
• 5. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols: Butyl Benzoate as a Plasticizer for PVC and Other Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl benzoate is a high-boiling point, colorless oily liquid that serves as an effective plasticizer for polyvinyl chloride (PVC) and other polymers.[1] As a non-phthalate plasticizer, it is gaining recognition as a safer alternative to traditional phthalates like dioctyl phthalate (DOP) and dibutyl phthalate (DBP), which have faced increasing regulatory pressure due to health and environmental concerns.[2] Its excellent solvating properties, good compatibility with a range of polymers, and low volatility make it a versatile choice for increasing the flexibility, workability, and durability of polymeric materials.[3]

These application notes provide a comprehensive overview of the use of butyl benzoate as a plasticizer, detailing its properties, performance characteristics, and recommended experimental protocols for its evaluation.

General Properties of Butyl Benzoate

Properly characterizing the plasticizer is the first step in formulation development. The table below summarizes the key physical and chemical properties of butyl benzoate.

Property	Value	Reference
CAS Number	136-60-7	[1]
Molecular Formula	C₁₁H₁₄O₂
Molecular Weight	178.23 g/mol
Appearance	Colorless oily liquid	[1]
Boiling Point	247-250 °C	[1]
Density	~1.01 g/cm³
Solubility	Insoluble in water; soluble in most organic solvents

Polymer Compatibility

Butyl benzoate exhibits good compatibility with a variety of polymers, including:

• Polyvinyl Chloride (PVC)[1]

• Polyvinyl Acetate (PVA)[2]

• Ethylene Vinyl Acetate (EVA)[2]

• Cellulose Esters[1]

• Rubbers[2]

Performance Evaluation of Butyl Benzoate in PVC

To evaluate the efficacy of butyl benzoate as a plasticizer in PVC, a series of standardized tests should be performed. The following sections detail the experimental protocols and provide representative data for comparison. For the purpose of these notes, data for the widely used plasticizer Dioctyl Phthalate (DOP) is included as a benchmark.

Sample Preparation

A standardized PVC formulation should be prepared to ensure comparability of results. The following is a typical formulation:

Component	Parts per Hundred Resin (phr)
PVC Resin (K-value 65-70)	100
Plasticizer (Butyl Benzoate or DOP)	40-60
Thermal Stabilizer (e.g., Ba-Zn stearate)	2-3
Lubricant (e.g., stearic acid)	0.5-1

Protocol for Sample Preparation:

• Dry blend the PVC resin, thermal stabilizer, and lubricant in a high-speed mixer.

• Add the plasticizer (butyl benzoate or DOP) to the dry blend and continue mixing until a homogeneous powder is obtained.

• Process the compound on a two-roll mill at a temperature of 160-170°C for 5-10 minutes to form a sheet.

• Mold the sheet into test specimens of the required dimensions for each mechanical test using a compression molding press at 170-180°C.

• Anneal the molded specimens at 60°C for 24 hours to relieve internal stresses.

• Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours before testing, in accordance with ASTM D618.

Experimental Workflow for PVC Sample Preparation

Caption: Workflow for the preparation of plasticized PVC test specimens.

Mechanical Properties

The primary function of a plasticizer is to improve the flexibility and reduce the hardness of the polymer. The following tests are crucial for quantifying these effects.

This test determines the force required to break the material and how much it stretches before breaking.

Protocol (ASTM D638):

• Use dumbbell-shaped test specimens.

• Conduct the test using a universal testing machine at a crosshead speed of 50 mm/min.

• Record the maximum stress (tensile strength) and the elongation at the point of rupture.

Representative Data:

Plasticizer (50 phr)	Tensile Strength (MPa)	Elongation at Break (%)
Unplasticized PVC	50 - 60	5 - 10
PVC with DOP	15 - 25	250 - 350
PVC with Butyl Benzoate (Expected)	18 - 28	200 - 300

Note: Data for Butyl Benzoate is representative and should be confirmed by experimentation.

Hardness is a measure of the material's resistance to indentation.

Protocol (ASTM D2240):

• Use a Shore A or Shore D durometer, depending on the material's hardness. For flexible PVC, Shore A is typically used.

• Stack at least three layers of the test specimen to ensure a minimum thickness of 6 mm.

• Apply the durometer to the specimen and record the reading after 15 seconds.

• Take at least five measurements at different positions and calculate the average.

Representative Data:

Plasticizer (50 phr)	Shore A Hardness
Unplasticized PVC	>90 (Shore D)
PVC with DOP	75 - 85
PVC with Butyl Benzoate (Expected)	80 - 90

Note: Data for Butyl Benzoate is representative and should be confirmed by experimentation.

Thermal Properties

The addition of a plasticizer affects the thermal behavior of the polymer, most notably its glass transition temperature (Tg).

The Tg is the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state. A lower Tg indicates higher plasticizer efficiency.

Protocol (ASTM D3418 - using Differential Scanning Calorimetry - DSC):

• Use a small sample (5-10 mg) of the plasticized PVC.

• Heat the sample to a temperature above its processing temperature (e.g., 200°C) to erase its thermal history.

• Cool the sample to a low temperature (e.g., -50°C).

• Heat the sample at a controlled rate (e.g., 10°C/min) and record the heat flow.

• The Tg is determined as the midpoint of the step change in the heat flow curve.

Representative Data:

Plasticizer (50 phr)	Glass Transition Temperature (°C)
Unplasticized PVC	80 - 85
PVC with DOP	20 - 30
PVC with Butyl Benzoate (Expected)	25 - 35

Note: Data for Butyl Benzoate is representative and should be confirmed by experimentation.

Logical Relationship in Plasticization

Caption: The mechanism by which butyl benzoate plasticizes PVC.

Plasticizer Permanence

The long-term performance of a plasticized polymer depends on the permanence of the plasticizer. Migration and volatility are key parameters to evaluate.

This test measures the weight loss of the plasticizer due to evaporation at elevated temperatures.

Protocol (ASTM D1203):

• Weigh a conditioned specimen of the plasticized PVC.

• Place the specimen in an oven at a specified temperature (e.g., 70°C) for a specified time (e.g., 24 hours).

• After the specified time, remove the specimen, cool it to room temperature in a desiccator, and reweigh it.

• Calculate the percentage weight loss.

Representative Data:

Plasticizer (50 phr)	Weight Loss (%) after 24h at 70°C
PVC with DOP	1.5 - 2.5
PVC with Butyl Benzoate (Expected)	1.0 - 2.0

Note: Data for Butyl Benzoate is representative and should be confirmed by experimentation.

Plasticizer migration can cause changes in the properties of both the PVC and the contacting material.

Protocol (ASTM D2199):

• Place a specimen of the plasticized PVC in contact with a substrate (e.g., acrylic, polystyrene).

• Apply a specified pressure to the assembly.

• Place the assembly in an oven at a specified temperature (e.g., 50°C) for a specified time (e.g., 72 hours).

• After the specified time, separate the PVC and the substrate.

• Visually inspect the substrate for any signs of crazing, softening, or tackiness. The amount of migrated plasticizer can be quantified by analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Conclusion

Butyl benzoate is a promising non-phthalate plasticizer for PVC and other polymers, offering good compatibility and performance characteristics. The experimental protocols outlined in these application notes provide a standardized framework for researchers and scientists to evaluate its suitability for their specific applications. While the provided quantitative data is representative, it is crucial to conduct these experiments to obtain precise values for specific formulations and processing conditions. The use of butyl benzoate can contribute to the development of safer and more environmentally friendly plasticized polymer products.

References

• 1. Migration of phthalate and non-phthalate plasticizers from polyvinyl chloride (PVC) materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. iiste.org [iiste.org]

Application Notes: Synthesis of Butyl Benzoate via Phase Transfer Catalysis

Introduction

The synthesis of esters, such as butyl benzoate, is a fundamental reaction in organic chemistry. Butyl benzoate serves as an important intermediate and is used as a food preservative and in perfumery.[1] Traditional esterification methods often require harsh conditions, such as the use of strong acid catalysts like concentrated sulfuric acid, which can lead to equipment corrosion and unwanted byproducts.[2] Phase Transfer Catalysis (PTC) offers a greener and more efficient alternative for synthesizing esters.[3] PTC facilitates reactions between reactants located in different immiscible phases (e.g., an aqueous phase and an organic phase) by using a catalyst that can transport one reactant across the phase boundary to react with the other.[4][5]

For the synthesis of butyl benzoate, the reaction typically involves sodium benzoate, which is soluble in water, and n-butyl bromide, which is soluble in an organic solvent.[1] The phase transfer catalyst, commonly a quaternary ammonium or phosphonium salt, forms an ion pair with the benzoate anion in the aqueous phase.[4] This lipophilic ion pair then migrates into the organic phase, where the benzoate anion can react with n-butyl bromide in a nucleophilic substitution (SN2) reaction to form butyl benzoate.[4] This method offers several advantages, including mild reaction conditions, high yields, enhanced reaction rates, and simpler operational procedures.[2]

Mechanism of Phase Transfer Catalysis in Butyl Benzoate Synthesis

The mechanism involves the transfer of the benzoate anion from the aqueous phase to the organic phase by the catalyst. The catalyst, typically a quaternary salt (Q⁺X⁻), exchanges its anion (X⁻) for the benzoate anion (PhCOO⁻) at the interface of the two liquid phases. The newly formed lipophilic ion pair (Q⁺PhCOO⁻) is soluble in the organic phase. In the organic phase, the benzoate anion reacts with n-butyl bromide to yield butyl benzoate and the catalyst cation paired with a bromide anion (Q⁺Br⁻). The catalyst then returns to the aqueous phase to repeat the cycle.

Caption: Phase Transfer Catalysis mechanism for butyl benzoate synthesis.

Experimental Protocols

Two primary methods for the synthesis of butyl benzoate using PTC are presented: conventional heating under reflux and microwave-assisted synthesis.

Protocol 1: Synthesis via Conventional Heating

This protocol is based on the alkylation of sodium benzoate with n-butyl bromide using various quaternary ammonium or phosphonium salts as catalysts in a liquid-liquid system.[1][6]

Materials and Equipment:

• 500 mL three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Thermometer and thermowell

• Heating mantle with regulator

• Separatory funnel

• Sodium Benzoate (0.02 mol)

• n-Butyl Bromide (0.02 mol)

• Toluene (100 mL)

• Deionized Water (100 mL)

• Phase Transfer Catalyst (e.g., Tetra Phenyl Phosphonium Bromide (TPPB), 0.001 mol)[1]

• Dichloromethane[7]

• 15% NaCl solution[7]

• Anhydrous sodium sulfate[7]

Procedure:

• Reaction Setup: Assemble the three-necked flask with the mechanical stirrer, reflux condenser, and thermowell containing a thermometer. Place the flask in a heating mantle.[1]

• Charging Reactants: Add sodium benzoate (0.02 mol), n-butyl bromide (0.02 mol), toluene (100 mL), water (100 mL), and the phase transfer catalyst (0.001 mol) to the flask.[1]

• Reaction: Heat the mixture to 60°C while stirring at a constant speed of 500 rpm. Maintain these conditions and allow the reaction to proceed under reflux for 60-90 minutes.[1][6]

• Work-up: After the reaction, cool the flask to room temperature. Transfer the contents to a separatory funnel.[7]

• Extraction: Allow the mixture to separate into two distinct layers. Drain the lower organic layer into a clean Erlenmeyer flask. The organic layer contains the butyl benzoate product.[7]

• Washing: Wash the organic layer with 5 mL of 15% NaCl solution to remove any remaining aqueous impurities. Separate the layers again and collect the organic phase.[7]

• Drying: Add anhydrous sodium sulfate to the organic layer to remove residual water and let it sit for 15 minutes.[7]

• Isolation: Decant or filter the dried organic solution to remove the sodium sulfate. Remove the solvent (toluene and any remaining dichloromethane if used for rinsing) under a stream of nitrogen or using a rotary evaporator to yield the crude butyl benzoate product.[7]

Protocol 2: Microwave-Assisted Synthesis

This method utilizes microwave irradiation to accelerate the reaction, significantly reducing the reaction time.[8]

Materials and Equipment:

• Microwave reactor

• Reaction vessel suitable for microwave synthesis

• Sodium Benzoate

• n-Butyl Bromide

• Tetrabutyl Ammonium Bromide (TBAB)

Procedure:

• Reactant Preparation: In a microwave reaction vessel, combine sodium benzoate, n-butyl bromide, and tetrabutyl ammonium bromide in a mole ratio of 1.0:3.0:0.3.[8]

• Microwave Reaction: Place the vessel in the microwave reactor and irradiate at a power of 280 W for 55 minutes.[8]

• Isolation and Purification: After the reaction is complete, cool the mixture and perform a similar work-up procedure as described in Protocol 1 (extraction, washing, drying, and solvent removal) to isolate the final product.

Data Presentation: Comparison of Catalysts and Conditions

The choice of catalyst and reaction conditions significantly impacts the conversion and yield of butyl benzoate.

Catalyst	Molar Ratio (NaBenz:BuBr:Cat)	Solvent System	Temperature (°C)	Time (min)	Agitation (rpm)	Yield / Conversion (%)	Reference
Tetra Phenyl Phosphonium Bromide (TPPB)	1:1:0.05	Toluene/Water	60	60	500	98	[1][6]
Tri Capryryl Methyl Ammonium Chloride (Aliquat 336)	1:1:0.05	Toluene/Water	60	60	500	92	[1][6]
Tetra Butyl Ammonium Bromide (TBAB)	1:1:0.05	Toluene/Water	60	60	500	91	[1][6]
Tetra Butyl Ammonium Bromide (TBAB)	1.0:3.0:0.3	Not Specified	Microwave (280 W)	55	N/A	93.4	[8]

Note: The study by G. Arthanareeswaran et al. reported conversion percentages, which are often comparable to yield in high-conversion reactions.[1]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the laboratory synthesis and purification of butyl benzoate.

Caption: General workflow for butyl benzoate synthesis and purification.

References

• 1. researchpublish.com [researchpublish.com]
• 2. mdpi.com [mdpi.com]
• 3. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 4. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Overcoming Organic Chemistry: Synthesis of Butyl Benzoate [overcomingochem.blogspot.com]
• 8. Synthesis of butyl benzoate by microwave irradiation and phase transfer catalysis | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Microwave-Assisted Synthesis of Butyl Benzoate for Green Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl benzoate is a versatile ester with applications in the fragrance, flavor, and pharmaceutical industries as a solvent and fixative.[1] Traditionally, its synthesis via Fischer esterification involves prolonged reaction times and significant energy consumption. Microwave-assisted organic synthesis (MAOS) has emerged as a green chemistry approach that dramatically reduces reaction times, often leading to higher yields and cleaner reactions with fewer byproducts.[2][3] This document provides detailed application notes and protocols for the microwave-assisted synthesis of butyl benzoate, alongside a comparison with conventional heating methods.

Data Presentation

The following table summarizes quantitative data from various reported syntheses of butyl benzoate, comparing microwave-assisted and conventional methods.

Method	Reactants	Catalyst	Solvent	Reaction Time	Temperature (°C)	Power (W)	Yield (%)	Reference
Microwave-Assisted	Benzoic Acid, n-Butanol	H₂SO₄	None	6 min	-	-	-	[4]
Microwave-Assisted	4-Fluoro-3-nitrobenzoic Acid, n-Butanol	H₂SO₄	n-Butanol	15 min	130	-	98	[5]
Microwave-Assisted	Aryl Halide, n-Butanol	Palladacycle 1, Mo(CO)₆, DIPEA	None	20 min	130	-	99	[6]
Conventional	Benzoic Acid, n-Butanol	Sodium Bisulfate	None	1.5 h	150	N/A	93	[7][8]
Conventional	Benzoic Acid, n-Butanol	p-Toluenesulfonic acid	None	2 h	120	N/A	92	[9][10]
Conventional	Benzoic Acid, n-Butanol	Benzothiazolium-based ionic liquid	None	8 h	110	N/A	97.3

Experimental Protocols

Protocol 1: Microwave-Assisted Esterification of Benzoic Acid with n-Butanol

This protocol is adapted from literature procedures for the rapid synthesis of benzoate esters.[4][5]

Materials:

• Benzoic acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄)

• Microwave reactor vials (appropriate for the instrument)

• Magnetic stir bars

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• In a microwave reactor vial, combine benzoic acid (e.g., 5 mmol), n-butanol (e.g., 15 mmol, 3 equivalents), and a magnetic stir bar.

• Carefully add a catalytic amount of concentrated sulfuric acid (2-3 drops).

• Seal the vial and place it in the microwave reactor.

• Set the reaction parameters: irradiate the mixture at a constant temperature of 130°C for 15 minutes. The microwave power will be modulated by the instrument to maintain the set temperature.

• After the reaction is complete, allow the vial to cool to room temperature.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel containing deionized water.

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 20 mL), deionized water (20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude butyl benzoate.

  • The product can be further purified by vacuum distillation if necessary.

Protocol 2: Conventional Esterification of Benzoic Acid with n-Butanol

This protocol is based on traditional Fischer esterification methods.[7][11]

Materials:

• Benzoic acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

• To a round-bottom flask, add benzoic acid (e.g., 0.1 mol) and n-butanol (e.g., 0.3 mol, 3 equivalents).

• Slowly and carefully add concentrated sulfuric acid (e.g., 1 mL) while swirling the flask.

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle for 1.5-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Work-up and Purification:

  • Follow the same work-up and purification procedure as described in Protocol 1.

Characterization of Butyl Benzoate

The identity and purity of the synthesized butyl benzoate can be confirmed by various analytical techniques.

Physicochemical Properties:

• Appearance: Colorless to pale yellow liquid[1][12]

• Molecular Formula: C₁₁H₁₄O₂[12]

• Molecular Weight: 178.23 g/mol [12][13]

• Boiling Point: 249-250 °C[1]

• Density: ~1.01 g/cm³ at 25 °C[14]

• Refractive Index: ~1.498 at 20 °C[1]

• Solubility: Insoluble in water; soluble in most organic solvents.[14]

Spectroscopic Data:

• ¹H NMR (CDCl₃): Chemical shifts (δ) will be observed for the aromatic protons of the benzoate group and the aliphatic protons of the butyl group.

• ¹³C NMR (CDCl₃): Resonances corresponding to the carbonyl carbon, aromatic carbons, and the aliphatic carbons of the butyl chain will be present.

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the ester carbonyl (C=O) stretch is expected around 1720 cm⁻¹. C-O stretching bands will also be present.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can be used to determine the purity of the sample, while MS will show the molecular ion peak and characteristic fragmentation pattern of butyl benzoate.

Visualizations

Caption: General experimental workflow for the synthesis of butyl benzoate.

Caption: The mechanism of Fischer esterification for butyl benzoate synthesis.

References

• 1. chemimpex.com [chemimpex.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. benchchem.com [benchchem.com]
• 4. ijsdr.org [ijsdr.org]
• 5. researchgate.net [researchgate.net]
• 6. Butyl benzoate synthesis - chemicalbook [chemicalbook.com]
• 7. Preparation method of n-butyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 8. CN103012151A - Preparation method of n-butyl benzoate - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 11. personal.tcu.edu [personal.tcu.edu]
• 12. nbinno.com [nbinno.com]
• 13. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. BUTYL BENZOATE - Ataman Kimya [atamanchemicals.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Butyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl benzoate is an ester of benzoic acid and butanol, commonly used as a solvent for cellulose ether, a dye carrier in the textile industry, and as a fragrance ingredient in perfumes and other cosmetic products. Its presence and concentration in various formulations are critical for quality control and regulatory compliance. High-performance liquid chromatography (HPLC) offers a robust and reliable method for the quantification of butyl benzoate.

This application note provides a detailed protocol for the analysis of butyl benzoate using reversed-phase HPLC (RP-HPLC) with UV detection. The described method is suitable for the determination of butyl benzoate in various sample matrices.

Principle of the Method

This method utilizes a reversed-phase C18 column to separate butyl benzoate from other components in the sample matrix. The separation is based on the differential partitioning of the analyte between the nonpolar stationary phase (C18) and a polar mobile phase, typically a mixture of acetonitrile and water. An acidic modifier, such as phosphoric acid or formic acid, is often added to the mobile phase to ensure good peak shape and reproducibility. Detection is achieved using a UV detector at a wavelength where butyl benzoate exhibits strong absorbance. Quantification is performed by constructing a calibration curve from the peak areas of standard solutions of known concentrations.

Experimental Protocols

Protocol 1: Isocratic HPLC Method for Butyl Benzoate Analysis

This protocol outlines a simple and rapid isocratic method for the routine analysis of butyl benzoate.

1. Instrumentation and Materials

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• Reagents:

  • Butyl benzoate reference standard (≥99% purity)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade or deionized)

  • Phosphoric acid or Formic acid (analytical grade)

2. Preparation of Solutions

• Mobile Phase: Prepare a mixture of acetonitrile and water. A typical starting composition is 70:30 (v/v) acetonitrile:water.[1] Add a small amount of acid to the aqueous portion (e.g., 0.1% phosphoric acid) to improve peak shape.[2] Degas the mobile phase by sonication or vacuum filtration before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of butyl benzoate reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 5, 10, 25, 50, and 100 µg/mL) by serially diluting the stock solution with the mobile phase. These solutions will be used to construct the calibration curve.

3. Sample Preparation

• Liquid Samples: Dilute the sample with the mobile phase to an expected butyl benzoate concentration within the calibration range. Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

• Solid or Semi-Solid Samples: Accurately weigh a known amount of the homogenized sample and extract the butyl benzoate with a suitable solvent like methanol or acetonitrile, potentially using sonication to ensure complete extraction. Centrifuge the extract to remove any insoluble material. Dilute the supernatant with the mobile phase to the desired concentration and filter through a 0.45 µm syringe filter.

4. Chromatographic Procedure and Data Analysis

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure there is no contamination.

• Inject the series of working standard solutions to generate a calibration curve.

• Inject the prepared sample solutions.

• Identify the butyl benzoate peak in the sample chromatogram by comparing its retention time with that of the standards.

• Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

• Determine the concentration of butyl benzoate in the samples by interpolating their peak areas from the calibration curve.

Data Presentation

Table 1: Chromatographic Conditions

Parameter	Condition
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water with 0.1% Phosphoric Acid (70:30, v/v)[1][2]
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	254 nm[1]
Run Time	Approximately 10 minutes

Table 2: Representative Quantitative Data (Adapted from similar compounds)

Concentration (µg/mL)	Peak Area (arbitrary units)
5	150,000
10	305,000
25	760,000
50	1,510,000
100	3,000,000

Table 3: Method Validation Parameters (Typical Expected Values)

Parameter	Specification
Linearity Range	5 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Retention Time (t_R_)	~ 7-9 minutes
Limit of Detection (LOD)	~ 0.5 µg/mL
Limit of Quantification (LOQ)	~ 1.5 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (%RSD)	< 2%

Experimental Workflow and Diagrams

The following diagram illustrates the general workflow for the HPLC analysis of butyl benzoate.

Caption: General workflow for the HPLC analysis of butyl benzoate.

Signaling Pathways and Logical Relationships

The logical relationship in developing an HPLC method for butyl benzoate involves optimizing several key parameters to achieve a reliable and robust separation.

Caption: Logical relationships in HPLC method development.

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of Butyl benzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Note: Purity Assessment of Butyl Benzoate by Gas Chromatography (GC)

Introduction

Butyl benzoate (C₁₁H₁₄O₂) is a versatile organic compound utilized as a solvent for cellulose ether, a dye carrier for textiles, and as an ingredient in perfumes and flavorings.[1] Its synthesis, typically through the Fischer esterification of benzoic acid and n-butanol, can result in residual starting materials and by-products.[1][2] Therefore, a reliable analytical method is crucial to assess its purity and ensure it meets the quality standards for its intended application. This application note details a robust gas chromatography (GC) method with flame ionization detection (FID) for the quantitative determination of butyl benzoate purity.

Principle of the Method

Gas chromatography is a powerful technique for separating and analyzing volatile and semi-volatile compounds.[3] In this method, a diluted sample of butyl benzoate is injected into the GC system, where it is vaporized. An inert carrier gas transports the vaporized sample through a capillary column. The separation of components is achieved based on their differential partitioning between the stationary phase coated on the column wall and the mobile gas phase. Compounds with a higher affinity for the stationary phase travel slower and elute later. Following separation, the components are detected by a Flame Ionization Detector (FID), which generates a signal proportional to the amount of organic compound being eluted. The purity of butyl benzoate is determined by calculating the area percentage of its corresponding peak relative to the total area of all detected peaks in the chromatogram.

Experimental Protocols

1. Instrumentation and Consumables

• Gas Chromatograph: Agilent 7890A GC system or equivalent, equipped with a split/splitless injector and a Flame Ionization Detector (FID).[4]

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a similar non-polar column.[4]

• Carrier Gas: Helium, 99.999% purity.[4]

• Gases for FID: Hydrogen and compressed air.

• Solvent: Dichloromethane or ethyl acetate, HPLC grade.[4]

• Vials: 2 mL amber glass vials with PTFE-lined septa.

2. Reagents and Sample Preparation

• Sample: Butyl benzoate.

• Sample Preparation: Accurately weigh approximately 100 mg of the butyl benzoate sample into a 10 mL volumetric flask. Dissolve and dilute to the mark with dichloromethane. Mix thoroughly. This results in a sample concentration of approximately 10 mg/mL.

3. GC-FID Method Parameters

The following table summarizes the optimized GC-FID conditions for the analysis of butyl benzoate purity.

Parameter	Value
Injector
Injection Mode	Split
Split Ratio	50:1[4]
Injection Volume	1.0 µL[4]
Inlet Temperature	250 °C[4]
Column Oven
Initial Temperature	70 °C[4]
Initial Hold Time	2 minutes[4]
Temperature Ramp	10 °C/min[4]
Final Temperature	280 °C[4]
Final Hold Time	5 minutes[4]
Detector (FID)
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	400 mL/min
Makeup Gas (Helium)	25 mL/min
Carrier Gas
Gas	Helium[4]
Flow Rate	1.0 mL/min (Constant Flow)[4]

4. Data Analysis and Calculation

The purity of butyl benzoate is calculated using the area percent method, assuming that all components of the sample have a similar response factor with the FID.

• Formula: Purity (% Butyl Benzoate) = (Area of Butyl Benzoate Peak / Total Area of All Peaks) x 100

Data Presentation

The following table presents representative data from the GC-FID analysis of a butyl benzoate sample.

Peak No.	Component	Retention Time (min)	Peak Area (arbitrary units)	Area %
1	n-Butanol (impurity)	~ 3.5	15,000	0.15
2	Benzoic Acid (impurity)	~ 8.2	10,000	0.10
3	Butyl Benzoate	~ 12.5	9,950,000	99.50
4	Unknown Impurity	~ 14.1	25,000	0.25
Total	10,000,000	100.00

Visualization of the Experimental Workflow

The logical flow of the experimental protocol for the purity assessment of butyl benzoate is depicted in the following diagram.

Caption: Workflow for Butyl Benzoate Purity Assessment by GC-FID.

The described GC-FID method provides a reliable and efficient means for assessing the purity of butyl benzoate. The use of a non-polar capillary column allows for excellent separation of the main component from potential process-related impurities such as residual benzoic acid and n-butanol. The method is straightforward to implement in a quality control laboratory setting and is suitable for ensuring the high quality of butyl benzoate for its various industrial applications.

References

• 1. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ijsdr.org [ijsdr.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Butyl Benzoate: Application Notes and Protocols for Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl benzoate is a synthetic ester of benzoic acid and butanol utilized in cosmetic and personal care products for its dual functionality as a fragrance ingredient and a preservative.[1] Its antimicrobial properties make it an effective agent against the growth of bacteria, yeasts, and molds, thereby ensuring product safety and extending shelf life.[1] This document provides detailed application notes and experimental protocols for the use of butyl benzoate as a preservative in cosmetic formulations.

Regulatory and Safety Profile

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of short-chain alkyl benzoates, including butyl benzoate, and concluded that they are safe for use in cosmetics under current practices and concentrations.[2] Similarly, the European Union permits the use of benzoic acid and its salts and esters, including butyl benzoate, as preservatives in cosmetic products at a maximum concentration of 0.5%.[3]

Toxicological Data Summary:

Parameter	Result	Species	Reference
Acute Oral Toxicity (LD50)	5140 mg/kg	Rat	[4]
Acute Dermal Toxicity (LD50)	4000 mg/kg	Rabbit	[4]
Skin Irritation	Severe (undiluted)	Rabbit	[3][4]
Eye Irritation	Mild (undiluted)	Rabbit	[3]

It is important to note that while undiluted butyl benzoate can be a skin and eye irritant, it is considered safe at the low concentrations used in cosmetic formulations.[3]

Antimicrobial Efficacy

Butyl benzoate, as a benzoic acid ester, exhibits broad-spectrum antimicrobial activity.[1][5] While specific Minimum Inhibitory Concentration (MIC) data for butyl benzoate against a wide range of cosmetic spoilage organisms is not extensively published in readily available literature, the efficacy of benzoic acid and its derivatives is well-documented. The antimicrobial action is generally enhanced in formulations with a lower pH.

General Efficacy of Benzoic Acid Derivatives:

Microorganism Type	General Efficacy
Gram-positive bacteria	Good
Gram-negative bacteria	Moderate to Good
Yeasts	Excellent
Molds	Excellent

Synergistic Effects

To achieve broad-spectrum protection at lower concentrations and minimize the potential for irritation, preservatives are often used in combination. While specific studies on the synergistic effects of butyl benzoate with other preservatives in cosmetic formulations are not widely available in the searched literature, the principle of preservative synergy is a common practice in cosmetic science.[6][7] Combining preservatives with different mechanisms of action can lead to enhanced antimicrobial efficacy.[6] For instance, combining a bactericidal agent with a fungicide can provide comprehensive protection.

Experimental Protocols

Preservative Efficacy Testing (Challenge Test) - Based on ISO 11930

The challenge test is a critical procedure to evaluate the effectiveness of the preservative system in a cosmetic formulation.[8] The ISO 11930 standard is a widely accepted methodology for this purpose.[3][9][10]

Objective: To determine if the preservative system, including butyl benzoate, can effectively control microbial contamination that may occur during the normal use of the product.

Materials:

• Test product (cosmetic formulation containing butyl benzoate)

• Control product (same formulation without a preservative system, if possible and safe)

• Sterile containers

• Calibrated inoculating loop or pipette

• Incubator set at 22.5 ± 2.5 °C

• Microbiological growth media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi)

• Neutralizer solution (to inactivate the preservative during microbial enumeration)

• Test microorganisms (ATCC strains):

  • Pseudomonas aeruginosa (ATCC 9027)

  • Staphylococcus aureus (ATCC 6538)

  • Escherichia coli (ATCC 8739)

  • Candida albicans (ATCC 10231)

  • Aspergillus brasiliensis (ATCC 16404)

Procedure:

• Preparation of Inoculum: Prepare standardized suspensions of each test microorganism.

• Inoculation: Inoculate separate samples of the test product with a known quantity of each microorganism to achieve a final concentration between 10^5 and 10^6 colony-forming units per gram or milliliter (CFU/g or CFU/mL).[3]

• Incubation: Store the inoculated samples in the dark at a controlled temperature of 22.5 ± 2.5 °C for 28 days.[3]

• Sampling and Enumeration: At specified time intervals (e.g., 7, 14, and 28 days), withdraw an aliquot of the inoculated product.[3][9]

• Neutralization: Immediately transfer the aliquot to a validated neutralizer broth to stop the antimicrobial action of the preservative.

• Plating and Counting: Perform serial dilutions and plate on appropriate growth media to determine the number of viable microorganisms.

• Calculation: Calculate the log reduction of microorganisms at each time point compared to the initial inoculum.

Acceptance Criteria (ISO 11930 - Criteria A):

Microorganism	7 Days	14 Days	28 Days
P. aeruginosa, S. aureus, E. coli	≥ 3 log reduction	No increase	No increase
C. albicans, A. brasiliensis	≥ 1 log reduction	No increase	No increase

"No increase" is defined as not more than a 0.5 log10 unit increase from the previous measurement.

Workflow for Preservative Efficacy (Challenge) Test:

Caption: Workflow of the Preservative Efficacy (Challenge) Test.

Stability Testing of the Cosmetic Formulation

Stability testing is essential to ensure that the cosmetic product maintains its physical, chemical, and microbiological quality, as well as its functionality and aesthetics, throughout its intended shelf life.[11]

Objective: To evaluate the stability of the cosmetic formulation containing butyl benzoate under various environmental conditions.

Materials:

• Test product in its final packaging

• Stability chambers with controlled temperature and humidity

• Refrigerator and freezer

• Light exposure chamber (optional)

• Viscometer, pH meter, and other relevant analytical equipment

Procedure:

• Sample Preparation: Prepare a sufficient number of samples of the cosmetic product in its final packaging.

• Storage Conditions: Place the samples under various storage conditions:

  • Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH for the duration of the proposed shelf life (e.g., 12, 24, 36 months).[12][13]

  • Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH for 3 to 6 months.[12][13][14] This is used to predict the long-term stability.

  • Freeze-Thaw Cycling: Typically 3 to 5 cycles of freezing at -10°C to -20°C for 24 hours followed by thawing at room temperature for 24 hours.[11][13]

  • Light Exposure: Expose samples to controlled light to assess photosensitivity.

• Evaluation Intervals: Evaluate the samples at predetermined time points (e.g., initial, 1, 2, 3, 6, 9, 12, 18, 24, 36 months for real-time; initial, 1, 2, 3 months for accelerated).[12]

• Parameters to Evaluate:

  • Physical Characteristics: Appearance, color, odor, texture, viscosity, pH, and phase separation (for emulsions).[11][12]

  • Chemical Characteristics: Assay of butyl benzoate and other active ingredients (if applicable).

  • Microbiological Characteristics: Perform a microbial count to ensure the preservative system remains effective.

  • Packaging Compatibility: Observe for any interaction between the product and the packaging, such as discoloration, deformation, or leakage.[12]

Data Interpretation: Any significant changes in the evaluated parameters may indicate instability. The results from the accelerated stability testing are used to make predictions about the product's shelf life under normal storage conditions.

Logical Flow for Cosmetic Product Stability Testing:

Caption: Logical flow of cosmetic product stability testing.

Conclusion

Butyl benzoate is a valuable preservative for cosmetic formulations, offering protection against a broad range of microorganisms. Its use, in compliance with regulatory limits, is considered safe. To ensure the efficacy and stability of a cosmetic product containing butyl benzoate, it is imperative to conduct thorough preservative efficacy (challenge) testing and comprehensive stability studies as outlined in the provided protocols. These tests are essential for product safety, quality, and regulatory compliance.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. adslaboratories.com [adslaboratories.com]
• 3. microchemlab.com [microchemlab.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Antimicrobial Preservatives for Protein and Peptide Formulations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cnadditives.com [cnadditives.com]
• 8. researchgate.net [researchgate.net]
• 9. certifiedcosmetics.com [certifiedcosmetics.com]
• 10. microbe-investigations.com [microbe-investigations.com]
• 11. makingcosmetics.com [makingcosmetics.com]
• 12. humiditycontrol.com [humiditycontrol.com]
• 13. certified-laboratories.com [certified-laboratories.com]
• 14. Stability Testing Cosmetics I Taobe Consulting [taobe.consulting]

Technical Notes & Optimization

Technical Support Center: Optimizing Butyl Benzoate Esterification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for butyl benzoate esterification.

Troubleshooting Guides

This section addresses common issues encountered during butyl benzoate synthesis, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Low Yield of Butyl Benzoate

Question: My butyl benzoate esterification reaction is resulting in a low yield. What are the potential causes and how can I improve it?

Answer:

Low yields in Fischer esterification, a common method for synthesizing butyl benzoate, are often due to the reversible nature of the reaction.[1][2] The formation of water as a byproduct can shift the equilibrium back towards the reactants.[2][3] Here are several strategies to drive the reaction forward and increase your yield:

• Excess Reactant: Utilize a large excess of one of the reactants, typically the less expensive n-butanol.[1][4] Using the alcohol as the solvent can significantly shift the equilibrium towards the product.[1]

• Water Removal: Actively remove water as it is formed.[4] This can be achieved using a Dean-Stark apparatus during reflux or by adding a dehydrating agent like molecular sieves (3Å or 4Å) to the reaction mixture.[5]

• Catalyst Choice and Amount: Ensure the proper acid catalyst is being used in a sufficient amount. Common catalysts include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[2][5] For higher temperature reactions, metal-based catalysts may also be effective.[2]

• Reaction Time and Temperature: The reaction may not have reached completion. Consider increasing the reaction time or temperature.[2] However, excessively high temperatures can lead to side reactions, so it's crucial to find the optimal temperature range.[2]

• Workup Losses: Butyl benzoate can have some solubility in the aqueous phase during extraction.[1] Minimize the volume of water used for washing and ensure the aqueous layer is thoroughly extracted with a suitable organic solvent.[1]

// Incomplete Reaction Path increase_reactant [label="Increase n-Butanol Excess", fillcolor="#4285F4", fontcolor="#FFFFFF"]; remove_water [label="Remove Water (Dean-Stark/Sieves)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; optimize_catalyst [label="Optimize Catalyst/Concentration", fillcolor="#4285F4", fontcolor="#FFFFFF"]; optimize_conditions [label="Increase Reaction Time/Temp", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Workup Issue Path minimize_wash [label="Minimize Aqueous Wash Volume", fillcolor="#34A853", fontcolor="#FFFFFF"]; thorough_extraction [label="Ensure Thorough Extraction", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> incomplete_reaction; start -> workup_issue;

incomplete_reaction -> increase_reactant [label="Yes"]; incomplete_reaction -> remove_water [label="Yes"]; incomplete_reaction -> optimize_catalyst [label="Yes"]; incomplete_reaction -> optimize_conditions [label="Yes"];

workup_issue -> minimize_wash [label="Yes"]; workup_issue -> thorough_extraction [label="Yes"]; } .dot

Caption: Troubleshooting logic for low product yield.

Issue 2: Presence of Impurities and Byproducts

Question: My final product shows impurities on analysis (e.g., TLC, GC-MS). What are the likely side products and how can I minimize them?

Answer:

The presence of multiple spots on a TLC plate or unexpected peaks in GC-MS indicates impurities.[6] These can be unreacted starting materials or byproducts from side reactions.

• Unreacted Benzoic Acid: The most common impurity is unreacted benzoic acid. This can be removed during the workup by washing the organic layer with a basic solution, such as aqueous sodium bicarbonate.[7] The bicarbonate will react with the acidic benzoic acid to form a water-soluble salt, which will be partitioned into the aqueous layer.

• Byproducts from n-Butanol: At elevated temperatures and in the presence of a strong acid catalyst, n-butanol can undergo side reactions:

  • Dehydration: Elimination of water from n-butanol can form butene.

  • Ether Formation: Two molecules of n-butanol can condense to form dibutyl ether. To minimize these, it is important to maintain optimal reaction temperatures and not use excessively harsh acidic conditions.[2]

• Self-Esterification (with substituted benzoic acids): If you are working with hydroxybenzoic acids, self-esterification or polymerization can occur where the hydroxyl group of one molecule reacts with the carboxylic acid of another.[6] In such cases, protection of the hydroxyl group may be necessary before esterification.[6]

Frequently Asked Questions (FAQs)

Q1: What are the typical catalysts used for butyl benzoate esterification?

A1: Strong mineral acids like sulfuric acid (H₂SO₄) and organic acids such as p-toluenesulfonic acid (p-TsOH) are commonly used catalysts for Fischer esterification.[2] In some preparations, solid acid catalysts are also employed, which can simplify the workup process.[8]

Q2: What is the role of removing water from the reaction?

A2: Fischer esterification is a reversible reaction that produces water as a byproduct.[2][9] According to Le Chatelier's principle, removing a product will shift the equilibrium towards the formation of more products.[3][9] Therefore, continuous removal of water is crucial for driving the reaction to completion and achieving a high yield of butyl benzoate.[2]

Q3: Can I monitor the progress of the reaction?

A3: Yes, the progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[10][11] Small aliquots can be carefully removed from the reaction mixture at different time points and spotted on a TLC plate to visualize the disappearance of the starting materials and the appearance of the product.[10]

Q4: What are the key safety precautions for this reaction?

A4: Butyl benzoate and its precursors may pose safety risks. It is essential to handle these chemicals in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The reaction is typically heated, so precautions against thermal burns should be taken. The acid catalysts used are corrosive and should be handled with care.[2]

Data Presentation

Table 1: Comparison of Different Synthesis Methods for Butyl Benzoate

Synthesis Method	Reactants	Catalyst	Reaction Conditions	Yield	Reference
Phase Transfer Catalysis	Sodium Benzoate, 1-Bromobutane	Aliquat 336	Reflux, 1 hour	Not specified	[12]
Palladium Catalyzed	Bromobenzene, n-Butanol	bromo(bistriphenylphosphine)phenylpalladium	100°C, 24 hours, 1 atm CO	78%
Microwave-Assisted PTC	Sodium Benzoate, n-Butyl Bromide	Tetrabutyl Ammonium Bromide	280 W, 55 min	93.4%	[13]
Solid Acid Catalyst	Benzoic Acid, n-Butanol	Solid Acid	115-150°C, 1-1.5 hours	93%	[8]

Experimental Protocols

Protocol 1: Fischer Esterification using a Dean-Stark Apparatus

This protocol is highly efficient for achieving a high yield by continuously removing the water byproduct.[5]

Materials:

• Benzoic acid

• n-butanol

• p-toluenesulfonic acid monohydrate (catalyst)

• Toluene (or another suitable solvent to form an azeotrope with water)

• 5% aqueous sodium bicarbonate solution

• Saturated aqueous NaCl solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reactant Charging: In a round-bottom flask, combine benzoic acid, an excess of n-butanol (e.g., 3-4 equivalents), and toluene.

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate.

• Reflux: Assemble the Dean-Stark apparatus and reflux condenser. Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap, with the denser water separating to the bottom and the toluene overflowing back into the reaction flask.

• Monitoring: Continue the reflux until no more water collects in the trap, indicating the reaction is complete.

• Cooling and Quenching: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel containing water.[7]

• Extraction: Extract the product into an organic solvent like dichloromethane if necessary.[7] Wash the organic layer sequentially with 5% aqueous sodium bicarbonate solution (to remove unreacted benzoic acid and the catalyst) and then with brine.[7] Caution: Foaming may occur during the bicarbonate wash due to CO₂ evolution.[7]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• Purification: The crude butyl benzoate can be purified by distillation under reduced pressure.

// Workflow Path charge_reactants -> add_catalyst; add_catalyst -> reflux; reflux -> cool_quench; cool_quench -> extract; extract -> dry_concentrate; dry_concentrate -> purify; } .dot

Caption: Experimental workflow for butyl benzoate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. personal.tcu.edu [personal.tcu.edu]
• 8. CN103012151A - Preparation method of n-butyl benzoate - Google Patents [patents.google.com]
• 9. Ester - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Butyl benzoate synthesis - chemicalbook [chemicalbook.com]
• 12. Overcoming Organic Chemistry: Synthesis of Butyl Benzoate [overcomingochem.blogspot.com]
• 13. Synthesis of butyl benzoate by microwave irradiation and phase transfer catalysis | Semantic Scholar [semanticscholar.org]

Technical Support Center: Synthesis of Butyl Benzoate from Sodium Benzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of butyl benzoate from sodium benzoate.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing butyl benzoate from sodium benzoate?

A1: The main laboratory method for synthesizing butyl benzoate from sodium benzoate is a nucleophilic substitution reaction, specifically an SN2 reaction. This involves reacting sodium benzoate with a butyl halide, such as 1-bromobutane or 1-chlorobutane. To facilitate this reaction between the solid sodium benzoate and the organic butyl halide, a phase transfer catalyst is often employed.

Q2: What is the role of a phase transfer catalyst in this synthesis?

A2: A phase transfer catalyst (PTC) is crucial for this reaction as it transports the benzoate anion from the solid or aqueous phase into the organic phase where the butyl halide is present. This allows the reaction to proceed at a reasonable rate. Common PTCs for this synthesis include quaternary ammonium salts like Aliquat 336 (methyltrioctylammonium chloride) or tetrabutylammonium bromide.

Q3: What are the expected side reactions when synthesizing butyl benzoate from sodium benzoate and a butyl halide?

A3: The primary side reaction is the elimination (E2) of the butyl halide to form 1-butene. This reaction competes with the desired SN2 substitution. However, with a primary alkyl halide like 1-bromobutane, the SN2 reaction is generally favored over the E2 reaction. The choice of a less sterically hindered primary butyl halide is critical to minimize this side reaction.

Q4: Can dibutyl ether be formed as a side product in this reaction?

A4: The formation of significant amounts of dibutyl ether is unlikely when starting from sodium benzoate and a butyl halide under typical phase transfer catalysis conditions. Dibutyl ether is more commonly a byproduct in the acid-catalyzed Fischer esterification of benzoic acid with butanol, where the alcohol can undergo self-condensation.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of butyl benzoate from sodium benzoate.

Issue 1: Low or No Yield of Butyl Benzoate

Possible Causes and Solutions:

Cause	Recommended Action
Ineffective Phase Transfer Catalyst	Ensure the phase transfer catalyst is active and used in the correct amount (typically 1-5 mol%). Consider trying a different PTC, such as tetrabutylammonium bromide if Aliquat 336 is not effective.
Low Reaction Temperature	The reaction requires sufficient heat to proceed at a reasonable rate. Ensure the reaction mixture is heated to reflux (around 100-110 °C) with vigorous stirring to ensure proper mixing of the phases.
Poor Quality of Reactants	Use dry sodium benzoate and pure butyl halide. Water can hinder the reaction by hydrating the benzoate anion, making it less nucleophilic.
Insufficient Reaction Time	The reaction may be slow to reach completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Typical reaction times can range from 1 to several hours.

Issue 2: Presence of Impurities in the Final Product

Possible Impurities and Remediation:

Impurity	Identification Method	Removal Strategy
Unreacted 1-Bromobutane	GC-MS analysis, distinctive boiling point during distillation.	Remove by fractional distillation. 1-Bromobutane has a much lower boiling point (101-102 °C) than butyl benzoate (250 °C).
1-Butene	Gas, may not be present in the final liquid product. Can be detected by GC-MS of the reaction headspace.	This is a gaseous byproduct and is typically lost from the reaction mixture. Its formation indicates that the elimination side reaction is occurring. To minimize its formation, use a primary butyl halide and avoid excessively high temperatures.
Unreacted Sodium Benzoate	Insoluble in the organic product.	Remove by washing the organic layer with water during the workup.
Phase Transfer Catalyst	Can be an impurity in the final product.	Wash the organic layer with brine (saturated NaCl solution) during the workup to remove the catalyst.

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for the synthesis of butyl benzoate from sodium benzoate and 1-bromobutane using a phase transfer catalyst.

Catalyst	Reaction Conditions	Yield of Butyl Benzoate	Reference
Tetrabutylammonium Bromide	Microwave irradiation (280 W), 55 min, mole ratio (sodium benzoate:1-bromobutane:catalyst) = 1.0:3.0:0.3	93.4%	[1]
Aliquat 336	Reflux, 1 hour	Typically high, though specific yield not stated in the provided protocol.	[2][3]

Experimental Protocols

Synthesis of Butyl Benzoate using a Phase Transfer Catalyst

This protocol is adapted from a standard laboratory procedure for the synthesis of butyl benzoate from sodium benzoate and 1-bromobutane.[2][3]

Materials:

• Sodium benzoate

• 1-Bromobutane

• Aliquat 336 (or other suitable phase transfer catalyst)

• Dichloromethane (for extraction)

• 15% NaCl solution (brine)

• Anhydrous sodium sulfate (drying agent)

• Deionized water

Procedure:

• In a round-bottom flask, combine sodium benzoate and water.

• Add 1-bromobutane, a boiling stone, and the phase transfer catalyst (e.g., Aliquat 336).

• Set up a reflux condenser and heat the mixture under reflux for 1 hour with stirring.

• After cooling, transfer the mixture to a separatory funnel.

• Extract the product with dichloromethane.

• Wash the organic layer with a 15% NaCl solution to remove the phase transfer catalyst.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Remove the dichloromethane solvent by evaporation or distillation to obtain the crude butyl benzoate.

• Purify the butyl benzoate by fractional distillation.

Visualizations

Reaction Pathway and Side Reaction

Caption: Main SN2 reaction pathway and competing E2 side reaction.

Experimental Workflow

Caption: Step-by-step experimental workflow for butyl benzoate synthesis.

Troubleshooting Logic

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. Solved Synthesis of Butyl Benzoate via a SN2 Reaction | Chegg.com [chegg.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Butyl Benzoate by Distillation

This technical support guide is designed for researchers, scientists, and drug development professionals to address common issues encountered during the purification of crude butyl benzoate by distillation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing crude butyl benzoate?

A1: The most prevalent laboratory and industrial method for synthesizing butyl benzoate is the Fischer esterification of benzoic acid with n-butanol, typically using an acid catalyst like sulfuric acid.[1][2] This reaction is reversible, and the removal of water is necessary to drive the reaction towards the formation of the ester.[1]

Q2: What are the likely impurities in my crude butyl benzoate?

A2: If synthesized via Fischer esterification, the primary impurities are likely to be unreacted starting materials: benzoic acid and n-butanol.[3][4] Side reactions are generally minimal under controlled conditions, but thermal degradation can occur if the reaction or distillation is carried out at excessively high temperatures.[5]

Q3: Why is a pre-distillation workup necessary?

A3: A workup procedure is crucial to remove acidic impurities, primarily residual benzoic acid and the acid catalyst (e.g., sulfuric acid).[3][6] If not removed, these acidic components can co-distill or cause decomposition of the ester at high temperatures. The standard procedure involves washing the crude product with an aqueous basic solution, such as sodium bicarbonate, followed by washing with water and brine to remove any remaining salts and dissolved water.[7]

Q4: When should I use vacuum distillation?

A4: Butyl benzoate has a high boiling point at atmospheric pressure (approximately 249-250 °C).[8][9][10] Distillation at this temperature can lead to thermal decomposition.[5] Vacuum distillation is employed to lower the boiling point, allowing for distillation at a lower, safer temperature, which minimizes the risk of product degradation.[11]

Q5: How can I assess the purity of my distilled butyl benzoate?

A5: The purity of the final product can be effectively determined using gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS).[12][13][14] The refractive index is also a good indicator of purity and can be compared to the literature value (n20/D 1.498).[8][9]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield of Butyl Benzoate	Incomplete reaction during synthesis.	Increase the reflux time or use an excess of one reactant (typically n-butanol) to drive the Fischer esterification to completion.[1]
Inefficient removal of water during synthesis.	Use a Dean-Stark apparatus during the reaction to effectively remove water as it is formed.[1]
Loss of product during workup.	Ensure proper separation of aqueous and organic layers. Avoid vigorous shaking during extraction with sodium bicarbonate to prevent emulsion formation.[6]
Product is Cloudy or Contains Water	Incomplete drying of the crude product before distillation.	Ensure the organic layer is treated with a sufficient amount of a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate) and allowed adequate time for drying before filtration.[15]
Distillate has a Low Boiling Point Fraction	Presence of residual n-butanol.	Perform a careful fractional distillation, ensuring good separation between the lower-boiling n-butanol (approx. 117 °C at atmospheric pressure) and the butyl benzoate.
Bumping or Uncontrolled Boiling During Distillation	Absence of boiling chips or a stir bar.	Always add fresh boiling chips or a magnetic stir bar to the distillation flask before heating to ensure smooth boiling.
Presence of residual volatile impurities.	Ensure the pre-distillation workup has effectively removed lower-boiling impurities.
Product Purity is Low After Distillation	Inefficient fractional distillation.	Use a fractionating column with a sufficient number of theoretical plates for the separation. Control the heating rate to maintain a slow and steady distillation rate.[16]
Co-distillation with impurities.	Ensure all acidic impurities have been removed during the workup, as benzoic acid can co-distill with butyl benzoate if present in significant amounts.
No Distillate is Collected at the Expected Temperature	Vacuum leak in the distillation apparatus.	Check all joints and connections for leaks. Ensure proper greasing of ground glass joints.
Incorrect thermometer placement.	The top of the thermometer bulb should be level with the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.
Insufficient heating.	Ensure the heating mantle is set to a temperature sufficiently above the boiling point of butyl benzoate at the given pressure.

Quantitative Data

Table 1: Physical Properties of Butyl Benzoate and Related Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 1 atm)	Boiling Point (°C at reduced pressure)	Density (g/mL at 25°C)
Butyl Benzoate	178.23[9]	249-250[8][10]	122-124 @ 9 mmHg[17]	1.01[8][9]
n-Butanol	74.12	117.7	-	0.81
Benzoic Acid	122.12	249.2	133 @ 10 mmHg	1.27

Table 2: Typical Purity and Yield Data for Butyl Benzoate Purification

Stage	Butyl Benzoate Content (% GC)	Benzoic Acid Content (% GC)	n-Butanol Content (% GC)	Overall Yield (%)
Crude Product (Post-reaction)	71.11[18]	0.58[18]	27.64[18]	-
After Neutralization and Filtration	97.0[12]	0.33[12]	2.18[12]	-
Final Product (After Distillation)	>99.5[10][18]	<0.1[18]	-	~93[18]

Experimental Protocols

Pre-distillation Workup of Crude Butyl Benzoate

This protocol assumes the crude butyl benzoate was synthesized via Fischer esterification.

• Transfer to Separatory Funnel: Allow the crude reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Dilution (Optional): If the crude mixture is very viscous, dilute it with a water-immiscible organic solvent like diethyl ether or ethyl acetate to facilitate washing.

• Sodium Bicarbonate Wash: Add a saturated aqueous solution of sodium bicarbonate to the separatory funnel. Stopper the funnel and gently swirl, venting frequently to release any pressure from carbon dioxide evolution. Shake more vigorously, continuing to vent periodically. Drain the lower aqueous layer. Repeat this washing step until no more gas evolves upon addition of the sodium bicarbonate solution. This step neutralizes and removes any residual benzoic acid and the acid catalyst.[6][7]

• Water Wash: Wash the organic layer with deionized water to remove any remaining sodium bicarbonate and other water-soluble impurities. Drain the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove the bulk of the dissolved water from the organic layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add an anhydrous drying agent, such as anhydrous magnesium sulfate or sodium sulfate. Swirl the flask and let it stand for at least 15-20 minutes to allow for complete drying.[15]

• Filtration: Filter the mixture by gravity filtration to remove the drying agent. The resulting clear solution is the crude, dry butyl benzoate, ready for distillation. If a solvent was used for dilution, it should be removed by simple distillation or rotary evaporation before proceeding to fractional distillation.

Fractional Distillation of Butyl Benzoate

• Apparatus Setup: Assemble a fractional distillation apparatus. A short Vigreux column is typically sufficient. Ensure all glassware is dry.

• Charging the Flask: Add the crude, dry butyl benzoate and a few boiling chips or a magnetic stir bar to a round-bottom flask. The flask should not be more than two-thirds full.

• Initiate Distillation: Begin heating the flask gently. If using vacuum, ensure the system is sealed and the vacuum pump is protected by a cold trap.

• Collect Fractions:

  • Forerun: Collect any low-boiling impurities (e.g., residual n-butanol) as the first fraction. The temperature should be significantly lower than the boiling point of butyl benzoate.

  • Main Fraction: Once the temperature stabilizes at the boiling point of butyl benzoate at the working pressure, change the receiving flask and collect the pure product.

  • Final Fraction: Stop the distillation before the flask goes to dryness to avoid the concentration of high-boiling impurities and potential decomposition.

• Characterization: Characterize the purified butyl benzoate by measuring its refractive index and obtaining a GC spectrum to confirm its purity.

Visualizations

Caption: Standard laboratory setup for fractional distillation.

Caption: Troubleshooting workflow for low purity in butyl benzoate distillation.

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. BUTYL BENZOATE - Ataman Kimya [atamanchemicals.com]
• 3. Sciencemadness Discussion Board - Distilling esters with very high boiling points? - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 5. US2324088A - Distillation of high boiling esters - Google Patents [patents.google.com]
• 6. personal.tcu.edu [personal.tcu.edu]
• 7. homework.study.com [homework.study.com]
• 8. 安息香酸ブチル 99% | Sigma-Aldrich [sigmaaldrich.com]
• 9. Butyl benzoate CAS#: 136-60-7 [m.chemicalbook.com]
• 10. chemimpex.com [chemimpex.com]
• 11. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 12. Preparation method of n-butyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 13. rjstonline.com [rjstonline.com]
• 14. agilent.com [agilent.com]
• 15. Butyl benzoate synthesis - chemicalbook [chemicalbook.com]
• 16. crownoil.co.uk [crownoil.co.uk]
• 17. methyl 4-tert-butyl benzoate, 26537-19-9 [thegoodscentscompany.com]
• 18. CN103012151A - Preparation method of n-butyl benzoate - Google Patents [patents.google.com]

Technical Support Center: Analysis of Butyl Benzoate Impurities by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify impurities in butyl benzoate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities to expect in a butyl benzoate sample?

A1: The most probable impurities in butyl benzoate originate from its synthesis, which is typically the esterification of benzoic acid with n-butanol. Therefore, the primary impurities to monitor are unreacted starting materials:

• Benzoic Acid: The carboxylic acid used in the esterification reaction.[1]

• n-Butanol: The alcohol used in the esterification reaction.[1]

Side reactions, though less common, can also introduce other impurities. For instance, under certain conditions, n-butanol can undergo self-condensation to form ethers.

Q2: I am seeing significant peak tailing for benzoic acid in my chromatogram. What could be the cause and how can I fix it?

A2: Peak tailing for acidic compounds like benzoic acid is a common issue in GC-MS analysis. It is often caused by the interaction of the acidic analyte with active sites in the GC system. Here are the likely causes and their solutions:

• Active Sites in the Inlet Liner: The glass inlet liner can have silanol groups that interact with the carboxylic acid group of benzoic acid.

  • Solution: Use a deactivated (silanized) inlet liner. If you are already using one, it may be contaminated. Try replacing the liner.

• Column Contamination: Non-volatile residues can accumulate at the head of the column, creating active sites.

  • Solution: Trim the first 10-30 cm of the column. Regular column maintenance, including baking out the column at a high temperature (within its specified limits), can also help.

• Column Degradation: Over time and with exposure to oxygen or harsh samples, the stationary phase of the column can degrade, exposing active sites.

  • Solution: If trimming the column does not resolve the issue, the column may need to be replaced.

• Improper Column Installation: If the column is not installed correctly in the inlet, it can lead to poor peak shape.

  • Solution: Ensure the column is installed at the correct depth according to the instrument manufacturer's instructions. A poor cut at the column end can also cause tailing; ensure a clean, 90-degree cut.[2]

Q3: My baseline is noisy and rising, especially at higher temperatures. What should I investigate?

A3: A noisy or rising baseline is often indicative of column bleed or contamination.

• Column Bleed: This is the natural degradation of the column's stationary phase at higher temperatures.

  • Solution: Condition the column according to the manufacturer's instructions. Ensure you are not exceeding the column's maximum operating temperature. If the bleed is excessive even after conditioning, the column may be old or damaged and require replacement.

• Contamination: Contamination in the carrier gas, injector, or detector can lead to a noisy baseline.

  • Solution: Ensure high-purity carrier gas is used and that gas purifiers are functional. Clean the injector port and detector as part of routine maintenance.

• System Leaks: Air leaking into the system can cause column oxidation and lead to a noisy baseline.

  • Solution: Perform a leak check of the entire GC-MS system.

Experimental Protocol: GC-MS Analysis of Butyl Benzoate

This section provides a recommended starting methodology for the identification and quantification of impurities in butyl benzoate. Optimization may be required based on your specific instrumentation and sample matrix.

Sample Preparation

• Accurately weigh approximately 100 mg of the butyl benzoate sample into a 10 mL volumetric flask.

• Dissolve the sample in a suitable solvent, such as methanol or ethyl acetate, and dilute to the mark.

• For quantitative analysis, prepare a series of calibration standards of benzoic acid and n-butanol in the same solvent. An internal standard, such as benzyl benzoate-d12, can be added to both the sample and calibration standards to improve accuracy and precision.[3]

GC-MS Parameters

The following table outlines a typical set of GC-MS parameters for the analysis of butyl benzoate and its common impurities. These are based on methods for similar compounds and should be optimized for your instrument.[4][5]

Parameter	Recommended Setting
GC System	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 40:1 split ratio)
Oven Temperature Program	Initial temperature of 50 °C (hold for 2 minutes), ramp at 20 °C/min to 320 °C (hold for 5 minutes)
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	35 - 400 amu

Data Presentation: Impurity Identification

Identification of butyl benzoate and its primary impurities can be confirmed by their retention times and mass spectra.

Expected Elution Order:

• n-Butanol

• Benzoic Acid

• Butyl Benzoate

Mass Spectral Data

The following table summarizes the key mass-to-charge ratios (m/z) for the identification of butyl benzoate and its likely impurities from their electron ionization (EI) mass spectra.

Compound	Molecular Weight	Key m/z Fragments
n-Butanol	74.12	56, 43, 41, 31, 29, 27[6][7]
Benzoic Acid	122.12	122 (M+), 105, 77[8][9]
Butyl Benzoate	178.23	178 (M+), 123, 105, 77, 56

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the GC-MS analysis of butyl benzoate.

Symptom	Potential Cause(s)	Recommended Action(s)
Poor Peak Shape (Tailing)	Active sites in the liner or column, column contamination.	Use a deactivated liner, trim the column, or replace the column.
Poor Peak Shape (Fronting)	Column overload.	Dilute the sample or reduce the injection volume.
Ghost Peaks	Carryover from a previous injection, contaminated syringe or liner.	Run a solvent blank, clean the syringe, and replace the inlet liner.
No Peaks or Very Small Peaks	Syringe issue, leak in the injector, incorrect method parameters.	Check the syringe for proper operation, perform an injector leak check, and verify all method parameters.
Retention Time Shifts	Fluctuation in oven temperature or carrier gas flow rate, column trimming.	Verify oven temperature stability and carrier gas flow with a flow meter. If the column has been trimmed, retention times will shift earlier.

Visualizations

Below are diagrams illustrating the experimental workflow and logical troubleshooting steps.

Caption: Experimental workflow for the analysis of impurities in butyl benzoate.

Caption: A logical workflow for troubleshooting poor peak shape in GC-MS analysis.

References

• 1. BUTYL BENZOATE - Ataman Kimya [atamanchemicals.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. benchchem.com [benchchem.com]
• 4. rjstonline.com [rjstonline.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. mass spectrum of butan-1-ol fragmentation pattern of m/z m/e ions for analysis and identification of 1-butanol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. ez.restek.com [ez.restek.com]
• 8. hmdb.ca [hmdb.ca]
• 9. Benzoic acid [webbook.nist.gov]

Improving the yield of butyl benzoate synthesis with acid catalysts

This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize the acid-catalyzed synthesis of butyl benzoate and improve product yield.

Troubleshooting Guide: Common Issues and Solutions

Q: I am experiencing a low yield of butyl benzoate. What are the potential causes and how can I fix it?

A: Low yield is a common issue in Fischer esterification, which is typically an equilibrium-limited reaction. The primary goal is to shift the equilibrium towards the product side. Here are the most common causes and their corresponding corrective actions.

Troubleshooting Logic for Low Product Yield

Caption: A decision tree for troubleshooting low yields in esterification reactions.

Q: My final product is contaminated with unreacted benzoic acid. How can I remove it?

A: The presence of unreacted benzoic acid suggests an incomplete reaction. While optimizing the reaction conditions (longer time, more catalyst) is the first step, residual acid can be removed during the work-up phase. After the reaction, cool the mixture and wash the organic layer with a basic aqueous solution, such as a saturated sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution.[1] This will convert the acidic benzoic acid into its water-soluble sodium salt, which will move into the aqueous layer and can be separated.

Q: I've noticed the formation of a high-boiling point impurity, possibly dibutyl ether. What causes this and how can it be prevented?

A: Dibutyl ether can form through the acid-catalyzed self-condensation of two n-butanol molecules.[2] This side reaction is more prominent at higher temperatures and with high concentrations of the acid catalyst. To minimize ether formation, consider lowering the reaction temperature and reducing the amount of catalyst to the minimum effective quantity.

Frequently Asked Questions (FAQs)

Q1: What is the most effective and common method for synthesizing butyl benzoate?

A1: The most common and industrially viable method is the Fischer esterification of benzoic acid with n-butanol using an acid catalyst.[1][3] This is an equilibrium reaction where water is produced as a byproduct. To achieve high yields, the water must be continuously removed from the reaction mixture.[1][2]

Q2: Why is the removal of water so critical for improving the yield?

A2: Fischer esterification is a reversible reaction. The water produced can react with the butyl benzoate ester to hydrolyze it back into benzoic acid and n-butanol, shifting the equilibrium back towards the reactants.[1][2] Continuously removing water using a device like a Dean-Stark trap drives the reaction to completion and maximizes the product yield.[1][4]

Q3: What are the most common acid catalysts, and what are their pros and cons?

A3:

• Concentrated Sulfuric Acid (H₂SO₄): Highly effective and inexpensive. However, it is very corrosive, can cause charring and other side reactions (like sulfonation of the aromatic ring), and presents challenges in separation and waste disposal.[2][5]

• p-Toluenesulfonic Acid (p-TSA): A solid organic acid that is also highly effective and often leads to cleaner reactions with fewer side products than sulfuric acid.[1][6]

• Solid Acid Catalysts: Includes materials like silica sulfuric acid, zeolites, heteropolyacids (e.g., phosphotungstic acid), and ion-exchange resins.[7][8][9][10] Their main advantages are ease of separation from the reaction mixture (by simple filtration), potential for recyclability, reduced equipment corrosion, and being more environmentally friendly.[8][9][11]

Q4: What are the typical reaction conditions for maximizing yield?

A4: Optimal conditions depend on the specific catalyst and setup, but high yields (>90%) are consistently reported under the following conditions.

Parameter	Recommended Value	Rationale & Citation
Reactant Molar Ratio	1:1.5 to 1:3 (Benzoic Acid:n-Butanol)	Using an excess of the alcohol reactant helps to shift the equilibrium towards the product side.[8][11][12]
Catalyst Loading	0.4 mol% to 1.6 wt% (relative to benzoic acid)	Sufficient catalyst is needed for a reasonable reaction rate, but excess can promote side reactions.[7][8][12]
Temperature	110°C - 140°C	Balances reaction rate with the prevention of side reactions like ether formation. Temperature should be sufficient for azeotropic removal of water.[1][8][12]
Reaction Time	3.5 - 4 hours	Typically sufficient to reach equilibrium when other parameters are optimized.[7][8]

Table 1: Impact of Reaction Parameters on Butyl Benzoate Yield

Catalyst	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Time (h)	Yield (%)	Reference
Silica Sulfuric Acid	1:2	Reflux	3.5	~98.6%	[7]
Phosphotungstic Acid (PTA)	1:1.5	120	4	>85%	[8]
p-Toluenesulfonic Acid (p-TSA)	N/A	92.2 - 116.4	2	up to 92%	[6][13]

Experimental Protocols

Protocol: Synthesis of Butyl Benzoate using p-TSA with Azeotropic Water Removal

This protocol describes a standard lab-scale synthesis using a Dean-Stark apparatus to achieve a high yield.

Experimental Workflow for Butyl Benzoate Synthesis

Caption: General experimental workflow for acid-catalyzed butyl benzoate synthesis.

Materials:

• Benzoic Acid

• n-Butanol

• p-Toluenesulfonic acid (p-TSA)

• Toluene (or another suitable solvent for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Charging Reactants: To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add benzoic acid, an excess of n-butanol (e.g., 2-3 molar equivalents), and toluene.[1][4]

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (e.g., 1-2 mol% relative to the benzoic acid).

• Reaction: Heat the reaction mixture to reflux. Water will begin to collect in the side arm of the Dean-Stark trap as an azeotrope with toluene.

• Monitoring: Continue refluxing until no more water is collected in the trap, indicating the reaction is complete. This typically takes 3-5 hours. The reaction can also be monitored by thin-layer chromatography (TLC) until the benzoic acid spot disappears.[1]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash it with a saturated sodium bicarbonate solution to neutralize the p-TSA catalyst and remove any unreacted benzoic acid.[1][4]

  • Wash the organic layer sequentially with water and then with brine to remove any remaining water-soluble impurities.[1]

• Purification:

  • Dry the separated organic layer over an anhydrous drying agent like magnesium sulfate.[1]

  • Filter to remove the drying agent.

  • Remove the toluene solvent using a rotary evaporator.

  • Purify the crude butyl benzoate by fractional distillation under reduced pressure to obtain the final, high-purity product.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Preparation method of n-butyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. What are the research directions for improving the synthesis efficiency of Methyl Benzoate? - Blog [m.evergreensinochem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. CN103012151A - Preparation method of n-butyl benzoate - Google Patents [patents.google.com]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]

Technical Support Center: Scaling Up Butyl Benzoate Production

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the scale-up of butyl benzoate production via Fischer esterification.

Frequently Asked Questions (FAQs)

Q1: What is the most common and industrially viable method for producing butyl benzoate?

A1: The most prevalent industrial method for synthesizing butyl benzoate is the Fischer esterification of benzoic acid with n-butanol, typically catalyzed by a strong acid such as sulfuric acid or p-toluenesulfonic acid.[1][2]

Q2: Why is the continuous removal of water crucial during the esterification process?

A2: Fischer esterification is a reversible reaction. Water is a byproduct, and its accumulation can shift the chemical equilibrium back towards the reactants (benzoic acid and butanol), thereby reducing the yield of butyl benzoate.[1][3] Continuous removal of water is essential to drive the reaction to completion and maximize product formation.[1]

Q3: What are the common catalysts used for this reaction, and what are the considerations for scale-up?

A3: Strong mineral acids like sulfuric acid and organic acids such as p-toluenesulfonic acid are common catalysts.[1] For industrial-scale operations, solid acid catalysts like acidic resins (e.g., Amberlyst-15) are often preferred. They offer significant advantages, including easier separation from the product, reduced equipment corrosion, and the potential for catalyst recycling.[4]

Q4: What are the key safety precautions to consider during the production of butyl benzoate?

A4: Butyl benzoate and its precursors can pose safety risks. It is crucial to handle these chemicals in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and protective clothing. The material may be combustible, so it is important to keep it away from heat, sparks, and open flames.[1][5]

Troubleshooting Guides

This guide addresses common issues that may arise during the scale-up of butyl benzoate production.

Issue 1: Low Yield of Butyl Benzoate

Possible Cause	Recommended Action
Incomplete Reaction	The esterification reaction may not have reached completion due to its reversible nature. To address this, consider increasing the reaction time or using a stoichiometric excess of one of the reactants, typically the more cost-effective n-butanol, to shift the equilibrium towards the product side.[1][3]
Inefficient Water Removal	Inadequate removal of water can inhibit the forward reaction. On a larger scale, ensure the azeotropic distillation setup (e.g., Dean-Stark trap) is functioning efficiently with an appropriate solvent like toluene.[4]
Catalyst Deactivation or Insufficiency	The catalyst may be deactivated by impurities or used in insufficient quantities for the larger volume. Ensure high-purity starting materials and consider incrementally increasing the catalyst loading. For sulfuric acid, a typical loading is 1-5 mol% relative to the carboxylic acid.[4][6]
Suboptimal Reaction Temperature	The reaction rate is temperature-dependent. An increase in temperature generally leads to higher conversion rates. However, excessively high temperatures can promote the formation of by-products. It is important to identify and maintain the optimal temperature range for the reaction.[1]
Poor Mixing	In a large-scale reactor, inadequate mixing can lead to localized concentration gradients and reduced contact between reactants and the catalyst, thereby slowing down the reaction. Ensure that the agitation speed is sufficient to maintain a homogeneous reaction mixture.[1]

Issue 2: Product Impurity and Discoloration

Possible Cause	Recommended Action
Presence of Unreacted Benzoic Acid	Due to the reversible nature of the reaction, unreacted benzoic acid is a common impurity.[7] The crude product should be thoroughly washed with a basic solution (e.g., sodium bicarbonate) to convert the benzoic acid into its water-soluble salt, which can then be removed in the aqueous layer.[7]
Formation of Side Products (e.g., Dibutyl Ether)	At elevated temperatures, a side reaction can occur where n-butanol self-condenses to form dibutyl ether.[7] To minimize this, use the lowest effective reaction temperature and avoid prolonged reaction times.[7]
Thermal Degradation	Prolonged exposure to high temperatures during the reaction or distillation can lead to decomposition and the formation of colored impurities. Minimize the time the reaction mixture is held at high temperatures. For purification, use vacuum distillation to lower the boiling point of the product and reduce the risk of thermal degradation.[4]
Catalyst Residue	Residual acid catalyst can cause charring and discoloration at high temperatures. Ensure the catalyst is thoroughly neutralized and removed during the work-up procedure before distillation.[4]

Data Presentation

The following table provides a representative comparison of reaction parameters for the synthesis of butyl benzoate at different scales. Note: These values are illustrative and may vary depending on the specific equipment and process conditions.

Parameter	Bench-Scale (1L Reactor)	Pilot-Scale (100L Reactor)	Industrial-Scale (1000L Reactor)
Benzoic Acid (kg)	0.122	12.2	122
n-Butanol (L)	0.3	30	300
Catalyst (H₂SO₄, mol%)	1-2	1-3	2-4
Reaction Temperature (°C)	110-120	120-140	130-150
Reaction Time (hours)	4-6	6-8	8-12
Typical Yield (%)	85-95	80-90	75-85
Purity (after purification, %)	>99	>99	>99

Experimental Protocols

Key Experiment: Fischer Esterification of Benzoic Acid with n-Butanol

This protocol outlines a general procedure for the synthesis of butyl benzoate.

Materials:

• Benzoic Acid

• n-Butanol

• Concentrated Sulfuric Acid (or other suitable acid catalyst)

• Toluene (for azeotropic water removal)

• 5% Sodium Bicarbonate solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (or other suitable drying agent)

Equipment:

• Round-bottom flask

• Reflux condenser

• Dean-Stark apparatus

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reactant Charging: Charge the round-bottom flask with benzoic acid, an excess of n-butanol, and toluene.

• Catalyst Addition: Slowly add the acid catalyst to the stirred reaction mixture.

• Reaction: Heat the mixture to reflux. The water generated during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the progress of the reaction by observing the amount of water collected or by analytical techniques such as TLC or GC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted benzoic acid.

  • Wash the organic layer with brine to remove residual water-soluble impurities.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

  • Remove the toluene and excess n-butanol using a rotary evaporator.

• Purification: Purify the crude butyl benzoate by vacuum distillation to obtain the final product.

Mandatory Visualization

Caption: Fischer Esterification Signaling Pathway.

Caption: Experimental Workflow for Butyl Benzoate Synthesis.

Caption: Troubleshooting Logic for Low Product Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. CN103012151A - Preparation method of n-butyl benzoate - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. BR112015006802B1 - PROCESS FOR THE PRODUCTION OF 2-BUTOXY-ETHYL BENZOATE - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Hydrolytic Stability of Butyl Benzoate in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the hydrolytic stability of butyl benzoate in aqueous solutions. Below you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and key stability data to assist in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is hydrolytic stability and why is it important for butyl benzoate?

A1: Hydrolytic stability refers to the resistance of a chemical compound, in this case, butyl benzoate, to break down (hydrolyze) in the presence of water. This is a critical parameter in drug development and formulation, as the hydrolysis of butyl benzoate can lead to the formation of benzoic acid and butanol. This degradation can result in a loss of potency, altered bioavailability, and the potential for adverse effects from the degradation products. Understanding the hydrolytic stability is essential for defining appropriate storage conditions, shelf-life, and compatible formulation excipients.

Q2: What are the primary degradation products of butyl benzoate hydrolysis?

A2: The hydrolysis of the ester bond in butyl benzoate yields benzoic acid and butanol as the primary degradation products. This reaction can be catalyzed by acidic or basic conditions.

Q3: What factors influence the rate of butyl benzoate hydrolysis?

A3: The rate of hydrolysis for butyl benzoate is significantly influenced by several factors:

• pH: The hydrolysis of benzoate esters is generally catalyzed by both acidic and basic conditions. The rate of degradation is typically slowest in the slightly acidic to neutral pH range, around pH 4-6.[1] As the pH becomes more alkaline (pH > 7), the rate of hydrolysis increases significantly.[2]

• Temperature: An increase in temperature will exponentially increase the rate of hydrolysis, following the Arrhenius relationship.[1]

• Water Content: A higher concentration of water in the formulation can lead to an increased rate of hydrolysis.[1]

• Excipients: Strongly acidic or basic excipients can alter the pH of the formulation and catalyze hydrolysis.[1]

Q4: What are the optimal storage conditions to minimize the hydrolysis of butyl benzoate?

A4: To minimize hydrolysis, formulations containing butyl benzoate should ideally be maintained in a slightly acidic to neutral pH range (pH 4-6) and stored at controlled room temperature (20-25°C).[1] It is also crucial to protect the formulation from exposure to high temperatures.[1]

Q5: How can the hydrolytic degradation of butyl benzoate be monitored?

A5: A stability-indicating analytical method is necessary to monitor the degradation of butyl benzoate. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable technique.[1] This method can effectively separate the parent butyl benzoate from its degradation products, allowing for accurate quantification of the remaining active compound and the detection of any degradants formed over time.[1]

Troubleshooting Guide

Issue 1: My butyl benzoate formulation is showing a rapid loss of potency.

• Possible Cause: This is likely due to hydrolytic degradation.

• Troubleshooting Steps:

  • pH Measurement: Immediately determine the pH of your formulation. Hydrolysis of benzoate esters is accelerated in alkaline and strongly acidic conditions.[1]

  • pH Adjustment: If the pH is outside the optimal range of 4-6, consider adjusting it using appropriate buffering agents.[1]

  • Temperature Control: Ensure the formulation is being stored at the recommended controlled room temperature (20-25°C) and has not been exposed to high temperatures.[1]

  • Excipient Compatibility: Review the formulation for any strongly acidic or basic excipients that could be catalyzing the degradation.[1]

Issue 2: I am observing a color change in my butyl benzoate solution upon storage.

• Possible Cause: This could be a result of photodegradation. Aromatic esters like butyl benzoate can absorb UV radiation, leading to the formation of reactive species and colored degradation products.[1]

• Troubleshooting Steps:

  • Light Protection: Store the formulation in light-resistant containers and avoid exposure to direct sunlight or UV light.

  • Forced Degradation Study: Conduct a photostability study as part of a forced degradation protocol to confirm if light is the cause of the degradation and to identify the colored degradants.

Issue 3: My HPLC analysis is not adequately separating butyl benzoate from its degradation products.

• Possible Cause: The current HPLC method may not be optimized as a stability-indicating method.

• Troubleshooting Steps:

  • Method Optimization: Adjust the mobile phase composition, gradient, flow rate, or column type to improve the resolution between the parent compound and its degradants.

  • Forced Degradation Samples: Utilize samples from a forced degradation study (acid, base, oxidative, thermal, and photolytic stress) to challenge the specificity of the analytical method and ensure it can separate all potential degradation products.

Quantitative Data Summary

The hydrolytic stability of butyl benzoate can be compared to other benzoate esters through their half-lives (t½) under specific conditions. A longer half-life indicates greater stability.

Table 1: Comparative Half-Life (t½) of Benzoate Esters under Alkaline Hydrolysis

Ester	Half-Life (t½) in minutes
Methyl Benzoate	14
Ethyl Benzoate	14
n-Propyl Benzoate	19
n-Butyl Benzoate	21
Phenyl Benzoate	11
Benzyl Benzoate	16

Data sourced from a comparative study on homologous esters and isosteres.[3][4]

Table 2: Estimated Aqueous Hydrolysis Half-Lives of Butyl Benzoate at 25°C

pH	Estimated Half-Life
7	6.9 years
8	250 days
9	25 days

Data based on an estimated aqueous hydrolysis rate constant.[5]

Experimental Protocols

Protocol 1: Forced Degradation Study for Butyl Benzoate

This protocol outlines a typical forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.[1][6][7]

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of butyl benzoate in a suitable organic solvent like acetonitrile or methanol.[1][6]

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Heat the mixture at 60°C for 24 hours.[1]

  • Cool the solution, neutralize it with 0.1 N NaOH, and dilute to a final concentration of 100 µg/mL with the mobile phase.[1]

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Keep the mixture at room temperature for 24 hours.

  • Neutralize with 0.1 N HCl and dilute to a final concentration of 100 µg/mL with the mobile phase.[1]

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Keep the mixture at room temperature for 24 hours, protected from light.[1]

  • Dilute to a final concentration of 100 µg/mL with the mobile phase.[1]

• Thermal Degradation:

  • Keep solid butyl benzoate in a hot air oven at 105°C for 48 hours.[1]

  • Prepare a 100 µg/mL solution in the mobile phase.[1]

• Photolytic Degradation:

  • Expose a solution of butyl benzoate (100 µg/mL in mobile phase) to UV light (e.g., 254 nm) for 24 hours.[1]

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a suitable HPLC method. Observe for the appearance of new peaks corresponding to degradation products and the decrease in the peak area of the parent compound.[1]

Protocol 2: HPLC Method for Stability Testing of Butyl Benzoate

This protocol provides a general starting point for an HPLC method. Optimization may be required for specific formulations.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV/VIS detector, binary pump, autosampler, and column oven.[4]

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.[4]

  • Mobile Phase B: Acetonitrile.[4]

• Gradient Elution: A linear gradient can be employed, for example, starting with a higher percentage of Mobile Phase A and increasing the percentage of Mobile Phase B over the run time to elute the parent compound and any degradation products. A typical gradient might be from 50% B to 90% B over 12 minutes.[4]

• Flow Rate: 1.0 mL/min.[4]

• Injection Volume: 20 µL.[4]

• Column Temperature: Ambient (e.g., 22 ± 2 °C) or controlled at a specific temperature (e.g., 40 °C).[4][8]

• Detection Wavelength: The wavelength should be selected based on the UV absorbance maximum of butyl benzoate.

• Data Analysis: The concentration of butyl benzoate and its degradation products is determined by comparing the peak areas to those of a reference standard. The half-life can be calculated by plotting the natural logarithm of the concentration versus time.[4]

Visualizations

Caption: Hydrolytic degradation pathway of Butyl Benzoate.

Caption: Workflow for a forced degradation study of Butyl Benzoate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. ajpsonline.com [ajpsonline.com]
• 8. fsis.usda.gov [fsis.usda.gov]

Technical Support Center: Thermal Degradation of Butyl Benzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation pathways of butyl benzoate under thermal stress.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental analysis of butyl benzoate's thermal degradation.

Issue	Potential Cause(s)	Troubleshooting Steps
Inconsistent Degradation Onset Temperature in TGA	1. Inconsistent heating rate between experiments.2. Variation in sample pan material or geometry.3. Contamination of the sample.4. Inconsistent purge gas flow rate.	1. Ensure a consistent heating rate (e.g., 10 °C/min) is used for all analyses.[1][2]2. Use identical sample pans (e.g., aluminum or platinum) for all runs.3. Use high-purity butyl benzoate and clean the sample pans thoroughly before each experiment.4. Maintain a constant and calibrated purge gas (e.g., nitrogen) flow rate.
Unexpected Peaks in Py-GC-MS Chromatogram	1. Contamination of the pyrolysis unit, GC inlet, or column.2. Presence of impurities in the butyl benzoate sample.3. Side reactions occurring at the pyrolysis temperature.4. Incomplete pyrolysis leading to the presence of unreacted starting material.	1. Perform a blank run of the Py-GC-MS system to check for contaminants. Clean the pyrolyzer and bake out the GC column if necessary.2. Verify the purity of the butyl benzoate using a suitable analytical technique (e.g., GC-MS without pyrolysis).3. Lower the pyrolysis temperature to see if the unexpected peaks are minimized. Higher temperatures can lead to more complex fragmentation patterns.4. Ensure the pyrolysis temperature and time are sufficient for complete degradation. You may need to optimize these parameters.
Poor Separation of Degradation Products in GC	1. Inappropriate GC column phase.2. Suboptimal GC oven temperature program.3. Carrier gas flow rate is not optimized.	1. A non-polar or medium-polarity column (e.g., DB-5ms or equivalent) is generally suitable for separating the expected products (1-butene and benzoic acid).[3]2. Optimize the temperature program. A typical program might start at a low temperature (e.g., 50 °C) to separate volatile products like 1-butene, followed by a ramp to a higher temperature (e.g., 250 °C) to elute less volatile compounds like benzoic acid.3. Ensure the carrier gas flow rate is set appropriately for the column dimensions.
Benzoic Acid Peak Tailing in GC Chromatogram	1. Active sites in the GC inlet liner or on the column.2. The acidic nature of benzoic acid interacting with the stationary phase.	1. Use a deactivated inlet liner. If tailing persists, consider derivatizing the benzoic acid (e.g., silylation) to make it less polar and more volatile.[4]2. Ensure the GC column is in good condition and has not been degraded by previous analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary thermal degradation pathway of n-butyl benzoate?

A1: The primary thermal degradation pathway for n-butyl benzoate is a unimolecular elimination reaction, also known as ester pyrolysis. This reaction proceeds through a six-membered cyclic transition state, yielding 1-butene and benzoic acid as the main products. This is a common degradation pathway for esters that have at least one hydrogen atom on the β-carbon of the alcohol moiety.

Q2: At what temperature does n-butyl benzoate start to decompose?

A2: The exact onset of decomposition can vary depending on the experimental conditions, such as the heating rate and atmosphere. However, studies on similar aromatic esters suggest that significant thermal degradation begins at temperatures above 350 °C.[5] For analytical pyrolysis (Py-GC-MS), temperatures in the range of 500-800 °C are often used to ensure rapid and complete decomposition.[6]

Q3: Are there any significant secondary degradation pathways?

A3: While the main pathway leads to 1-butene and benzoic acid, at higher temperatures, secondary reactions can occur. These may include the decarboxylation of benzoic acid to form benzene and carbon dioxide, or further fragmentation of the butene molecule. The presence and extent of these secondary reactions are highly dependent on the temperature and residence time in the hot zone.

Q4: How does the structure of the alkyl group in a benzoate ester affect its thermal stability?

A4: The structure of the alkyl group plays a crucial role. Esters with tertiary alkyl groups, like t-butyl benzoate, tend to decompose at lower temperatures than those with primary or secondary alkyl groups. This is due to the greater stability of the tertiary carbocation-like character in the transition state of the elimination reaction.

Q5: What analytical techniques are best suited for studying the thermal degradation of butyl benzoate?

A5: The most common and effective techniques are:

• Thermogravimetric Analysis (TGA): To determine the onset temperature of decomposition and study the overall mass loss profile.[1][2]

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): To separate and identify the volatile degradation products. This is a powerful tool for elucidating the degradation mechanism.[6]

• Differential Scanning Calorimetry (DSC): To measure the heat flow associated with the degradation process, indicating whether it is endothermic or exothermic.

Quantitative Data

Parameter	Value	Conditions	Reference
Pyrolysis Temperature Range	617.9 - 668.4 K (344.75 - 395.25 °C)	Gas Phase	[7]
Primary Products	Ethylene, Benzoic Acid	Gas Phase	[8]
Reaction Type	First-order, unimolecular elimination	Gas Phase	[7]

Note: This data is for ethyl benzoate and should be used as an estimate for butyl benzoate. The decomposition of butyl benzoate is expected to occur in a similar temperature range.

Experimental Protocols

Protocol 1: Analysis of Thermal Stability by Thermogravimetric Analysis (TGA)

• Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to the manufacturer's instructions.

• Sample Preparation: Place a small, accurately weighed sample of high-purity butyl benzoate (5-10 mg) into a clean TGA crucible (e.g., alumina or platinum).[1]

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen at a constant flow rate (e.g., 50 mL/min).[9]

  • Temperature Program: Equilibrate the sample at a low temperature (e.g., 30 °C) for 5 minutes. Then, heat the sample from 30 °C to 600 °C at a constant heating rate (e.g., 10 °C/min).[1][2]

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the temperature of maximum decomposition rate (from the peak of the derivative thermogravimetric, DTG, curve).

Protocol 2: Identification of Degradation Products by Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

• System Preparation: Ensure the pyrolyzer, GC, and MS are clean and have been leak-checked. Perform a blank run to confirm the absence of contaminants.

• Sample Preparation: Place a small amount of butyl benzoate (e.g., 0.1-1 µL of liquid or a few micrograms on a solid support) into a pyrolysis sample cup.

• Py-GC-MS Conditions:

  • Pyrolyzer: Set the pyrolysis temperature (e.g., 750 °C) and time (e.g., 15 seconds).[6]

  • GC Inlet: Set to a temperature that ensures efficient transfer of pyrolysis products to the column (e.g., 300 °C) and use an appropriate split ratio (e.g., 50:1).

  • GC Column: Use a suitable capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • GC Oven Program: Start at a low temperature (e.g., 40 °C, hold for 2 minutes) to separate volatile products, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280 °C, hold for 5 minutes) to elute less volatile products.

  • MS Detector: Set the mass range (e.g., m/z 35-400) and use electron ionization (EI) at 70 eV.

• Data Analysis: Identify the peaks in the total ion chromatogram by comparing their mass spectra with a library (e.g., NIST) and with the expected fragmentation patterns of the anticipated products (1-butene and benzoic acid).

Visualizations

Primary thermal degradation pathway of butyl benzoate.

Experimental workflow for Thermogravimetric Analysis (TGA).

Experimental workflow for Pyrolysis-GC-MS analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. CO Meeting Organizer EPSC2022 [meetingorganizer.copernicus.org]
• 5. researchgate.net [researchgate.net]
• 6. pstc.org [pstc.org]
• 7. The mechanism of the gas-phase pyrolysis of esters. Part 6. Pyrolysis of 1-arylethyl benzoates and t-butyl phenylacetates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. mdpi.com [mdpi.com]

Minimizing by-product formation in Fischer-Speier esterification of butyl benzoate

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in minimizing by-product formation during the Fischer-Speier esterification of butyl benzoate.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of butyl benzoate, offering potential causes and recommended solutions to minimize by-product formation and improve product yield and purity.

Issue 1: Low Yield of Butyl Benzoate

• Primary Symptom: The isolated yield of the final product is significantly lower than expected.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution
Incomplete Reaction	The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product, increase the molar ratio of n-butanol to benzoic acid (e.g., 1.5:1 or higher). Additionally, ensure the continuous removal of water as it forms, either by azeotropic distillation with a Dean-Stark trap or by using a suitable drying agent.[1]
Suboptimal Reaction Temperature	An inadequate reaction temperature can lead to a slow reaction rate. The optimal temperature is typically between 110°C and 150°C.[1][2] Monitor the reaction temperature closely and ensure consistent heating.
Insufficient Catalyst	The concentration of the acid catalyst is crucial. For solid acid catalysts like sodium pyrosulfate, a molar ratio of 0.05-0.07:1 with benzoic acid has been shown to be effective.[2] For other catalysts like phosphotungstic acid, a loading of 0.4 mol% has been used.[1]
Reaction Time	Ensure the reaction is allowed to proceed for a sufficient duration. Reaction times can range from 1.5 to 4 hours depending on the catalyst and temperature.[1][2]

Issue 2: Presence of Significant By-products

• Primary Symptom: The final product is contaminated with impurities, as identified by techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Potential Causes & Solutions:

By-product	Potential Cause	Recommended Solution
Dibutyl Ether	This by-product forms from the acid-catalyzed self-condensation of n-butanol, especially at higher temperatures.	Maintain the reaction temperature within the optimal range (110-140°C) to minimize the rate of this side reaction.[3] Avoid excessively high catalyst concentrations.
Butenes (e.g., 1-butene, 2-butene)	These are formed by the acid-catalyzed dehydration of n-butanol, which is favored at higher temperatures.	Control the reaction temperature carefully, ideally keeping it below 140°C.[3] Using a milder acid catalyst or a solid acid catalyst can also reduce the extent of alcohol dehydration.
Unreacted Benzoic Acid	Due to the reversible nature of the reaction, some benzoic acid may remain.	Drive the reaction to completion by using an excess of n-butanol and removing water. During the work-up, wash the organic layer with a basic solution (e.g., sodium bicarbonate) to remove any unreacted benzoic acid.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary by-products in the Fischer-Speier esterification of butyl benzoate?

A1: The main by-products are dibutyl ether and butenes. Dibutyl ether is formed from the self-condensation of two molecules of n-butanol, while butenes are the result of the dehydration of n-butanol. Both of these side reactions are promoted by the acid catalyst and higher temperatures.[3][4]

Q2: How can I effectively remove the water produced during the reaction?

A2: A common and effective method is to use a Dean-Stark apparatus in conjunction with a solvent that forms an azeotrope with water, such as toluene. The water is collected in the trap, thus shifting the reaction equilibrium towards the formation of the ester.

Q3: What is the optimal molar ratio of n-butanol to benzoic acid?

A3: Using an excess of n-butanol is recommended to drive the reaction to completion. A molar ratio of 1.2:1 to 1.5:1 of n-butanol to benzoic acid has been shown to be effective.[1][2]

Q4: Which type of acid catalyst is best for minimizing by-products?

A4: While traditional catalysts like sulfuric acid are effective, they can also promote side reactions. Solid acid catalysts, such as sodium pyrosulfate or heteropolyacids like phosphotungstic acid, can offer high yields with potentially fewer by-products and easier separation from the reaction mixture.[1][2]

Q5: What is the recommended temperature range for the reaction?

A5: The reaction temperature should be carefully controlled to balance the rate of esterification with the formation of by-products. A temperature range of 110°C to 140°C is generally recommended.[1][2][3]

Data Presentation

Table 1: Effect of Catalyst and Temperature on Butyl Benzoate Yield

Catalyst	Catalyst Loading (mol%)	Molar Ratio (Butanol:Acid)	Temperature (°C)	Reaction Time (h)	Isolated Yield (%)	Reference
Phosphotungstic Acid (PTA)	0.4	1.5:1	110	4	88	[1]
Phosphotungstic Acid (PTA)	0.4	1.5:1	120	4	91	[1]
Silicotungstic Acid (STA)	0.4	1.5:1	120	4	89	[1]
Phosphomolybdic Acid (PMA)	0.4	1.5:1	120	4	85	[1]
Sodium Pyrosulfate	5-7	1.2-1.3:1	115-150	1.5	93 (purity 99.6%)	[2]

Table 2: General Troubleshooting for By-product Formation

By-product	Primary Cause	Key Parameter to Adjust	Recommended Action
Dibutyl Ether	High Temperature	Temperature	Maintain reaction temperature below 140°C.
Butenes	High Temperature	Temperature	Maintain reaction temperature below 140°C.
Unreacted Benzoic Acid	Reaction Equilibrium	Reactant Ratio / Water Removal	Use excess n-butanol and efficiently remove water.

Experimental Protocols

Optimized Protocol for High-Purity Butyl Benzoate Synthesis Using a Solid Acid Catalyst

This protocol is adapted from an industrial preparation method and is designed to maximize yield while minimizing by-product formation.[2]

Materials:

• Benzoic Acid

• n-Butanol

• Sodium Pyrosulfate (solid acid catalyst)

• Solid Alkali (e.g., sodium carbonate for neutralization)

• Standard laboratory glassware for reflux and distillation

• Heating mantle

• Magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine benzoic acid and n-butanol in a molar ratio of 1:1.2 to 1:1.3.

• Catalyst Addition: Add sodium pyrosulfate as the catalyst, with a molar ratio of 0.05:1 to 0.07:1 relative to the benzoic acid.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction temperature should be maintained between 115°C and 150°C.

• Monitoring the Reaction: The reaction progress can be monitored by observing the cessation of water formation in a Dean-Stark trap if one is used, or by techniques like Thin Layer Chromatography (TLC) or GC. The typical reaction time is around 1.5 hours.

• Catalyst Recovery: After the reaction is complete, cool the mixture to below 40°C. The solid catalyst can be recovered by filtration.

• Neutralization: Add solid sodium carbonate to the filtrate (crude product) to neutralize any remaining acidic components. Stir for approximately 20 minutes at 60°C.

• Purification: Filter the mixture to remove the solid alkali. The resulting crude butyl benzoate can be purified by distillation to obtain the final product with high purity.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. CN103012151A - Preparation method of n-butyl benzoate - Google Patents [patents.google.com]
• 3. sciepub.com [sciepub.com]
• 4. benchchem.com [benchchem.com]

Troubleshooting phase separation issues in butyl benzoate extraction

This technical support center provides troubleshooting guidance for common issues encountered during the liquid-liquid extraction of butyl benzoate. The following questions and answers are designed to assist researchers, scientists, and drug development professionals in optimizing their experimental workflow and resolving phase separation problems.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for poor phase separation during butyl benzoate extraction?

A1: Poor phase separation, often manifesting as a stable emulsion, is a frequent issue in liquid-liquid extractions. The primary causes include:

• Insufficient Density Difference: The densities of the aqueous and organic phases (containing butyl benzoate) are too similar for efficient separation under gravity.

• High Interfacial Tension: Strong interactions between molecules at the interface of the two immiscible liquids can prevent coalescence of droplets.[1]

• Presence of Emulsifying Agents: Impurities, byproducts from the synthesis reaction, or unreacted starting materials can act as surfactants, stabilizing emulsions.

• Excessive Agitation: Shaking the separatory funnel too vigorously can lead to the formation of a stable emulsion.[2][3]

• Incorrect pH: The pH of the aqueous phase can significantly influence the solubility of acidic or basic impurities, potentially leading to emulsion formation.[4][5][6]

Q2: How can I break a stubborn emulsion formed during the extraction?

A2: Several techniques can be employed to break an emulsion. The most effective method will depend on the specific characteristics of your system.

• "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel.[3][7] This increases the ionic strength of the aqueous layer, which can decrease the solubility of organic compounds in the aqueous phase and help break the emulsion.[7]

• pH Adjustment: If acidic or basic impurities are suspected to be the cause, adjusting the pH of the aqueous layer can increase their solubility in the aqueous phase and destabilize the emulsion.[4][8] For example, washing with a sodium bicarbonate solution can help remove acidic impurities.[9][10]

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can provide the necessary force to separate the phases.[4][7][11]

• Addition of a Different Solvent: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help to break the emulsion.[3][7]

• Filtration: Passing the emulsified mixture through a plug of glass wool or a phase separation filter paper can sometimes help to coalesce the dispersed droplets.[3][12]

• Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period can lead to phase separation.[2][4]

Q3: Which layer is my butyl benzoate in?

A3: To determine which layer contains your product, you need to know the densities of the solvents used. Butyl benzoate has a density of approximately 1.00 g/mL.

• If your organic solvent is less dense than water (e.g., diethyl ether, ethyl acetate), the organic layer containing the butyl benzoate will be the top layer .

• If your organic solvent is denser than water (e.g., dichloromethane, chloroform), the organic layer will be the bottom layer .[11]

A simple test to identify the aqueous layer is to add a small amount of water to the separatory funnel and observe which layer it joins.[13]

Troubleshooting Guide: Phase Separation Issues

This guide provides a systematic approach to resolving common phase separation problems during butyl benzoate extraction.

Observed Issue	Potential Cause(s)	Recommended Action(s)
No clear interface between layers	- Emulsion formation due to vigorous shaking.- Presence of surfactants or particulate matter.	- Allow the mixture to stand undisturbed.- Gently swirl or rock the separatory funnel instead of shaking.[3]- Add brine (saturated NaCl solution).[3][7]- Try centrifugation.[7][11]
A thick, persistent emulsion layer	- High concentration of emulsifying agents (e.g., unreacted starting materials, soaps).- Similar densities of the two phases.	- Wash with a dilute acid or base to neutralize and dissolve potential emulsifiers.[4][8]- Add a different organic solvent to change the density of the organic phase.- Filter the mixture through Celite or glass wool.[12]
Cloudy organic layer after separation	- Incomplete separation of the aqueous phase.- Dissolved water in the organic solvent.	- Re-separate the layers, ensuring a clean cut.- Wash the organic layer with brine to remove dissolved water.- Dry the organic layer with a suitable drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate).[10]
Precipitate formation at the interface	- A substance that is insoluble in both the organic and aqueous phases.- Change in pH causing a compound to precipitate.	- Attempt to dissolve the precipitate by adding more of the appropriate solvent.- Adjust the pH of the aqueous layer.- Filter the entire mixture to remove the solid before proceeding with the separation.

Experimental Protocols

Protocol 1: Standard Butyl Benzoate Extraction and Workup

This protocol outlines a typical procedure for the extraction and purification of butyl benzoate following its synthesis.

• Cooling the Reaction Mixture: After the reaction is complete, allow the reaction mixture to cool to room temperature.

• Transfer to Separatory Funnel: Transfer the cooled mixture to a separatory funnel of appropriate size.

• Dilution with Organic Solvent: Dilute the mixture with an organic solvent immiscible with water, such as diethyl ether or ethyl acetate.[9]

• Aqueous Wash:

  • Add deionized water to the separatory funnel.

  • Stopper the funnel, invert it, and open the stopcock to vent any pressure.[13]

  • Gently rock or swirl the funnel for 1-2 minutes to mix the phases without forming a stable emulsion.[3]

  • Place the funnel in a ring stand and allow the layers to separate.

  • Drain the lower aqueous layer.[13]

• Neutralizing Wash:

  • Add a saturated solution of sodium bicarbonate (NaHCO₃) to the organic layer in the separatory funnel to neutralize any remaining acidic catalyst or unreacted benzoic acid.[9][10]

  • Mix gently, venting frequently to release any CO₂ gas that may form.

  • Allow the layers to separate and drain the aqueous layer.

  • Repeat this wash until no more gas evolution is observed.

• Brine Wash:

  • Wash the organic layer with a saturated solution of sodium chloride (brine).[9] This helps to remove residual water and some polar impurities from the organic phase.

  • Allow the layers to separate and drain the aqueous layer.

• Drying the Organic Layer:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask.

  • Add a suitable drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), until the drying agent no longer clumps together.[10]

• Isolation of Butyl Benzoate:

  • Decant or filter the dried organic solution to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude butyl benzoate.

• Purification (Optional): The crude product can be further purified by distillation if necessary.[10]

Visualizations

Caption: A typical workflow for the extraction and purification of butyl benzoate.

Caption: Troubleshooting logic for resolving emulsion formation during extraction.

References

• 1. Interfacial tension and mechanism of liquid-liquid phase separation in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. experimental chemistry - What can I do if I don't get a phase separation between my organic and water phases? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 5. pharmoutsourcing.com [pharmoutsourcing.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. biotage.com [biotage.com]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. reddit.com [reddit.com]
• 13. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Analysis of Butyl Benzoate and Other Benzoate Esters: A Guide for Researchers

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For researchers, scientists, and drug development professionals, the selection of an appropriate ester can be critical for optimizing reaction conditions, formulation stability, and product performance. This guide provides a detailed comparison of butyl benzoate against other common benzoate esters—methyl, ethyl, and propyl benzoate—supported by physicochemical data and standardized experimental protocols.

Physicochemical Properties

The length of the alkyl chain in benzoate esters directly influences their physical properties. As the alkyl chain elongates from methyl to butyl, the molecular weight increases, leading to higher boiling points and densities. Conversely, water solubility decreases with the increasing hydrophobicity of the alkyl group. These properties are crucial for applications in solvents, plasticizers, and fragrance formulations.

Property	Methyl Benzoate	Ethyl Benzoate	Propyl Benzoate	Butyl Benzoate
Molecular Formula	C₈H₈O₂	C₉H₁₀O₂	C₁₀H₁₂O₂	C₁₁H₁₄O₂
Molar Mass ( g/mol )	136.15	150.17	164.20	178.23[1]
Appearance	Colorless liquid[2][3]	Colorless liquid[4]	Colorless oily liquid[5]	Colorless oily liquid[6][7]
Boiling Point (°C)	199.6	212	230[5]	250
Melting Point (°C)	-12.5	-34	-51.6[5]	-22[7]
Density (g/cm³)	1.088	1.045	1.023[5]	1.00
Water Solubility	Poorly soluble[2][3]	Insoluble	Insoluble[5]	Insoluble
Odor	Pleasant, reminiscent of feijoa[2]	Sweet, fruity[4][8]	Nutty, fruity[5][9]	Mild, fruity, balsamic[6]

Applications and Performance

Benzoate esters are valued for their versatility, finding use in fragrances, flavorings, pharmaceuticals, and industrial applications.[3][6][10] The choice of ester often depends on the desired volatility, solvent properties, and sensory profile.

• Methyl Benzoate: Due to its strong, pleasant smell, it is extensively used in perfumery and as a pesticide to attract insects like orchid bees.[2][11] It also serves as a solvent for cellulose esters and ethers and as an intermediate in organic synthesis.[3][11][12]

• Ethyl Benzoate: With its sweet, fruity aroma, ethyl benzoate is a common ingredient in artificial fragrances and flavors.[4][8][13] It is also utilized as a solvent in paints and coatings and in the synthesis of other organic compounds.[4][13][14]

• Propyl Benzoate: This ester is used as a synthetic flavoring agent in foods due to its nutty and sweet fruity taste.[5][9] It also possesses antimicrobial properties, making it useful as a preservative in cosmetics.[5][9] In pharmaceutical formulations, it can act as a solvent and enhance transdermal drug absorption.[15]

• Butyl Benzoate: Butyl benzoate is a highly versatile solvent for industrial formulations, including coatings, inks, and adhesives.[6] It is a key plasticizer for polymers like PVC, enhancing flexibility and durability.[6][7][16] Its mild, balsamic aroma also makes it a valuable component in fragrances and as a fixative.[6][17]

A study on the esterification of benzoic acid with different alcohols showed that at 75°C, the conversion of benzoic acid was 88.3% for ethanol, 87.8% for butanol, and 67.5% for hexanol, indicating comparable reactivity for the synthesis of ethyl and butyl benzoate under these conditions.[18]

In terms of metabolic stability, a comparative study of the hydrolysis of benzoate esters in rat plasma revealed that stability was inversely proportional to the size of the alkyl group. The half-lives were 36 minutes for methyl benzoate, 17 minutes for ethyl benzoate, 10 minutes for n-propyl benzoate, and 10 minutes for n-butyl benzoate.[19]

Experimental Protocols

Synthesis of Benzoate Esters via Fischer Esterification

This protocol describes a general method for synthesizing benzoate esters from benzoic acid and the corresponding alcohol.

Materials:

• Benzoic acid

• Corresponding alcohol (methanol, ethanol, propanol, or butanol)

• Strong acid catalyst (e.g., concentrated sulfuric acid)

• Sodium bicarbonate solution (5%)

• Anhydrous sodium sulfate

• Distillation apparatus

• Separatory funnel

Procedure:

• In a round-bottom flask, combine benzoic acid and an excess of the desired alcohol.

• Slowly add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 2-3 hours.

• After cooling, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water and 5% sodium bicarbonate solution to neutralize the excess acid.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the crude ester by distillation to obtain the final product.[20][21]

Comparative Hydrolytic Stability Assay

This protocol outlines a method for comparing the stability of different benzoate esters in a biological matrix (e.g., rat plasma).[22]

Materials:

• Benzoate esters (methyl, ethyl, propyl, butyl)

• Rat plasma

• Acetonitrile

• Incubator/water bath (37°C)

• Centrifuge

• HPLC or LC-MS/MS system

Procedure:

• Prepare stock solutions of each ester in a suitable organic solvent.

• Spike the stock solutions into pre-warmed rat plasma to a final concentration of 1 µM and incubate at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding cold acetonitrile to precipitate plasma proteins.

• Centrifuge the samples to pellet the precipitated proteins.

• Analyze the supernatant for the concentration of the parent ester using a validated HPLC or LC-MS/MS method.

• Determine the half-life (t½) of each ester by plotting its concentration against time and fitting the data to a first-order decay model.[22]

Visualized Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Workflow for the synthesis of butyl benzoate via Fischer esterification.

Caption: Factors influencing the selection of a benzoate ester for various applications.

Safety and Toxicity

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of short-chain alkyl benzoates, including methyl, ethyl, propyl, and butyl benzoate, and concluded that they are safe as used in cosmetic products.[23][24] When tested undiluted, these esters were considered mild eye and skin irritants but were not found to be dermal sensitizers.[23][24] It is important to note that while generally considered to have low toxicity, excessive consumption of benzoates may pose health risks, and they can cause contact dermatitis in sensitive individuals.[25] Butyl benzoate may cause moderate to severe skin irritation after prolonged or repeated exposure.[26]

References

• 1. Butyl benzoate synthesis - chemicalbook [chemicalbook.com]
• 2. Methyl benzoate - Wikipedia [en.wikipedia.org]
• 3. METHYL BENZOATE - Ataman Kimya [atamanchemicals.com]
• 4. China What’s usage of Ethyl benzoate? Manufacturer and Supplier | Starsky [starskychemical.com]
• 5. Propyl benzoate - Wikipedia [en.wikipedia.org]
• 6. nbinno.com [nbinno.com]
• 7. nbinno.com [nbinno.com]
• 8. Ethyl Benzoate (93-89-0) — Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 9. PROPYL BENZOATE CAS#: 2315-68-6 [m.chemicalbook.com]
• 10. The Versatile World of Ethyl Benzoate: Insights and Innovations in Chemistry_Chemicalbook [chemicalbook.com]
• 11. Methyl Benzoate [anshulchemicals.com]
• 12. snowhitechem.com [snowhitechem.com]
• 13. chemimpex.com [chemimpex.com]
• 14. CAS 93-89-0: Ethyl benzoate | CymitQuimica [cymitquimica.com]
• 15. zhishangchem.com [zhishangchem.com]
• 16. BUTYL BENZOATE | Hallstar Industrial [hallstarindustrial.com]
• 17. chemimpex.com [chemimpex.com]
• 18. dergipark.org.tr [dergipark.org.tr]
• 19. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 20. CN103012151A - Preparation method of n-butyl benzoate - Google Patents [patents.google.com]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]
• 23. cosmeticsinfo.org [cosmeticsinfo.org]
• 24. cosmeticsinfo.org [cosmeticsinfo.org]
• 25. Is Benzoate Bad for You? Understanding Its Role in Preservatives and Chemical Formulations [elchemy.com]
• 26. datasheets.scbt.com [datasheets.scbt.com]

A Comparative Guide to the Quantification of Butyl Benzoate: HPLC vs. GC

For researchers, scientists, and drug development professionals, the accurate quantification of butyl benzoate, a common preservative and chemical intermediate, is crucial for quality control and formulation development. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are two of the most prevalent analytical techniques for this purpose. This guide provides an objective comparison of their performance for butyl benzoate quantification, supported by experimental data, to assist in method selection.

Performance Comparison

The choice between HPLC and GC for butyl benzoate analysis depends on several factors, including the volatility of the analyte, the complexity of the sample matrix, and the required sensitivity. The following table summarizes key performance parameters for both techniques, collated from various validation studies.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Key Considerations
Linearity (R²)	> 0.999	> 0.993	Both techniques demonstrate excellent linearity over a wide concentration range.
Accuracy (% Recovery)	97% - 101.1%	90% - 117.3%	Both methods provide high accuracy, with recovery values typically within acceptable limits.
Precision (%RSD)	< 2%	< 15%	HPLC often exhibits slightly better precision (lower relative standard deviation) in repeated measurements.
Limit of Detection (LOD)	0.05 - 0.15 µg/mL	0.02 - 0.09 µg/L	GC, particularly when coupled with a mass spectrometer (MS), often provides lower limits of detection for volatile compounds.
Limit of Quantification (LOQ)	0.12 - 8.30 µg/mL	0.05 - 0.28 µg/L	Consistent with LOD, GC can often quantify smaller amounts of butyl benzoate.

Experimental Protocols

Detailed methodologies for the quantification of butyl benzoate using HPLC and GC are provided below. These protocols are based on established methods for benzoates and similar compounds and may require optimization for specific sample matrices.

High-Performance Liquid Chromatography (HPLC) Protocol

This method is suitable for the simultaneous determination of various benzoates in liquid samples.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Visible or Diode Array Detector (DAD).

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile and water mixture (e.g., 70:30 v/v). The aqueous phase may contain a buffer like phosphate buffer to control pH.
Flow Rate	1.0 mL/min
Column Temperature	Ambient or controlled (e.g., 30°C)
Injection Volume	10 - 20 µL
UV Detection	230 nm or 254 nm

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve butyl benzoate reference standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of known concentration.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation: Dilute the sample containing butyl benzoate with the mobile phase to a concentration that falls within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

Gas Chromatography (GC) Protocol

This method is particularly well-suited for the analysis of volatile compounds like butyl benzoate.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Autosampler and data acquisition software.

Chromatographic Conditions:

Parameter	Condition
Column	Capillary column with a non-polar or medium-polarity stationary phase (e.g., 5% phenyl-methylpolysiloxane)
Carrier Gas	Helium or Nitrogen at a constant flow rate.
Inlet Temperature	250°C
Injection Mode	Split or splitless, depending on the concentration of the analyte.
Oven Temperature Program	Start at a lower temperature (e.g., 80°C), hold for a short period, then ramp up to a higher temperature (e.g., 280°C).
Detector Temperature	FID: 280°C; MS transfer line: 280°C

Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of butyl benzoate in a volatile organic solvent such as methanol or dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dissolve the sample in a suitable volatile solvent. Derivatization is generally not required for butyl benzoate. The solution is then injected into the GC.

Method Validation Workflow

The validation of an analytical method ensures its suitability for the intended purpose. The following diagram illustrates the typical workflow for HPLC method validation based on ICH guidelines.[1][2]

Caption: A typical workflow for the validation of an HPLC method.

Comparison of Analytical Techniques

The decision to use HPLC or GC for butyl benzoate analysis can be guided by a logical framework that considers the properties of the analyte and the analytical requirements.

Caption: A decision tree for selecting between HPLC and GC.

References

• 1. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Butyl Benzoate and Benzyl Benzoate as Fragrance Fixatives

In the intricate world of fragrance formulation, the longevity and stability of a scent are paramount. Fixatives play a crucial role in anchoring volatile aromatic compounds, ensuring a fragrance's character endures over time. Among the various synthetic fixatives available, butyl benzoate and benzyl benzoate are two commonly utilized aromatic esters. This guide provides a detailed comparison of their performance as fragrance fixatives, supported by available data and established experimental protocols relevant to researchers, scientists, and professionals in drug development and perfumery.

Physicochemical Properties and Their Impact on Fixation

The efficacy of a fixative is intrinsically linked to its physical and chemical properties. A lower vapor pressure and higher boiling point generally correlate with a slower evaporation rate, which is a key characteristic of a good fixative.[1] These properties allow the fixative to retard the evaporation of more volatile fragrance components.[2][3]

Property	Butyl Benzoate	Benzyl Benzoate	References
CAS Number	136-60-7	120-51-4	[4][5]
Molecular Formula	C₁₁H₁₄O₂	C₁₄H₁₂O₂	[6][7]
Molecular Weight	178.23 g/mol	212.24 g/mol	[6][7]
Boiling Point	249 - 251 °C	323 - 324 °C	[7][8]
Vapor Pressure	0.022 mmHg @ 25 °C	~0.000224 mmHg @ 25 °C	[8][9]
Flash Point	106.11 °C	147 - 158 °C	[6][10][11]
Solubility	Insoluble in water; Soluble in alcohol and oils.[12]	Insoluble in water; Soluble in alcohol, chloroform, ether, and oils.[7]
Odor Profile	Mild, fruity, and balsamic with subtle ambergris and woody undertones.[4][13]	Faintly sweet, mild balsamic aroma with subtle floral and fruity nuances.[14][15]
Reported Longevity	Data not available	> 300 hours on a smelling strip.[14]

Performance as Fragrance Fixatives: A Comparative Overview

Both butyl benzoate and benzyl benzoate are recognized for their roles as fixatives, solvents, and blenders in fragrance compositions.[4][5][16] They are valued for their ability to dissolve other fragrance ingredients and to prolong the scent's presence.[17][18]

Benzyl Benzoate:

Benzyl benzoate is a well-established and widely used fragrance fixative.[5][15] Its very low vapor pressure and high boiling point contribute significantly to its effectiveness in reducing the volatility of other aromatic compounds.[7][9] It is particularly effective in anchoring floral and oriental fragrance notes.[15] Its mild, sweet, and balsamic odor profile allows it to blend seamlessly into a wide range of fragrance families without significantly altering the intended scent.[14] Furthermore, its excellent solvency makes it invaluable for dissolving crystalline musks and other challenging raw materials.[14] One source indicates that benzyl benzoate can last for over 300 hours on a smelling strip, highlighting its persistence.[14]

Butyl Benzoate:

Butyl benzoate is also utilized as a fixative, modifier, and blender in perfumery.[4] It possesses a mild, pleasant fruity, and balsamic aroma with hints of ambergris and woodsy notes, making it a versatile ingredient.[4][13] Its solvent properties are also beneficial for homogenizing fragrance mixtures.[13] While specific quantitative data on its longevity as a fixative is not as readily available as for benzyl benzoate, its physicochemical properties, particularly its boiling point of over 249°C, suggest a good potential for enhancing fragrance duration.[8] It is described as helping to deeply bind scents in various applications, prolonging the sensory experience.[17]

Experimental Protocols for Evaluating Fixative Performance

To objectively compare the efficacy of butyl benzoate and benzyl benzoate as fragrance fixatives, a combination of instrumental and sensory analysis methods should be employed.

Instrumental Analysis: Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

This technique is ideal for quantifying the reduction in the evaporation rate of volatile fragrance compounds in the presence of a fixative.

Objective: To measure the concentration of volatile fragrance compounds in the headspace above a sample over time, with and without the addition of butyl benzoate or benzyl benzoate.

Methodology:

• Sample Preparation:

  • Prepare three sets of a model fragrance solution containing a mixture of representative top, middle, and base note compounds in a suitable solvent (e.g., ethanol).

  • To the first set (control), add no fixative.

  • To the second set, add a predetermined concentration (e.g., 5% w/w) of butyl benzoate.

  • To the third set, add the same concentration (e.g., 5% w/w) of benzyl benzoate.

• Headspace Sampling:

  • Place a precise volume of each solution onto a suitable substrate (e.g., filter paper or skin mimic) within a sealed headspace vial.

  • Equilibrate the vials at a constant temperature (e.g., 32°C to simulate skin temperature) for a specific duration.

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), collect a sample of the headspace vapor using a gas-tight syringe or an automated headspace sampler.

• GC-MS Analysis:

  • Inject the collected headspace sample into a GC-MS system.

  • Use an appropriate GC column and temperature program to separate the individual fragrance compounds.

  • Identify and quantify each compound based on its mass spectrum and retention time.

• Data Analysis:

  • Plot the concentration of each volatile fragrance compound in the headspace as a function of time for all three sets.

  • A slower decay in the concentration of volatile compounds in the samples containing the fixatives, compared to the control, indicates a positive fixative effect. The relative performance of butyl benzoate and benzyl benzoate can be determined by comparing their respective curves.

References

• 1. houseofapocrypha.com [houseofapocrypha.com]
• 2. The Science of Scent: How Fragrance Fixatives Work [tristarintermediates.org]
• 3. scentjourner.com [scentjourner.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. BUTYL BENZOATE - Ataman Kimya [atamanchemicals.com]
• 7. Benzyl benzoate | 120-51-4 [amp.chemicalbook.com]
• 8. Butyl benzoate(136-60-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. Benzyl benzoate CAS#: 120-51-4 [m.chemicalbook.com]
• 10. fishersci.com [fishersci.com]
• 11. sds.metasci.ca [sds.metasci.ca]
• 12. Butyl benzoate CAS#: 136-60-7 [m.chemicalbook.com]
• 13. nbinno.com [nbinno.com]
• 14. fraterworks.com [fraterworks.com]
• 15. nbinno.com [nbinno.com]
• 16. Benzyl Benzoate - BC Fragrance [shop.bcfragrance.com]
• 17. zhishangchem.com [zhishangchem.com]
• 18. purensoselect.in [purensoselect.in]

A Comparative Spectroscopic Analysis of Synthesized versus Commercial Butyl Benzoate

This guide provides a detailed comparison of the spectroscopic data for commercially available butyl benzoate and a sample synthesized in the laboratory via Fischer esterification. The objective is to verify the identity and purity of the synthesized product by comparing its spectral characteristics with those of a commercial standard. This document is intended for researchers, scientists, and professionals in drug development who require authenticated chemical compounds for their work.

Experimental Protocols

Synthesis of Butyl Benzoate via Fischer Esterification

Butyl benzoate is synthesized by the acid-catalyzed esterification of benzoic acid with n-butanol.

Materials:

• Benzoic acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

• Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel, etc.)

• Heating mantle

Procedure:

• In a 100 mL round-bottom flask, combine 10.0 g of benzoic acid and 25 mL of n-butanol.

• Slowly add 1.5 mL of concentrated sulfuric acid to the mixture while swirling.

• Add a few boiling chips and attach a reflux condenser.

• Heat the mixture to reflux for 1-2 hours.

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution, and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the excess solvent and unreacted n-butanol under reduced pressure.

• The resulting crude butyl benzoate can be further purified by distillation.

Spectroscopic Analysis

The synthesized and commercial samples of butyl benzoate were analyzed using the following spectroscopic techniques:

• ¹H NMR: Spectra were recorded on a 400 MHz spectrometer in deuterated chloroform (CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

• ¹³C NMR: Spectra were recorded on a 100 MHz spectrometer in CDCl₃. Chemical shifts are reported in ppm relative to TMS.

• IR Spectroscopy: Spectra were obtained using a Fourier-transform infrared (FTIR) spectrometer with the sample prepared as a thin film on a salt plate.

• Mass Spectrometry: Electron ionization (EI) mass spectra were obtained using a mass spectrometer with an ionization energy of 70 eV.

Data Presentation

The spectroscopic data for the synthesized and commercial butyl benzoate are summarized below. The data for the synthesized sample is expected to align with the commercial reference data upon successful synthesis and purification.

Table 1: ¹H NMR Data for Butyl Benzoate (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Reference
8.04	Doublet	2H	Ar-H (ortho)	[1][2]
7.54	Triplet	1H	Ar-H (para)	[1][2]
7.43	Triplet	2H	Ar-H (meta)	[1][2]
4.33	Triplet	2H	-OCH₂-	[1][2]
1.75	Quintet	2H	-OCH₂CH₂-	[1][2]
1.48	Sextet	2H	-CH₂CH₃	[1][2]
0.98	Triplet	3H	-CH₃	[1][2]

Table 2: ¹³C NMR Data for Butyl Benzoate (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Reference
166.8	C=O	[1]
132.9	Ar-C (para)	[1]
130.7	Ar-C (ipso)	[1]
129.7	Ar-C (ortho)	[1]
128.4	Ar-C (meta)	[1]
64.9	-OCH₂-	[1]
30.9	-OCH₂CH₂-	[1]
19.4	-CH₂CH₃	[1]
13.9	-CH₃	[1]

Table 3: IR Spectroscopic Data for Butyl Benzoate

Frequency (cm⁻¹)	Intensity	Assignment	Reference
3065	Weak	Aromatic C-H stretch	[3]
2960-2870	Medium	Aliphatic C-H stretch	[3]
1720	Strong	C=O (ester) stretch	[3]
1270, 1110	Strong	C-O stretch	[3]
710	Strong	Aromatic C-H bend	[3]

Table 4: Mass Spectrometry Data for Butyl Benzoate

m/z	Relative Intensity (%)	Assignment	Reference
178	Moderate	[M]⁺ (Molecular ion)	[4][5]
123	High	[M - C₄H₉O]⁺	[4][5]
105	Base Peak	[C₆H₅CO]⁺ (Benzoyl cation)	[4][5]
77	High	[C₆H₅]⁺ (Phenyl cation)	[4][5]
56	Moderate	[C₄H₈]⁺	[4][5]

Visualization of Experimental Workflow

Caption: Experimental workflow for the synthesis, purification, and spectroscopic analysis of butyl benzoate.

Conclusion

The spectroscopic data obtained for the synthesized butyl benzoate are expected to be in excellent agreement with the data from the commercial sample, confirming the successful synthesis of the target compound. Minor variations, if any, could be attributed to residual solvents or impurities, which would necessitate further purification. This comparative guide underscores the importance of spectroscopic analysis in verifying the identity and purity of synthesized compounds in a research and development setting.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. Butyl benzoate(136-60-7) IR Spectrum [m.chemicalbook.com]
• 4. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. massbank.eu [massbank.eu]

A Comparative Guide to Cross-Validation of Analytical Methods for Butyl Benzoate in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of butyl benzoate in complex matrices such as cosmetics, pharmaceuticals, and biological samples. The selection of an appropriate analytical method is critical for ensuring the accuracy, precision, and reliability of results in research, quality control, and regulatory submissions. This document presents a cross-validation framework, summarizing quantitative performance data and detailing experimental protocols to aid in method selection and implementation.

Quantitative Performance Comparison

The performance of HPLC-UV and GC-MS for the quantification of butyl benzoate is evaluated based on key validation parameters. The following table summarizes the typical performance characteristics of each method, synthesized from various analytical studies.[1][2][3][4]

Parameter	HPLC-UV	GC-MS
Principle	Separation based on polarity and partitioning between a liquid mobile phase and a solid stationary phase. Detection via UV absorbance.[2]	Separation based on volatility and partitioning between a gaseous mobile phase and a solid or liquid stationary phase. Detection by mass-to-charge ratio.[2]
Linearity (r²)	≥ 0.99	> 0.993[3]
Accuracy (Recovery %)	98.9-102.7%[1]	Typically 80-120%
Precision (%RSD)	≤ 2.0%[1]	< 15%
Limit of Detection (LOD)	Method dependent, generally in the low µg/mL range.	Method dependent, can reach low ng/mL levels.
Limit of Quantification (LOQ)	Method dependent, generally in the µg/mL range.	Method dependent, can reach ng/mL levels.
Selectivity	Good, but potential for interference from co-eluting compounds with similar UV absorbance.	Excellent, high selectivity due to mass fragmentation patterns.[2]
Matrix Effects	Can be significant, requiring careful sample preparation and matrix-matched standards.	Less prone to matrix effects compared to HPLC-UV, especially with the use of an internal standard.

Experimental Workflow for Analytical Method Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods. This process ensures that both methods provide equivalent and reliable results for the intended analytical application.

Workflow for Analytical Method Cross-Validation

Experimental Protocols

Detailed methodologies for the quantification of butyl benzoate using HPLC-UV and GC-MS are provided below. These protocols are intended as a guide and may require optimization for specific sample matrices.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is suitable for the routine quality control of butyl benzoate in various formulations.[2][5]

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and UV detector.[2]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[2]

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).[2] For Mass-Spec (MS) compatible applications, phosphoric acid can be replaced with formic acid.[5]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.[2]

• UV Detection: 254 nm.[1][2]

• Injection Volume: 10 µL.[2]

2. Standard and Sample Preparation:

• Standard Preparation: Prepare a stock solution of butyl benzoate in acetonitrile. From the stock solution, prepare a series of calibration standards by serial dilution.[2]

• Sample Preparation (Cosmetics): An internal standard (e.g., sec-butyl p-hydroxybenzoate) is added to the sample. The esters are then extracted with a suitable solvent like ether. The solvent is evaporated, and the residue is redissolved in the mobile phase. The solution can be cleaned up using a Sep-Pak C18 cartridge to remove lipids.[1]

• Sample Preparation (Meat Products): Samples can be extracted with ethanol, followed by filtration before injection.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers higher specificity and sensitivity, making it suitable for the analysis of trace amounts of butyl benzoate, particularly in complex matrices.[2]

1. Instrumentation and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.[2]

• Column: A capillary column such as a BP-5 or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[3]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[2]

• Inlet Temperature: 250°C.[2]

• Injection Mode: Splitless.[2]

• Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.[2]

• MS Transfer Line Temperature: 280°C.[2]

• Ion Source Temperature: 230°C.[2]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

2. Standard and Sample Preparation:

• Standard Preparation: Prepare a stock solution of butyl benzoate in a suitable solvent like methanol or acetonitrile. Prepare working standards by serial dilution.

• Sample Preparation (General): Liquid-liquid extraction is a common technique. For example, a sample can be extracted with a solvent like ether or a mixture of hexane and ethyl acetate. The organic layer is then separated, dried, and may be concentrated before analysis.[7] For some applications, derivatization may be necessary, although it is not always required for parabens.[3] The use of a deuterated internal standard, such as benzyl benzoate-D12, is recommended to correct for variations in sample preparation and instrument response.[7]

References

• 1. Determination of p-hydroxybenzoic acid esters in cosmetics by liquid chromatography with ultraviolet and fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. rjstonline.com [rjstonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Butyl benzoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. fsis.usda.gov [fsis.usda.gov]
• 7. benchchem.com [benchchem.com]

Comparative study of the plasticizing effects of different benzoate esters

A comprehensive guide for researchers and drug development professionals on the performance of various benzoate ester plasticizers in polymeric formulations.

This guide offers an objective comparison of the plasticizing effects of several benzoate esters, providing a valuable resource for scientists and researchers in material science and drug development. The selection of an appropriate plasticizer is critical in optimizing the mechanical and thermal properties of polymers for various applications, including pharmaceutical packaging and medical devices. This document summarizes key performance indicators, supported by experimental data, to facilitate informed decision-making.

Comparative Performance Data

The plasticizing efficiency of different benzoate esters was evaluated based on their impact on the mechanical and thermal properties of Polyvinyl Chloride (PVC). The following tables summarize the key performance data, including tensile strength, elongation at break, glass transition temperature (Tg), and migration resistance. For comparison, data for the widely used phthalate plasticizer, Di(2-ethylhexyl) phthalate (DEHP), is also included where available.

Mechanical Properties of Plasticized PVC (40 phr)

Plasticizer	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness
Diethylene Glycol Dibenzoate (DEGDB)	~18-22	~300-350	~75-85
Dipropylene Glycol Dibenzoate (DPGDB)	~19-23	~320-370	~78-88
1,2-Propylene Glycol Dibenzoate	~20-24	~310-360	~80-90
1,3-Propanediol Dibenzoate (1,3-PrDB)	21.0 ± 0.4	380 ± 10	85.0 ± 0.8
1,5-Pentanediol Dibenzoate (1,5-PDB)	22.3 ± 0.9	390 ± 20	86.5 ± 0.5
1,6-Hexanediol Dibenzoate (1,6-HDB)	21.5 ± 0.5	400 ± 10	85.8 ± 0.4
Isodecyl Benzoate	Data Not Available	Data Not Available	Data Not Available
2-Ethylhexyl Benzoate	Data Not Available	Data Not Available	Data Not Available
Di(2-ethylhexyl) phthalate (DEHP)	20.9 ± 0.6	390 ± 20	85.3 ± 0.5

Note: Data for DEGDB, DPGDB, and 1,2-Propylene Glycol Dibenzoate are compiled from various technical datasheets and may not have been generated under identical conditions. Data for 1,3-PrDB, 1,5-PDB, 1,6-HDB, and DEHP are from a single comparative study for direct comparison.

Thermal and Migration Properties of Plasticized PVC (40 phr)

Plasticizer	Glass Transition Temp. (Tg) (°C)	Volatility (% Weight Loss)	Solvent Extraction (% Weight Loss)
Diethylene Glycol Dibenzoate (DEGDB)	~-20 to -10	~1.0 - 2.0	~5 - 10
Dipropylene Glycol Dibenzoate (DPGDB)	~-15 to -5	~0.5 - 1.5	~4 - 8
1,2-Propylene Glycol Dibenzoate	~-18 to -8	~0.8 - 1.8	~4.5 - 9
1,3-Propanediol Dibenzoate (1,3-PrDB)	-15.3	Data Not Available	Data Not Available
1,5-Pentanediol Dibenzoate (1,5-PDB)	-19.8	Data Not Available	Data Not Available
1,6-Hexanediol Dibenzoate (1,6-HDB)	-22.5	Data Not Available	Data Not Available
Isodecyl Benzoate	Data Not Available	Data Not Available	Data Not Available
2-Ethylhexyl Benzoate	Data Not Available	Data Not Available	Data Not Available
Di(2-ethylhexyl) phthalate (DEHP)	-25.1	~1.5 - 2.5	~8 - 15

Note: Volatility and solvent extraction data are indicative and can vary significantly based on test conditions. Data for DEGDB, DPGDB, and 1,2-Propylene Glycol Dibenzoate are estimations based on typical performance. Tg data for 1,3-PrDB, 1,5-PDB, 1,6-HDB, and DEHP are from a single comparative study.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure transparency and reproducibility of the presented data.

Sample Preparation

• Polymer Compounding: Polyvinyl Chloride (PVC) resin is blended with the respective benzoate ester plasticizer at a concentration of 40 parts per hundred resin (phr). A thermal stabilizer (e.g., a mixed metal stabilizer) is also added to prevent degradation during processing.

• Milling and Pressing: The compounded mixture is then processed on a two-roll mill at a temperature of 160-170°C to form a homogenous sheet. The milled sheets are subsequently compression molded into plaques of a specified thickness for testing.

• Conditioning: All test specimens are conditioned at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours prior to testing, in accordance with ASTM D618.

Mechanical Properties Testing

• Tensile Strength and Elongation at Break (ASTM D638 / ISO 527-1):

  • Dumbbell-shaped specimens are cut from the compression-molded plaques.

  • The specimens are tested using a universal testing machine at a constant crosshead speed (e.g., 50 mm/min).

  • Tensile strength is calculated as the maximum stress the material can withstand before breaking.

  • Elongation at break is the percentage increase in length at the point of fracture.

• Shore A Hardness (ASTM D2240):

  • Hardness is measured on the flat surface of the conditioned plaques using a Shore A durometer.

  • The indenter is pressed into the material, and the hardness value is read directly from the durometer scale after a specified time (typically 1-3 seconds).

  • Multiple readings are taken at different locations on the sample and averaged.

Thermal Analysis

• Glass Transition Temperature (DSC - ASTM D3418):

  • A small sample (5-10 mg) is hermetically sealed in an aluminum pan.

  • The sample is subjected to a heat-cool-heat cycle in a Differential Scanning Calorimeter (DSC) under a nitrogen atmosphere.

  • The glass transition temperature (Tg) is determined from the midpoint of the step change in the heat flow curve during the second heating scan.

• Thermogravimetric Analysis (TGA - ASTM E1131):

  • A sample is heated in a TGA instrument at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

  • The weight loss of the sample is recorded as a function of temperature, providing information on the thermal stability and volatility of the plasticizer.

Migration Resistance Testing

• Volatility (Activated Carbon Method - ASTM D1203):

  • A pre-weighed specimen is placed in a dish containing activated carbon.

  • The dish is placed in an oven at a specified temperature (e.g., 70°C) for a set duration (e.g., 24 hours).

  • The specimen is then removed, cleaned, and reweighed. The percentage weight loss is reported as the volatility.

• Solvent Extraction (ASTM D1239):

  • A pre-weighed specimen is immersed in a specified solvent (e.g., n-hexane or isooctane) at a controlled temperature for a defined period.

  • The specimen is then removed, dried, and reweighed.

  • The percentage weight loss represents the amount of plasticizer extracted by the solvent.

Visualizations

The following diagrams illustrate the experimental workflows and the fundamental principle of plasticization.

Fig. 1: Workflow for Mechanical Properties Testing.

A Comparative Guide to the Biological Hydrolysis of Butyl Benzoate and Other Alkyl Benzoates

For Researchers, Scientists, and Drug Development Professionals

The hydrolytic stability of ester-containing compounds is a critical determinant of their pharmacokinetic profile and therapeutic efficacy. Understanding the rate and mechanism of ester hydrolysis is paramount in the design of drugs and prodrugs. This guide provides a comparative analysis of the biological hydrolysis of butyl benzoate against other common alkyl benzoates, supported by experimental data and detailed methodologies to aid in preclinical research and development.

Comparative Hydrolysis Data

The susceptibility of alkyl benzoates to hydrolysis varies significantly with the structure of the alkyl substituent and the biological matrix. The following tables summarize the half-life (t½) of various alkyl benzoates under alkaline conditions and in key biological media, namely rat plasma and rat liver microsomes. A shorter half-life indicates lower stability and faster hydrolysis.

Table 1: Comparative Half-Life (t½) of Alkyl Benzoates under Different Hydrolytic Conditions

Compound	Alkyl Chain	Alkaline Hydrolysis t½ (min)	Rat Plasma t½ (min)	Rat Liver Microsomes t½ (min)
Methyl Benzoate	-CH₃	14	36	15
Ethyl Benzoate	-CH₂CH₃	14	17	12
n-Propyl Benzoate	-CH₂CH₂CH₃	19	10	N/D
n-Butyl Benzoate	-CH₂CH₂CH₂CH₃	21	10	N/D

N/D: Not Determined. Data sourced from Rebelo et al., 2022.

Key Observations:

• Effect of Alkyl Chain Length: In biological matrices (rat plasma), the hydrolytic stability of linear alkyl benzoates generally decreases as the length of the alkyl chain increases from methyl to butyl. For instance, methyl benzoate is the most stable in rat plasma with a half-life of 36 minutes, while n-propyl and n-butyl benzoate are significantly less stable, both with a half-life of 10 minutes.

• Influence of Biological Matrix: The rate of hydrolysis is highly dependent on the biological environment. For example, ethyl benzoate is more rapidly hydrolyzed in rat liver microsomes (t½ = 12 min) and rat plasma (t½ = 17 min) compared to alkaline conditions (t½ = 14 min). This highlights the significant role of enzymes, such as carboxylesterases, in the metabolism of these compounds.

• Butyl Benzoate Stability: n-Butyl benzoate exhibits relatively low stability in rat plasma, comparable to n-propyl benzoate. This suggests that it is readily metabolized, a crucial consideration for its use in pharmaceutical and other applications. Butyl benzoate is known to be used as a fragrance ingredient and a solvent.

Experimental Protocols

To facilitate reproducible research, detailed methodologies for assessing the biological hydrolysis of alkyl benzoates are provided below. These protocols are based on established methods for studying drug metabolism in rat plasma and liver microsomes.

Protocol 1: Hydrolysis Assay in Rat Plasma

This protocol outlines the procedure for determining the hydrolytic stability of alkyl benzoates in rat plasma.

Materials:

• Test alkyl benzoate (e.g., butyl benzoate)

• Rat plasma (freshly prepared or frozen)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ice-cold)

• Methanol (ice-cold)

• Internal standard (IS) for HPLC analysis

• Incubator/water bath (37°C)

• Centrifuge

Procedure:

• Preparation: Dilute rat plasma with phosphate buffer (pH 7.4) to a final concentration of 80%.

• Incubation: Add the test alkyl benzoate to the diluted plasma to a final concentration of 500 µM in a total volume of 250 µL.

• Incubate the samples at 37°C with gentle agitation for various time points (e.g., 0, 5, 10, 20, 30 minutes).

• Reaction Termination: Stop the reaction at each time point by adding 500 µL of ice-cold methanol and 500 µL of ice-cold acetonitrile.

• Sample Processing: Centrifuge the mixture at 13,500 rpm for 15 minutes at 4°C to precipitate proteins.

• Transfer the supernatant to a new microtube and add the internal standard.

• Analysis: Analyze the samples by High-Performance Liquid Chromatography (HPLC) to quantify the remaining alkyl benzoate and the formation of benzoic acid.

Protocol 2: Hydrolysis Assay in Rat Liver Microsomes

This protocol is designed to assess the metabolic stability of alkyl benzoates in the presence of liver enzymes.

Materials:

• Test alkyl benzoate

• Rat liver microsomes (commercially available or prepared in-house)

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (optional, to assess oxidative metabolism)

• Organic solvent (e.g., acetonitrile or ethyl acetate) for reaction termination

• Incubator/water bath (37°C)

• Centrifuge

Procedure:

• Preparation: Thaw rat liver microsomes on ice and dilute to a final concentration of 20 mg/mL in phosphate buffer if necessary.

• Reaction Mixture: In a microtube, prepare a reaction mixture containing 183 µL of 100 mM phosphate buffer, 2 µL of a 100X stock solution of the test alkyl benzoate, and 5 µL of 20 mg/mL microsomes for a total volume of 190 µL.

• Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C.

• Reaction Initiation: Initiate the reaction by adding 10 µL of 20 mM NADPH (if assessing CYP450-mediated metabolism). For studying purely hydrolytic reactions by carboxylesterases, NADPH can be omitted.

• Incubation: Incubate the reaction at 37°C with gentle agitation for up to 60 minutes. Collect samples at various time points.

• Reaction Termination: Terminate the reaction by adding 200 µL of an organic solvent like ethyl acetate.

• Sample Processing: Vortex the samples and centrifuge at approximately 3000 rpm for five minutes to pellet the protein.

• Analysis: Transfer the supernatant for analysis by HPLC to determine the rate of disappearance of the parent ester.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for comparing the biological hydrolysis of different alkyl benzoates.

Caption: Experimental workflow for comparing alkyl benzoate hydrolysis.

This guide provides a foundational understanding of the comparative biological hydrolysis of butyl benzoate and other alkyl benzoates. The provided data and protocols can serve as a valuable resource for researchers in the fields of drug metabolism, pharmacokinetics, and medicinal chemistry.

Performance evaluation of butyl benzoate as a dye carrier against commercial alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of butyl benzoate as a dye carrier for polyester fibers against commercial alternatives. The information is supported by experimental data from various studies to assist researchers and professionals in making informed decisions for their textile dyeing applications.

Executive Summary

Butyl benzoate is a widely used dye carrier in the textile industry, known for its effectiveness in promoting the uptake of disperse dyes in polyester fibers at atmospheric pressure and temperatures around 100°C.[1][2][3] It functions by swelling the polyester fibers, thereby increasing the dye's diffusion rate and enabling uniform and deep shades.[3] However, with growing environmental concerns, the industry is increasingly shifting towards more eco-friendly alternatives.[1][3] This guide evaluates the performance of butyl benzoate in comparison to other commercial carriers, focusing on key metrics such as dye uptake and colorfastness.

Comparative Performance Data

The following tables summarize the quantitative data on the performance of butyl benzoate and its alternatives.

Table 1: Comparison of Dye Uptake

Dye Carrier	Fabric Type	Dye Uptake Improvement (Compared to no carrier)	Source
Butyl Benzoate	Polyethylene Terephthalate (Dacron)	330% more dye absorbed after 30 minutes	US Patent 2,880,050
Methyl Salicylate	Polyethylene Terephthalate (Dacron)	286% more dye absorbed after 30 minutes	US Patent 2,880,050
Ethyl Benzoate	Polyester	K/S value slightly lower than Methyl Salicylate	(Chang Guan et al., 2018)[4]
Methyl Salicylate	Polyester	K/S value slightly higher than Ethyl Benzoate	(Chang Guan et al., 2018)[4]
High-Temperature/High-Pressure (HT/HP) Dyeing (No Carrier)	Polyester	K/S value comparable to Ethyl Benzoate and Methyl Salicylate	(Chang Guan et al., 2018)[4]

Table 2: Colorfastness Properties

Dyeing Method	Washing Fastness (Staining & Fading)	Rubbing Fastness (Dry & Wet)	Source
Ethyl Benzoate Carrier	Grade ≥ 4	Grade ≥ 4	(Chang Guan et al., 2018)[4]
Methyl Salicylate Carrier	Grade ≥ 4	Grade ≥ 4	(Chang Guan et al., 2018)[4]
High-Temperature/High-Pressure (HT/HP) Dyeing	Grade ≥ 4	Grade ≥ 4	(Chang Guan et al., 2018)[4]

Commercial Alternatives to Butyl Benzoate

Several other chemical compounds are used as dye carriers in the industry. The choice of carrier depends on factors like cost, effectiveness, environmental impact, and safety.[5] Some common alternatives include:

• Methyl Salicylate (Wintergreen Oil): A widely used carrier, often compared with other benzoate esters.[4]

• o-Phenylphenol (OPP), Dichlorobenzene, Methylnaphthalene, and Diphenyl: These are popular and effective carriers but are facing scrutiny due to their potential toxicity and environmental hazards.[1][2]

• Benzyl Benzoate: Another benzoate ester used as a dye carrier.[6]

• Eco-friendly Carriers: There is a growing trend towards developing and using non-toxic, biodegradable carriers with low odor.[1][3]

Experimental Protocols

Detailed methodologies are crucial for the objective evaluation of dye carrier performance. Below are the key experimental protocols.

Dye Uptake and Color Yield (K/S) Measurement

The dye uptake is a measure of how much dye is absorbed by the fabric. It can be quantified by measuring the color strength (K/S value) of the dyed fabric.

Protocol:

• Fabric Preparation: Scour and bleach the 100% polyester fabric samples to remove any impurities.

• Dye Bath Preparation: Prepare a dyebath with a specific concentration of disperse dye (e.g., 2% on the weight of the fabric), a dispersing agent (e.g., 2 g/L), and the dye carrier (e.g., 3 g/L of butyl benzoate or an alternative). Adjust the pH of the bath with acetic acid (e.g., 1 g/L). Maintain a material-to-liquor ratio of 1:30.[7]

• Dyeing Process:

  • Introduce the fabric into the dyebath.

  • Raise the temperature to 60°C and hold for 20-30 minutes for dye exhaustion.

  • Continue the dyeing process at a specified temperature (e.g., 100°C) for a set duration (e.g., 60 minutes).[8]

• After-treatment: After dyeing, perform a reduction clearing process to remove unfixed dye from the fabric surface. This involves treating the fabric with a solution of sodium hydrosulfite and caustic soda.[9]

• Color Strength Measurement:

  • Measure the reflectance (R) of the dyed fabric samples using a spectrophotometer under a standard illuminant (e.g., D65).

  • Calculate the K/S value using the Kubelka-Munk equation: K/S = (1 - R)² / 2R , where K is the absorption coefficient and S is the scattering coefficient.[10]

Colorfastness Testing

Colorfastness tests assess the resistance of the color of the textile to various conditions it may encounter during its use.

• Washing Fastness: This test evaluates the color loss and staining of adjacent fabrics during washing. The test is typically performed according to standards like ISO 105-C06 .[1]

• Rubbing Fastness (Crocking): This test determines the amount of color transferred from the fabric surface to another surface by rubbing. The standard test method is ISO 105-X12 .[1]

• Light Fastness: This test assesses the resistance of the dye to fading when exposed to light. ISO 105-B02 is a common standard for this test.[1]

• Perspiration Fastness: This test is crucial for apparel and evaluates the color's resistance to acidic and alkaline perspiration. The standard procedure is outlined in ISO 105-E04 .[9]

Visualizing the Experimental Workflow

The following diagrams illustrate the key experimental workflows described above.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. bluelakechem.com [bluelakechem.com]
• 4. researchgate.net [researchgate.net]
• 5. Carrier dyeing: pros and cons [textiletoday.com.bd]
• 6. Application properties of benzyl benzoate as dyeing carrier of polyester fiber [betterchemtech.com]
• 7. textilestudycenter.com [textilestudycenter.com]
• 8. Measurement of the relationship between shade (%), reflectance (%) and color strength (K/S) [textiletoday.com.bd]
• 9. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Investigation of the effect of different process variables on color and physical properties of viscose and cotton knitted fabrics - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory validation of a quantitative assay for butyl benzoate

An Inter-Laboratory Guide to the Validation of Quantitative Assays for Butyl Benzoate

For researchers, scientists, and drug development professionals, the accurate and precise quantification of butyl benzoate, a common excipient and active pharmaceutical ingredient, is critical for quality control and regulatory compliance. This guide provides a comparative overview of analytical methodologies for the quantitative analysis of butyl benzoate, with a focus on establishing a framework for inter-laboratory validation to ensure method robustness and reliability across different testing environments. While specific inter-laboratory validation data for butyl benzoate is not extensively published, this guide synthesizes data from single-laboratory validation studies of similar compounds and outlines a comparative framework for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Comparison of Analytical Methodologies

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a widely used technique for the analysis of benzoate esters.[1][2] An alternative and highly sensitive method is Gas Chromatography-Mass Spectrometry (GC-MS), particularly effective when coupled with isotope dilution techniques.[3]

Table 1: Performance Characteristics of HPLC-UV and GC-MS for Benzoate Analysis

Parameter	HPLC-UV	GC-MS with Isotope Dilution
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on volatility, detection by mass-to-charge ratio.[3]
Linearity (r²)	> 0.999	> 0.99
Accuracy (% Recovery)	98 - 102%	95 - 105%[3]
Precision (RSD)	< 2%	< 5%
Limit of Detection (LOD)	Typically in the low µg/mL range.	Can reach sub-µg/mL levels.[3]
Limit of Quantitation (LOQ)	Typically in the low to mid µg/mL range.	Typically in the low µg/mL range.[3]

Experimental Protocols

Detailed methodologies are crucial for the successful transfer and validation of an analytical method between laboratories.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This protocol is based on established methods for similar benzoate preservatives.[1][2]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v), adjusted to a suitable pH with an acid like phosphoric acid.[2]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.[4]

• Standard Preparation: A stock solution of butyl benzoate is prepared in the mobile phase or a suitable organic solvent like methanol. Calibration standards are prepared by serial dilution of the stock solution.[4]

• Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase. It may require filtration through a 0.45 µm filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol with Isotope Dilution

This protocol utilizes a deuterated internal standard for enhanced accuracy.[3]

• Instrumentation: A standard GC-MS system.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.[5]

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Source Temperature: 230°C.[5]

  • Quadrupole Temperature: 150°C.[5]

  • Scan Range: m/z 40-400.[5]

• Internal Standard: Benzyl benzoate-d12 or a similar deuterated analog.[3]

• Standard and Sample Preparation:

  • Prepare a stock solution of butyl benzoate and the deuterated internal standard in a suitable solvent like methanol.

  • Create a series of calibration standards with a fixed concentration of the internal standard and varying concentrations of butyl benzoate.[3]

  • Accurately weigh the sample and spike with a known amount of the internal standard solution before extraction with an appropriate solvent.[3]

Method Validation Workflow

The validation of the chosen analytical method should follow established guidelines, such as those from the International Council for Harmonisation (ICH).

Caption: Workflow for analytical method validation and inter-laboratory study.

Logical Relationship for Acceptance Criteria

The acceptance criteria for an inter-laboratory validation study are based on the performance characteristics determined during single-laboratory validation.

Caption: Logical flow for establishing inter-laboratory validation acceptance criteria.

References

• 1. tandfonline.com [tandfonline.com]
• 2. fsis.usda.gov [fsis.usda.gov]
• 3. benchchem.com [benchchem.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Butyl Benzoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is a critical aspect of laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of butyl benzoate, a common solvent and intermediate. Adherence to these guidelines is crucial for personnel safety and environmental protection.

Butyl benzoate is classified as a hazardous substance that is harmful if swallowed and causes skin and eye irritation.[1][2][3][4] Furthermore, it is recognized as being toxic to aquatic life with the potential for long-term adverse effects on the aquatic environment.[1] Therefore, it is imperative that butyl benzoate is not discharged into sewers or waterways.[1][5]

Immediate Actions for Spills

In the event of a spill, immediate containment and cleanup are necessary to prevent environmental contamination and exposure.

• Minor Spills: For small spills, contain the liquid and absorb it using an inert material such as sand, earth, or vermiculite.[1][3] The absorbed material should then be collected and placed into a suitable, labeled container for proper waste disposal.[1][5][6]

• Major Spills: A large spill of butyl benzoate is considered a moderate hazard. In such a scenario, the area should be cleared of all personnel, and emergency responders should be alerted to the location and nature of the hazard.[1]

Step-by-Step Disposal Procedure

All waste, including butyl benzoate and any contaminated materials, must be managed in strict accordance with all applicable local, state, and federal regulations.[1]

• Waste Collection: Collect all butyl benzoate waste, including unused product and contaminated materials, in a designated and properly labeled waste container. Ensure the container is suitable for hazardous chemical waste.

• Consult Safety Data Sheet (SDS): Always refer to the manufacturer's SDS for the most specific and up-to-date information regarding disposal.

• Licensed Disposal Service: Arrange for the disposal of butyl benzoate waste through a licensed and qualified hazardous waste disposal company.[6] Do not attempt to dispose of this chemical through standard laboratory or municipal waste streams.

• Recycling and Reuse: Where feasible, consider recycling or reclamation as an alternative to disposal. Consult with the manufacturer for potential recycling options.[1]

• Incineration or Landfill: If recycling is not an option, the approved methods of disposal are typically incineration at an approved facility or burial in an authorized landfill.[1]

• Container Management: Empty containers should be punctured to prevent reuse.[1] They should then be disposed of as hazardous waste through a licensed collector or taken to a special waste collection point.[7][8]

Quantitative Data for Butyl Benzoate

The following table summarizes key quantitative data for butyl benzoate, which is essential for safety assessments and logistical planning.

Property	Value
Melting Point	-22 °C[2][9]
Boiling Point	249 - 250 °C[4][5][9]
Flash Point	106.11 - 107 °C[2][4][5][9]
Density	~1.00 - 1.01 g/cm³ at 20-25 °C[4][5]
Vapor Density	6.15 (Air = 1)[8][9]
Water Solubility	Insoluble / Practically insoluble[4][5][8]
LD50 Oral (Rat)	735 mg/kg to 5.14 g/kg[6][10]

Butyl Benzoate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of butyl benzoate in a laboratory setting.

Caption: Logical workflow for the safe disposal of butyl benzoate.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. Butyl Benzoate or n-Butyl Benzoate Manufacturers, with SDS [mubychem.com]
• 5. BUTYL BENZOATE - Ataman Kimya [atamanchemicals.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.fi [fishersci.fi]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. Butyl Benzoate | C11H14O2 | CID 8698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. synerzine.com [synerzine.com]

Personal protective equipment for handling Butyl Benzoate

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of Butyl Benzoate in a laboratory setting. Adherence to these procedures is essential for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE) and Safety Measures

When handling Butyl Benzoate, a comprehensive approach to personal protection is necessary to prevent skin and eye contact, as well as inhalation of vapors.[1][2][3] The following table summarizes the required PPE.

Protection Type	Specific Equipment	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles with side shields or a face shield.[2][4]	Standard safety glasses are insufficient.[1] Contact lenses should not be worn as they can absorb irritants.[1] An accessible eye-wash station is mandatory.[4]
Skin Protection	Chemical-resistant gloves (e.g., PVC, butyl-rubber).[1][2] A lab coat, apron, or coveralls should be worn to prevent skin contact.[5] Safety footwear or gumboots are also recommended.[1]	Glove suitability and durability depend on the frequency and duration of contact.[1] Always inspect gloves before use and use proper removal techniques to avoid skin contact with the product.[2] Contaminated clothing should be removed immediately and laundered separately before reuse.[1][4]
Respiratory Protection	Use in a well-ventilated area is crucial.[1][3] If ventilation is inadequate or for large spills, a NIOSH-approved respirator with an appropriate cartridge (e.g., Type A filter) should be used.[1][2]	Engineering controls, such as fume hoods, are the preferred method of exposure control.[4]
General Hygiene	Do not eat, drink, or smoke in areas where Butyl Benzoate is handled.[1][2][6] Wash hands thoroughly with soap and water after handling and before breaks.[1][2]	Practice good industrial hygiene and safety practices.[5]

Experimental Protocol: Safe Handling and Disposal of Butyl Benzoate

This protocol outlines the step-by-step process for safely using Butyl Benzoate in a laboratory setting, from preparation to final disposal.

1. Preparation and Handling:

• Ensure the work area is well-ventilated, preferably within a chemical fume hood.[1][3]

• Confirm that a safety shower and eye-wash station are readily accessible.[4]

• Don all required PPE as specified in the table above.

• Keep containers of Butyl Benzoate securely sealed when not in use.[1]

• Avoid physical damage to containers.[1]

• Avoid creating mists or vapors.[2]

2. Spill Management:

• Minor Spills:

  • Contain the spill with inert absorbent material such as sand, earth, or vermiculite.[1][2]

  • Clean up the spill immediately.[1]

  • Place the absorbed material into a suitable, labeled container for hazardous waste disposal.[1][2]

  • Wash the spill area and prevent runoff from entering drains.[1]

• Major Spills:

  • Evacuate the area and move upwind.[1]

  • Alert emergency responders and inform them of the nature and location of the hazard.[1]

  • Only trained personnel with appropriate respiratory protection and protective clothing should attempt to control the spill.[1]

3. First Aid Procedures:

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[3][4][6]

• If on Skin: Immediately wash the affected area with plenty of soap and water.[2][6] Remove contaminated clothing.[6] If skin irritation persists, seek medical advice.[3]

• If in Eyes: Rinse cautiously with plenty of water for at least 15 minutes, also under the eyelids.[2][7] Remove contact lenses if present and easy to do. Continue rinsing.[2][6] Seek immediate medical attention.[2]

• If Inhaled: Move the person to fresh air.[2] If breathing is difficult, provide artificial respiration.[2] Seek medical attention if symptoms persist.[7]

4. Disposal Plan:

• All waste, including Butyl Benzoate residue and contaminated materials, must be handled as hazardous waste.[2]

• Dispose of contents and containers in accordance with all local, state, and federal regulations.[1][6] Do not allow the product to enter drains or waterways.[1][2]

• Leave chemicals in their original containers; do not mix with other waste.[6]

• Consult your institution's Environmental Health and Safety (EHS) department or a licensed disposal company for specific disposal procedures.[1][2]

Logical Workflow for Handling Butyl Benzoate

The following diagram illustrates the decision-making process and necessary actions for safely handling Butyl Benzoate in the laboratory.

Caption: Workflow for Safe Handling of Butyl Benzoate.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Butyl Benzoate or n-Butyl Benzoate Manufacturers, with SDS [mubychem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.co.uk [fishersci.co.uk]